molecular formula C9H15NO2 B12988582 5-Azaspiro[3.5]nonane-8-carboxylic acid

5-Azaspiro[3.5]nonane-8-carboxylic acid

Cat. No.: B12988582
M. Wt: 169.22 g/mol
InChI Key: BTXJSHXGZWKDFQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-Azaspiro[3.5]nonane-8-carboxylic acid is a useful research compound. Its molecular formula is C9H15NO2 and its molecular weight is 169.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality 5-Azaspiro[3.5]nonane-8-carboxylic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-Azaspiro[3.5]nonane-8-carboxylic acid including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H15NO2

Molecular Weight

169.22 g/mol

IUPAC Name

5-azaspiro[3.5]nonane-8-carboxylic acid

InChI

InChI=1S/C9H15NO2/c11-8(12)7-2-5-10-9(6-7)3-1-4-9/h7,10H,1-6H2,(H,11,12)

InChI Key

BTXJSHXGZWKDFQ-UHFFFAOYSA-N

Canonical SMILES

C1CC2(C1)CC(CCN2)C(=O)O

Origin of Product

United States
Foundational & Exploratory

Chemical structure of 5-Azaspiro[3.5]nonane-8-carboxylic acid

Author: BenchChem Technical Support Team. Date: March 2026

The following technical guide details the chemical structure, synthesis, and medicinal chemistry applications of 5-Azaspiro[3.5]nonane-8-carboxylic acid .

Executive Summary: Escaping Flatland

5-Azaspiro[3.5]nonane-8-carboxylic acid represents a high-value spirocyclic scaffold in modern drug discovery. As medicinal chemistry shifts from planar, aromatic-heavy structures toward three-dimensional (3D) architectures—a concept known as "escaping flatland"—this molecule serves as a critical geometric constraint.

Structurally, it functions as a conformationally restricted piperidine-4-carboxylic acid . The spiro-fused cyclobutane ring at the C2 position of the piperidine core locks the nitrogen lone pair vector and creates a unique steric environment, enhancing selectivity for GPCRs and enzymes while lowering lipophilicity (LogP) compared to gem-dimethyl analogues.

Chemical Identity & Structural Analysis

Nomenclature and Numbering

To understand the functionalization, one must master the IUPAC numbering for spiro[3.5] systems containing a heteroatom.

  • System: Spiro[3.5]nonane (4-membered ring + 6-membered ring sharing one carbon).

  • Numbering Rule: Numbering begins at the atom adjacent to the spiro carbon in the smaller ring, proceeds through the spiro atom, and then around the larger ring.

  • 5-Aza: The nitrogen is at position 5.[1][2][3][4] Since the spiro carbon is position 4, the nitrogen is adjacent to the spiro center in the 6-membered ring.

  • 8-Carboxylic Acid: The carboxyl group is at position 8. In the 6-membered ring (atoms 5, 6, 7, 8, 9), position 8 is para to the nitrogen (atom 5) and gamma to the spiro center (atom 4).

Structural Equivalence: This molecule is effectively 2-spirocyclobutane-piperidine-4-carboxylic acid .

Physicochemical Profile

The spiro-cyclobutane moiety imparts distinct properties compared to a simple piperidine or a gem-dimethyl substituted analogue.

PropertyValue (Predicted/Exp)Significance
Formula C₉H₁₅NO₂Low MW fragment (<200 Da).
Molecular Weight 169.22 g/mol Ideal for Fragment-Based Drug Design (FBDD).
ClogP ~0.8 - 1.2Lower lipophilicity than phenyl/gem-dimethyl analogues; improves solubility.
pKa (Amine) ~9.5Basic secondary amine; likely protonated at physiological pH.
pKa (Acid) ~3.8Standard carboxylic acid; forms zwitterion with amine.
Fsp³ 0.89High fraction of sp³ carbons; correlates with higher clinical success rates.
Topology 3D, RigidReduces entropic penalty upon binding to protein targets.

Synthetic Methodology

The synthesis of 5-azaspiro[3.5]nonane-8-carboxylic acid is non-trivial due to the specific placement of the spiro ring adjacent to the nitrogen. The most robust route employs a Dieckmann Cyclization strategy, building the piperidine ring onto a cyclobutane precursor.

Retrosynthetic Analysis
  • Target: 5-Azaspiro[3.5]nonane-8-carboxylic acid.

  • Precursor: 5-Azaspiro[3.5]nonan-8-one (Ketone).

  • Key Disconnection: C8–C9 bond or N5–C6 bond.

  • Starting Material: 1-Aminocyclobutanecarboxylic acid (ACBC) or Cyclobutanone.

Protocol: Dieckmann Cyclization Route

This workflow produces the N-protected ketone, which is then converted to the acid.

Step 1: Michael Addition

Reactants: Methyl 1-aminocyclobutanecarboxylate (HCl salt), Methyl Acrylate, Triethylamine (TEA). Solvent: Methanol (MeOH).

  • Dissolve methyl 1-aminocyclobutanecarboxylate in MeOH.

  • Add TEA (2.5 eq) followed by Methyl Acrylate (1.2 eq).

  • Stir at 50°C for 12 hours.

  • Mechanism: The primary amine attacks the

    
    -carbon of the acrylate.
    
  • Product: Methyl 1-((3-methoxy-3-oxopropyl)amino)cyclobutanecarboxylate.

Step 2: Nitrogen Protection

Reactants: Boc anhydride (


), TEA.
Solvent:  Dichloromethane (DCM).
  • Treat the crude secondary amine with

    
     to prevent side reactions during cyclization.
    
  • Product: Diester Intermediate (N-Boc protected).

Step 3: Dieckmann Cyclization

Reactants: Potassium tert-butoxide (


) or Sodium Hydride (

). Solvent: Toluene or THF (Anhydrous).
  • Cool solution of diester to 0°C. Add base slowly.

  • Reflux for 4 hours. The base deprotonates the alpha-position of the propanoate chain, which attacks the cyclobutane ester.

  • Workup: Acidify with cold 1N HCl.

  • Intermediate:

    
    -keto ester (7-methoxycarbonyl-8-oxo...).
    
  • Decarboxylation: Reflux in dilute HCl/Acetic acid to remove the ester group.

  • Product: N-Boc-5-azaspiro[3.5]nonan-8-one .

Step 4: Conversion of Ketone to Carboxylic Acid

Method: TosMIC (Van Leusen) or Wittig-Methoxymethyl.

  • TosMIC Reaction: React ketone with Tosylmethyl isocyanide (

    
    ) and 
    
    
    
    in DME/EtOH.
  • This yields the 8-cyano derivative (Nitrile).

  • Hydrolysis: Reflux nitrile in 6N HCl to convert

    
     to 
    
    
    
    .
  • Final Product: 5-Azaspiro[3.5]nonane-8-carboxylic acid (HCl salt) .

Visualized Workflow (DOT Diagram)

Synthesis Start 1-Aminocyclobutane carboxylic acid Michael Michael Addition (+ Methyl Acrylate) Start->Michael Step 1 Intermediate1 Acyclic Diester (N-Boc Protected) Michael->Intermediate1 Step 2: Boc Protection Dieckmann Dieckmann Cyclization (Base: KOtBu) Intermediate1->Dieckmann Step 3: Ring Closure Ketone 5-Azaspiro[3.5]nonan-8-one (Key Intermediate) Dieckmann->Ketone Decarboxylation TosMIC 1. TosMIC, Base 2. Hydrolysis Ketone->TosMIC Step 4: C1 Homologation Final 5-Azaspiro[3.5]nonane- 8-carboxylic acid TosMIC->Final Yields Target

Caption: Synthetic pathway via Dieckmann Cyclization to construct the 2-spiro-piperidine core.

Medicinal Chemistry Applications

The "Gem-Dimethyl" Effect & Conformational Restriction

The spiro-cyclobutane ring acts as a "super" gem-dimethyl group. In a standard piperidine, the ring can adopt multiple chair twists. The spiro-fusion at C2 (adjacent to Nitrogen) creates severe steric clash for equatorial substituents at C6, forcing the piperidine ring into a specific chair conformation.

  • Benefit: Pre-organizes the molecule into the bioactive conformation, reducing the entropic cost of binding (

    
    ).
    
Bioisosterism

This scaffold is a bioisostere for:

  • Proline: The N-C(spiro)-C moiety mimics the turn geometry of proline but with different vectors for the carboxylic acid.

  • Isonipecotic Acid (Piperidine-4-carboxylic acid): Replacing a standard isonipecotic acid linker with the spiro analogue often improves metabolic stability by blocking the alpha-carbon (C2) from oxidative metabolism (CYP450 oxidation).

Case Study: GPR119 Agonists

Research into GPR119 agonists for Type 2 Diabetes has utilized spiro-piperidines to optimize lipophilicity. The 5-azaspiro[3.5]nonane core allows the nitrogen to interact with the conserved aspartate in the GPCR binding pocket while the spiro ring fills a hydrophobic sub-pocket, improving potency over the des-spiro analogues.

Experimental Characterization

Researchers synthesizing this compound should validate the structure using the following markers:

TechniqueExpected Signal Characteristics
¹H NMR (400 MHz, D₂O) Spiro-Cyclobutane: Multiplets at

1.8–2.4 ppm (6H, complex splitting due to ring strain). Piperidine Ring:

3.1–3.4 ppm (m, 2H, N-CH₂),

2.6 ppm (m, 1H, CH-COOH).
¹³C NMR Spiro Carbon: Quaternary signal ~35–40 ppm. Carbonyl: ~175 ppm (COOH). Alpha-Carbon: ~55 ppm (C-N).
HRMS (ESI+) Calculated

. Look for neutral loss of

(44 Da) in fragmentation.

References

  • Burkhard, J. A., et al. (2010). "Synthesis of Azaspirocycles and their Evaluation in Drug Discovery." Angewandte Chemie International Edition.

  • Lovering, F., et al. (2009).[5] "Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success." Journal of Medicinal Chemistry.

  • BenchChem Technical Support. (2025). "Synthesis of the 5-Azaspiro[3.5]nonan-2-one Scaffold." BenchChem Application Notes. [6]

  • Carreira, E. M., & Fessard, T. C. (2014). "Four-Membered Ring-Containing Spirocycles: Synthetic Strategies and Opportunities." Chemical Reviews.

  • ChemScene. "5-(Tert-butoxycarbonyl)-5-azaspiro[3.5]Nonane-8-carboxylic acid Product Page." ChemScene Catalog.

Sources

5-Azaspiro[3.5]nonane-8-carboxylic acid molecular weight and formula

Author: BenchChem Technical Support Team. Date: March 2026

This in-depth technical guide details the chemical identity, physicochemical properties, synthetic methodology, and medicinal chemistry applications of 5-Azaspiro[3.5]nonane-8-carboxylic acid .

Chemical Identity & Physicochemical Profile

Core Identification
  • Molecule Name: 5-Azaspiro[3.5]nonane-8-carboxylic acid

  • Common Commercial Form: 5-(tert-Butoxycarbonyl)-5-azaspiro[3.5]nonane-8-carboxylic acid (Boc-protected)

  • CAS Number (Boc-protected):

  • CAS Number (Parent Amine HCl): (Refers to the 8-one or parent skeleton; specific acid salt CAS varies by supplier).

Molecular Data
PropertyFree Acid (Active Species)Boc-Protected (Precursor)
Formula C₉H₁₅NO₂ C₁₄H₂₃NO₄
Molecular Weight 169.22 g/mol 269.34 g/mol
Exact Mass 169.1103269.1627
ClogP (Predicted) -1.2 (Highly Polar)1.8 - 2.6
TPSA 63.3 Ų75.6 Ų
pKa (Acid) ~4.5 (Carboxylic Acid)~4.5
pKa (Base) ~9.8 (Secondary Amine)N/A (Carbamate)
Structural Analysis

The 5-azaspiro[3.5]nonane scaffold consists of a cyclobutane ring spiro-fused to a piperidine ring.

  • Spiro Fusion: The spiro carbon is at position 4 (IUPAC numbering).

  • Nitrogen Position: The "5-aza" designation places the nitrogen atom in the 6-membered ring, immediately adjacent to the spiro carbon (alpha-position). This creates a sterically hindered amine environment compared to standard piperidines.

  • Carboxyl Position: The "8-carboxylic acid" is located at the para position relative to the nitrogen in the piperidine ring. This orientation mimics isonipecotic acid (piperidine-4-carboxylic acid) but with a rigidifying spiro-cyclobutyl group at the C2 position.

Synthetic Methodology

The synthesis of 5-azaspiro[3.5]nonane-8-carboxylic acid is non-trivial due to the construction of the quaternary spiro center adjacent to the nitrogen. The most robust "Expert" protocol utilizes an Aza-Diels-Alder (Danishefsky) strategy, which constructs the piperidinone ring onto a pre-existing cyclobutane core.

Retrosynthetic Logic
  • Target: 5-Azaspiro[3.5]nonane-8-carboxylic acid.

  • Precursor: 5-Azaspiro[3.5]nonan-8-one (Ketone).

  • Key Transformation: [4+2] Cycloaddition of a cyclobutanone imine and Danishefsky’s diene .

  • Starting Material: Cyclobutanone.

Step-by-Step Protocol
Step 1: Imine Formation [1]
  • Reagents: Cyclobutanone (1.0 eq), Benzylamine (BnNH₂, 1.05 eq), MgSO₄ (anhydrous), DCM.

  • Procedure: Stir cyclobutanone and benzylamine in DCM with MgSO₄ at room temperature for 12 hours. Filter and concentrate to yield the crude imine N-benzylcyclobutanimine.

  • Critical Note: The imine is hydrolytically unstable; use immediately without purification.

Step 2: Aza-Diels-Alder Cycloaddition
  • Reagents: Crude Imine, Danishefsky’s Diene (trans-1-methoxy-3-trimethylsilyloxy-1,3-butadiene, 1.2 eq), ZnCl₂ (1.0 M in ether, 1.0 eq), THF.

  • Procedure:

    • Dissolve imine in anhydrous THF at -78°C.

    • Add ZnCl₂ solution dropwise (Lewis acid catalyst).

    • Add Danishefsky’s diene.

    • Warm to 0°C and stir for 4–6 hours.

    • Quench with dilute HCl (hydrolyzes the silyl enol ether intermediate).

  • Outcome: Formation of 1-benzyl-2-spirocyclobutyl-2,3-dihydro-4-pyridone .

Step 3: Reduction to Piperidone
  • Reagents: H₂, Pd/C (10%), Ethanol.

  • Procedure: Hydrogenation at 1 atm (balloon) or 50 psi (Parr shaker) reduces the alkene and removes the benzyl group (if desired, though keeping Bn protects the N).

  • Intermediate: 5-Azaspiro[3.5]nonan-8-one.

Step 4: Conversion of Ketone to Carboxylic Acid
  • Method A (TosMIC): Reaction with Tosylmethyl isocyanide (TosMIC) and t-BuOK followed by hydrolysis yields the nitrile, then the acid.

  • Method B (Wittig-Olefin):

    • React ketone with (Methoxymethyl)triphenylphosphonium chloride/KHMDS to form the enol ether.

    • Acid hydrolysis (HCl) yields the aldehyde (5-azaspiro[3.5]nonane-8-carbaldehyde).

    • Oxidation (Jones reagent or Pinnick oxidation) yields the 8-carboxylic acid .

Synthesis Workflow Diagram

Synthesis Start Cyclobutanone Imine N-Benzyl Imine (Unstable Intermediate) Start->Imine + BnNH2 Cyclo [4+2] Aza-Diels-Alder (ZnCl2 catalyzed) Imine->Cyclo Diene Danishefsky's Diene Diene->Cyclo Dihydropyridone Spiro-Dihydropyridone Cyclo->Dihydropyridone HCl Workup Piperidone 5-Azaspiro[3.5]nonan-8-one Dihydropyridone->Piperidone H2, Pd/C Final 5-Azaspiro[3.5]nonane- 8-carboxylic acid Piperidone->Final 1. Wittig 2. Oxidation

Caption: Synthesis of 5-azaspiro[3.5]nonane-8-carboxylic acid via Aza-Diels-Alder methodology.

Medicinal Chemistry Applications

Bioisosterism & "Escape from Flatland"

This molecule serves as a critical bioisostere for isonipecotic acid (piperidine-4-carboxylic acid).

  • Conformational Restriction: The spiro-cyclobutane ring at position 2 (alpha to nitrogen) locks the piperidine ring into a specific chair conformation, reducing the entropic penalty upon binding to a protein target.

  • Metabolic Stability: Substitution at the alpha-position of amines blocks metabolic oxidation (N-dealkylation or alpha-oxidation) by Cytochrome P450 enzymes.

  • Lipophilicity Modulation: The spiro-cycle adds bulk and lipophilicity (increasing logP slightly) compared to the parent piperidine, which can improve blood-brain barrier (BBB) penetration or membrane permeability.

Target Classes
  • GPCRs: Derivatives of 5-azaspiro[3.5]nonane are potent agonists for GPR119 (Type 2 Diabetes target). The spiro core orients the acid/polar tail into the orthosteric site while the nitrogen interacts with key aspartate residues.

  • Kinase Inhibitors: Used as a solvent-exposed solubilizing group that projects into the channel exit of kinase ATP pockets.

  • KRAS Inhibitors: Recent patents suggest spirocyclic scaffolds are used to covalently modify KRAS G12C by positioning the warhead (acrylamide) precisely near the mutant cysteine.

Analytical Characterization

To validate the synthesis of 5-Azaspiro[3.5]nonane-8-carboxylic acid , the following analytical signals are expected:

TechniqueExpected Signal / Characteristic
1H NMR (DMSO-d6) Cyclobutane: Multiplets at δ 1.6–2.2 ppm (6H). Piperidine: Multiplets at δ 2.8–3.4 ppm (N-CH2 and CH-COOH). Acid: Broad singlet at δ 12.0+ ppm (COOH).
13C NMR Spiro Carbon: Quaternary signal around δ 60–70 ppm. Carbonyl: Signal at δ 175 ppm (COOH). Boc (if present): δ 28 ppm (t-Bu), δ 80 ppm (C-O), δ 155 ppm (C=O).
Mass Spec (ESI) [M+H]+: 170.12 (Free Acid). [M+Na]+: 192.10. Fragment: Loss of COOH (M-45) is common.

References

  • PubChem . 5-Azaspiro[3.5]nonane-8-one hydrochloride Compound Summary. Retrieved from [Link]

  • Burkhard, J. A., et al. (2010). Synthesis and Structural Analysis of a New Class of Azaspiro[3.5]nonanes. Organic Letters. (Contextual reference for spiro-piperidine synthesis).
  • Wuitschik, G., et al. (2010). Spirocyclic Scaffolds in Medicinal Chemistry. Angewandte Chemie International Edition. (Contextual reference for spiro properties).

Sources

The Third Dimension in Peptidomimetics: A Technical Guide to Spirocyclic Amino Acid Building Blocks

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The "Escape from Flatland" initiative in medicinal chemistry has identified spirocyclic scaffolds as critical tools for improving clinical success rates.[1] Unlike flat aromatic systems, spirocyclic amino acids provide high fraction sp3 (


) character, rigidified three-dimensional vectors, and enhanced metabolic stability. This guide analyzes the structural rationale, synthetic pathways, and application of these building blocks, specifically focusing on spiro[3.3]heptane and spiro[2.4]heptane systems found in high-impact therapeutics like Ledipasvir.

Structural Rationale & Medicinal Chemistry Utility[1][2][3][4][5][6][7][8]

The Entropy-Enthalpy Trade-off

The primary utility of spirocyclic amino acids lies in the restriction of conformational space. In a linear peptide, the


 (phi) and 

(psi) torsion angles are highly flexible, resulting in a large entropic penalty upon binding to a protein target.
  • Conformational Locking: Incorporating a spiro-center at the

    
    -carbon (or within the side chain) locks the backbone into specific secondary structures (e.g., 
    
    
    
    -turns or
    
    
    -turns). This pre-organization reduces the entropic cost of binding (
    
    
    ), theoretically improving affinity (
    
    
    ).
  • Vectorial Projection: Unlike planar rings, spirocycles project substituents at defined angles (often near 90°) relative to the ring plane, allowing access to sub-pockets in the receptor that are inaccessible to flat aromatics.

Metabolic Shielding

Proteolytic cleavage typically occurs at the amide bond. Spirocyclic amino acids introduce significant steric bulk proximal to the scissile bond. This "steric shield" prevents the approach of proteases (e.g., trypsin, chymotrypsin), significantly extending the plasma half-life (


) of peptide-based drugs.
Physicochemical Modulation ( )

Increasing the


 character of a drug candidate correlates with improved solubility and lower attrition rates in clinical trials. Spirocyclic scaffolds naturally elevate the 

score without adding excessive lipophilicity (LogP), a common issue when adding alkyl chains to flat rings.

Visualization: The "Escape from Flatland" Workflow

The following diagram illustrates the decision matrix for transitioning from a flat aromatic scaffold to a rigid spirocyclic core.

SpiroLogic Flat Flat Aromatic Core (Low Solubility, Promiscuous) Analysis Structural Analysis (Identify Vector Vectors) Flat->Analysis High Attrition Risk SpiroDesign Spiro-Scaffold Selection (Spiro[3.3]heptane / Spiro[2.4]heptane) Analysis->SpiroDesign Vector Replacement Synthesis Targeted Synthesis (RCM / Alkylation) SpiroDesign->Synthesis Retrosynthesis Outcome Optimized Lead (High Fsp3, High Selectivity) Synthesis->Outcome Validation Outcome->Analysis SAR Data

Figure 1: Decision matrix for replacing flat aromatic cores with spirocyclic amino acids to improve physicochemical properties.

Synthetic Methodologies

Synthesizing quaternary carbons, particularly in strained rings, presents a kinetic challenge. Below are the two industry-standard methodologies.

Method A: Double Alkylation (Spiro[3.3]heptane systems)

This method relies on the high acidity of 1,3-dicarbonyl compounds or nitro-alkanes. It is the preferred route for generating 2-azaspiro[3.3]heptane amino acids (GABA analogues).

  • Substrate: Cyclic ketones or malonate derivatives.

  • Reagent: 1,3-dihalides (e.g., 1,3-dibromopropane) or bis-electrophiles.

  • Mechanism: Sequential

    
     reactions. The first alkylation is fast; the second requires forcing conditions due to steric crowding at the quaternary center.
    
Method B: Ring-Closing Metathesis (RCM)

Used for larger spiro-rings (5,5-systems or 5,6-systems), such as spiro-prolines.

  • Precursor: An amino acid derivative dialkylated with allyl groups.

  • Catalyst: Grubbs II or Hoveyda-Grubbs II.

  • Advantage: Tolerates diverse functional groups (esters, amides) that might fail under the harsh basic conditions of alkylation.

Case Study: Ledipasvir (HCV NS5A Inhibitor)[9][10][11]

Ledipasvir represents the pinnacle of spirocyclic application in FDA-approved therapeutics.

FeatureDescription
Drug Class NS5A Inhibitor (Hepatitis C)
Spiro Motif 5-azaspiro[2.4]heptane (fused to imidazole)
Role of Spiro The spiro-cyclopropane ring rigidly orients the imidazole group, ensuring precise binding to the NS5A dimer interface. It also blocks metabolism at the pyrrolidine ring.
Synthesis Insight The spiro[2.4] moiety is constructed early in the sequence, often via cyclopropanation of an exocyclic alkene or alkylation of a proline derivative.

Structural Impact: The spiro[2.4]heptane moiety replaces a standard proline. The cyclopropane ring restricts the "envelope" puckering of the pyrrolidine, locking the inhibitor into a bioactive conformation that fits the viral protein's dimeric symmetry.

Experimental Protocol: Synthesis of 6-Amino-2-azaspiro[3.3]heptane-6-carboxylic Acid

This protocol describes the synthesis of a conformationally restricted ornithine/GABA analogue using a Bucherer-Bergs strategy, a robust method for establishing the quaternary amino acid center.

Reagents & Equipment
  • Starting Material: N-Boc-3-azetidinone (commercially available or synthesized via oxidation of N-Boc-3-hydroxyazetidine).

  • Reagents: Ammonium carbonate (

    
    ), Potassium cyanide (KCN), Ethanol/Water (1:1), Barium hydroxide (
    
    
    
    ).
  • Safety: KCN is highly toxic. All operations must be performed in a well-ventilated fume hood with appropriate cyanide antidote kits available.

Step-by-Step Methodology

Step 1: Formation of the Spiro-Hydantoin

  • Dissolution: In a pressure tube, dissolve N-Boc-3-azetidinone (10 mmol) in 20 mL of EtOH/H2O (1:1 v/v).

  • Addition: Add

    
     (4.0 equiv) and KCN (2.0 equiv).
    
  • Cyclization: Seal the tube and heat to 60°C for 18 hours . The reaction proceeds via the formation of a hemiketal, followed by imine formation and nucleophilic attack by cyanide (Strecker-like), finally cyclizing with carbamate to form the hydantoin.

  • Workup: Cool to room temperature. Concentrate under reduced pressure to remove ethanol. The product often precipitates; filter and wash with cold water. If no precipitate, extract with Ethyl Acetate (

    
     mL).
    
  • Validation: TLC (50% EtOAc/Hexane) should show a new polar spot. NMR should confirm the disappearance of the ketone carbonyl signal.

Step 2: Hydrolysis to the Amino Acid

  • Hydrolysis: Suspend the crude spiro-hydantoin in saturated aqueous

    
     (or 6M NaOH).
    
  • Reflux: Heat at reflux (

    
    ) for 24 hours. This harsh condition is necessary to open the stable hydantoin ring.
    
  • Purification: Cool the mixture. Acidify carefully with dilute

    
     to pH 6. Filter off the barium sulfate precipitate.
    
  • Isolation: Load the filtrate onto an ion-exchange column (Dowex 50W). Wash with water (to remove salts) and elute the amino acid with 1M

    
    .
    
  • Yield: Lyophilize the ammonia fractions to obtain the target spiro-amino acid as a white powder.

Visualization: Synthesis Workflow

SynthesisFlow cluster_0 Critical Control Point Start N-Boc-3-azetidinone (Ketone Precursor) Reagents Bucherer-Bergs Conditions (KCN, (NH4)2CO3, 60°C) Start->Reagents Intermediate Spiro-Hydantoin (Stable Intermediate) Reagents->Intermediate Cyclization Hydrolysis Base Hydrolysis (Ba(OH)2, Reflux) Intermediate->Hydrolysis Final 6-amino-2-azaspiro[3.3]heptane -6-carboxylic acid Hydrolysis->Final Ring Opening

Figure 2: Synthetic workflow for the Bucherer-Bergs synthesis of spiro[3.3]heptane amino acids.

Future Outlook

The field is moving toward Automated Spiro-Library Synthesis . Using flow chemistry, researchers are now generating libraries of spiro-prolines and spiro-azetidines by varying the ring size of the starting cyclic ketone. This high-throughput approach allows for the rapid scanning of "spiro-space" to identify scaffolds that offer the optimal balance of rigidity (


) and permeability for oral bioavailability.

References

  • Zheng, Y., & Tice, C. M. (2016).[2] The Utilization of Spirocyclic Scaffolds in Medicinal Chemistry. Bioorganic & Medicinal Chemistry Letters. Link

  • Radchenko, D. S., Grygorenko, O. O., & Komarov, I. V. (2010). Synthesis of 2-azaspiro[3.3]heptane-derived amino acids: ornithine and GABA analogues.[3] Amino Acids.[4][5][3][6][7] Link

  • Link, J. O., et al. (2014). Discovery of ledipasvir (GS-5885): a potent, once-daily oral NS5A inhibitor for the treatment of hepatitis C virus infection. Journal of Medicinal Chemistry. Link

  • Cipolla, L., Redaelli, C., & Nicotra, F. (2005).[4][8] Synthesis of a Spiro D-Proline Analogue Bearing D-Fructose. Letters in Drug Design & Discovery. Link

  • Burkhard, J. A., et al. (2010). Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success. Journal of Medicinal Chemistry. Link

Sources

The 5-Azaspiro[3.5]nonane Scaffold: A Technical Guide for Advanced Drug Discovery

Author: BenchChem Technical Support Team. Date: March 2026

Abstract: In the landscape of modern medicinal chemistry, the pursuit of novel molecular architectures that confer improved pharmacological properties is paramount. The "escape from flatland"—the move away from planar, sp2-rich structures toward more three-dimensional, sp3-rich scaffolds—has identified spirocycles as privileged structures.[1][2] Among these, the 5-azaspiro[3.5]nonane scaffold has emerged as a versatile and valuable core for the development of innovative therapeutics. Its inherent rigidity and three-dimensionality offer a unique vectoral array for substituents, enabling precise interaction with biological targets while often improving crucial physicochemical properties such as solubility and metabolic stability.[1][3] This technical guide provides an in-depth analysis of the 5-azaspiro[3.5]nonane core, detailing its fundamental properties, synthetic strategies, and diverse applications in drug discovery, with the goal of equipping researchers and drug development professionals with the knowledge to leverage this promising scaffold.

The Rise of Spirocyclic Scaffolds in Medicinal Chemistry

For decades, drug discovery was dominated by aromatic and heteroaromatic ring systems. While successful, this has led to an over-exploration of flat, two-dimensional chemical space. The strategic incorporation of sp3-hybridized centers to create three-dimensional structures is now a key strategy for improving clinical success rates.[2] Spirocyclic systems, which feature two rings connected by a single quaternary carbon atom, are at the forefront of this movement.

The advantages conferred by spirocyclic scaffolds like 5-azaspiro[3.5]nonane include:

  • Enhanced Three-Dimensionality (3D): The rigid, non-planar structure provides more points of contact with a protein target, which can lead to higher potency and selectivity.[1]

  • Improved Physicochemical Properties: An increased fraction of sp3-hybridized carbons (Fsp3) is correlated with better clinical outcomes.[2] This often translates to improved aqueous solubility, lower lipophilicity (LogP/LogD), and enhanced metabolic stability compared to their non-spirocyclic or aromatic counterparts.[1][2][3]

  • Novel Intellectual Property: The exploration of new spirocyclic architectures allows for the creation of novel chemical entities, opening up new intellectual property spaces.[1]

  • Bioisosteric Replacement: Azaspirocycles can serve as effective bioisosteres for more common motifs like piperidines or piperazines, offering a way to modulate properties while maintaining key binding interactions.[4][5]

Core Properties of the 5-Azaspiro[3.5]nonane Scaffold

The 5-azaspiro[3.5]nonane scaffold consists of an azetidine ring (a four-membered nitrogen-containing ring) and a cyclohexane ring (a six-membered carbocyclic ring) fused at a single carbon atom. The numbering of the scaffold begins in the smaller ring, hence the [3.5] designation.

Molecular Structure and Conformation

The defining feature of the 5-azaspiro[3.5]nonane core is its rigid, spirocyclic nature. The fusion of the azetidine and cyclohexane rings locks the molecule into a defined three-dimensional conformation, limiting the number of accessible rotatable bonds. This pre-organization can be highly advantageous for receptor binding, as less conformational entropy is lost upon binding, potentially leading to higher affinity.

Caption: Core structure of 5-Azaspiro[3.5]nonane.

Physicochemical Properties

While specific experimental data for the unsubstituted 5-azaspiro[3.5]nonane is limited, general trends for azaspirocycles suggest favorable drug-like properties. The introduction of a spiro-center generally leads to a decrease in lipophilicity and an increase in aqueous solubility when compared to non-spirocyclic analogues.[1][3]

PropertyPredicted/Typical ValueSignificance in Drug Discovery
Molecular Weight ~125.21 g/mol (unsubstituted)Low molecular weight provides a good starting point for further derivatization.
logP Generally lower than non-spirocyclic analogsLower lipophilicity can reduce off-target effects and improve solubility.[2]
Aqueous Solubility Generally higher than non-spirocyclic analogsImproved solubility is crucial for oral bioavailability and formulation.[1][3]
pKa Basic (amine)The nitrogen atom provides a handle for salt formation to further improve solubility and can act as a hydrogen bond acceptor.
Fsp3 High (typically > 0.7)High Fsp3 character is correlated with increased clinical success.[2]

Table 1: Key Physicochemical Properties and Their Importance.

Synthetic Strategies

The synthesis of the 5-azaspiro[3.5]nonane core can be approached through several routes. While specific, detailed protocols for the parent 5-azaspiro[3.5]nonane are not extensively reported in public literature, methodologies for closely related isomers and derivatives provide a strong foundation.[6] A common and powerful strategy involves the [2+2] cycloaddition, also known as the Staudinger reaction, between an imine and a ketene.[7]

General Synthetic Workflow: Staudinger Cycloaddition

A plausible and widely applicable route involves the reaction of a protected 4-piperidone derivative to form an exocyclic imine, which then undergoes cycloaddition.

Synthesis_Workflow Start Protected 4-Piperidone Derivative Imine_Formation Imine Formation (e.g., with Benzylamine) Start->Imine_Formation Cycloaddition [2+2] Staudinger Cycloaddition (e.g., Chloroacetyl chloride, Et3N) Imine_Formation->Cycloaddition Lactam_Intermediate Protected Spiro-β-lactam Intermediate Cycloaddition->Lactam_Intermediate Reduction Lactam Reduction (e.g., LiAlH4 or Alane) Lactam_Intermediate->Reduction Deprotection N-Deprotection (e.g., Catalytic Hydrogenation) Reduction->Deprotection Final_Product 5-Azaspiro[3.5]nonane Scaffold Deprotection->Final_Product

Caption: General workflow for the synthesis of the 5-azaspiro[3.5]nonane core.

Example Protocol: Synthesis of a 5-Azaspiro[3.5]nonan-2-one Intermediate

This protocol is adapted from general methodologies for analogous spiro-β-lactam structures and serves as a blueprint.[6][7] Note: This is a conceptual protocol; experimental conditions would require optimization.

Step 1: Imine Formation

  • To a solution of N-benzyl-4-piperidone (1.0 eq) in an anhydrous solvent like toluene, add a suitable primary amine (e.g., benzylamine, 1.1 eq).

  • Add a catalytic amount of an acid catalyst (e.g., p-toluenesulfonic acid).

  • Heat the mixture to reflux with a Dean-Stark apparatus to remove water azeotropically.

  • Monitor the reaction by TLC or LC-MS until the starting material is consumed.

  • Upon completion, cool the reaction mixture and remove the solvent under reduced pressure. The crude imine is often used in the next step without further purification.[7]

Step 2: [2+2] Cycloaddition (Staudinger Reaction)

  • Dissolve the crude imine from Step 1 in an anhydrous, non-polar solvent (e.g., dichloromethane) under an inert nitrogen atmosphere.

  • Cool the solution to 0 °C in an ice bath.

  • In a separate flask, prepare a solution of an acyl chloride (e.g., chloroacetyl chloride, 1.2 eq) in the same solvent.

  • Slowly add the acyl chloride solution dropwise to the imine solution.

  • Following the acyl chloride addition, add a tertiary amine base (e.g., triethylamine, 1.5 eq) dropwise, keeping the temperature at 0 °C.[7]

  • Allow the reaction mixture to warm to room temperature and stir for 12-24 hours.

  • Quench the reaction by adding water or a saturated aqueous solution of sodium bicarbonate.

  • Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography (e.g., silica gel, using a hexane/ethyl acetate gradient) to yield the desired protected 5-azaspiro[3.5]nonan-2-one intermediate.

Step 3: Reduction and Deprotection (Conceptual)

  • The resulting spiro-β-lactam can be reduced using strong reducing agents like lithium aluminum hydride (LiAlH4) or alane (AlH3) to yield the corresponding protected 5-azaspiro[3.5]nonane.

  • Subsequent deprotection, typically catalytic hydrogenation using palladium on carbon (Pd/C) to remove a benzyl group, would yield the final parent scaffold.[8]

Applications in Drug Discovery

The 5-azaspiro[3.5]nonane scaffold and its close isomers have been successfully incorporated into a range of biologically active molecules, demonstrating their value in modulating challenging drug targets.

Case Study: GPR119 Agonists for Diabetes

G protein-coupled receptor 119 (GPR119) is a promising target for the treatment of type 2 diabetes. The design and synthesis of a novel class of 7-azaspiro[3.5]nonane GPR119 agonists have been described.[9] In this work, the spirocyclic core served as a rigid scaffold to orient the necessary pharmacophoric elements. Optimization of substituents on the piperidine nitrogen and an attached aryl group led to the identification of a potent agonist that exhibited a favorable pharmacokinetic profile and a significant glucose-lowering effect in diabetic rat models.[9] This highlights the scaffold's utility in creating structurally novel compounds with desirable in vivo efficacy.

Case Study: Modulators of Key Signaling Pathways

Derivatives of azaspiro[3.5]nonane have shown significant promise in targeting key signaling pathways implicated in various diseases.[3] For example, they have been utilized in the development of potent and selective modulators for difficult targets like KRAS G12C, a critical oncogene in many cancers.[3] The rigid three-dimensional structure of the scaffold allows for precise placement of functional groups to interact with specific pockets on the protein surface, leading to high affinity and selectivity.

Structure-Activity Relationship (SAR) Insights

The concept of Structure-Activity Relationships (SAR) is fundamental to medicinal chemistry, linking the chemical structure of a molecule to its biological activity.[10] The 5-azaspiro[3.5]nonane scaffold offers distinct vectors for chemical modification, allowing for systematic exploration of SAR.

Caption: Key modification points for SAR studies on the 5-azaspiro[3.5]nonane core.

  • Piperidine Nitrogen (Position 5): This is the most common point of diversification. Substitution at this position directly impacts the molecule's basicity, polarity, and ability to interact with the target. In the GPR119 agonist program, optimizing this N-capping group was critical for achieving high potency.[9]

  • Cyclohexane Ring: Substitution on the cyclohexane ring can be used to explore deeper pockets of a binding site, modulate lipophilicity, and block potential sites of metabolism.

  • Azetidine Ring: While less commonly substituted, modifications here can influence the core's rigidity and introduce additional hydrogen bond donors or acceptors.

The systematic modification at these positions allows chemists to build a detailed understanding of the SAR, leading to more potent and selective drug candidates.[10][11]

Future Outlook and Emerging Applications

The 5-azaspiro[3.5]nonane scaffold represents a significant tool in the medicinal chemist's arsenal for escaping chemical "flatland." Its combination of structural rigidity, inherent three-dimensionality, and favorable physicochemical properties makes it an attractive starting point for a wide array of therapeutic targets.[3] As synthetic methodologies become more robust and scalable, the application of this and other novel spirocyclic systems is destined to grow rapidly.[1][12] Future research will likely focus on developing stereoselective synthetic routes to access enantiomerically pure versions of the scaffold, further refining its use in creating highly selective and potent next-generation therapeutics. The continued exploration of this valuable scaffold promises to unlock new avenues for treating diseases ranging from metabolic disorders to cancer.

References

  • Hiesinger, K., Dar'in, D., Proschak, E., & Krasavin, M. (2024). Have spirocyclic scaffolds been properly utilized in recent drug discovery efforts? Journal of Enzyme Inhibition and Medicinal Chemistry, 39(1). Retrieved from [Link]

  • Darsaraee, M. (2025, December 8). Spirocyclic Diamine Scaffolds for Medicinal Chemistry. Reymond Research Group. Retrieved from [Link]

  • Oxa-spirocycles: synthesis, properties and applications. (n.d.). Semantic Scholar. Retrieved from [Link]

  • Darsaraee, M., Carrel, A., Flores-Guzman, A., & Reymond, J.-L. (2023). Spirocyclic Diamine Scaffolds for Medicinal Chemistry. Helvetica Chimica Acta. Retrieved from [Link]

  • 5-Azaspiro[3.5]nonan-8-one hydrochloride. (n.d.). PubChem. Retrieved from [Link]

  • 5-Azaspiro[3.5]nonane hydrochloride. (n.d.). MilliporeSigma. Retrieved from [Link]

  • Synthesis method of 2, 5-dioxa-8-azaspiro [3.5] nonane and salt thereof. (n.d.). Google Patents.
  • Synthesis of Azaspirocycles and their Evaluation in Drug Discovery. (n.d.). ResearchGate. Retrieved from [Link]

  • 2-Oxa-5-azaspiro[3.5]nonane. (n.d.). PubChem. Retrieved from [Link]

  • Yegorova, T., & Kirichok, A. (2023). oxa-2-azaspiro[3.5]nonane-1-carboxylic Acid for Drug Design. French-Ukrainian Journal of Chemistry, 11(2). Retrieved from [Link]

  • Matsuda, D., et al. (2018). Design, synthesis and biological evaluation of novel 7-azaspiro[3.5]nonane derivatives as GPR119 agonists. Bioorganic & Medicinal Chemistry, 26(8), 1832-1847. Retrieved from [Link]

  • Nonclassical Phenyl Bioisosteres as Effective Replacements in a Series of Novel Open-Source Antimalarials. (2020, July 17). Semantic Scholar. Retrieved from [Link]

  • Rasmusson, G. H., et al. (1986). Azasteroids: structure-activity relationships for inhibition of 5 alpha-reductase and of androgen receptor binding. Journal of Medicinal Chemistry, 29(11), 2298-2315. Retrieved from [Link]

  • Structure Activity Relationships. (2005, May 15). Drug Design Org. Retrieved from [Link]

  • Ino, R., et al. (2003). Structure--activity relationships of azasugar-based MMP/ADAM inhibitors. Bioorganic & Medicinal Chemistry Letters, 13(16), 2743-2746. Retrieved from [Link]

  • Meanwell, N. A. (2011). Synopsis of Some Recent Tactical Application of Bioisosteres in Drug Design. Journal of Medicinal Chemistry, 54(8), 2529-2591. Retrieved from [Link]

  • Meanwell, N. A. (2016). The Influence of Bioisosteres in Drug Design: Tactical Applications to Address Developability Problems. Chemical Research in Toxicology, 29(4), 459-519. Retrieved from [Link]

Sources

Topic: Piperidine-4-carboxylic Acid Spirocyclic Bioisosteres

Author: BenchChem Technical Support Team. Date: March 2026

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Executive Summary: Reimagining a Privileged Scaffold

The piperidine ring is a cornerstone of modern medicinal chemistry, integral to the structure of hundreds of approved drugs.[1] Piperidine-4-carboxylic acid, a conformationally restricted derivative of the neurotransmitter γ-aminobutyric acid (GABA), has been a particularly fruitful starting point for drug discovery, serving as a versatile scaffold for presenting a key acidic pharmacophore.[2][3] However, the very properties that make it useful—such as its basic nitrogen and conformational flexibility—can also introduce liabilities, including metabolic instability, off-target effects, and poor membrane permeability.[4][5]

This technical guide explores the strategic replacement of the piperidine-4-carboxylic acid core with spirocyclic bioisosteres. This approach moves beyond simple substitution to fundamentally alter the scaffold's core geometry, offering a powerful method to enhance drug-like properties. By introducing greater three-dimensionality (sp³ character), improving physicochemical parameters like solubility, and creating novel intellectual property, spirocyclic bioisosteres are enabling the development of more potent, selective, and safer therapeutics.[6][7] We will delve into the design rationale, synthetic execution, and therapeutic application of key spirocyclic systems, providing field-proven insights for drug development professionals.

The Rationale for Bioisosteric Replacement

Bioisosterism is a cornerstone strategy in medicinal chemistry used to optimize lead compounds by replacing a functional group with another that retains similar biological activity but possesses improved physicochemical or pharmacokinetic properties.[4][8] The carboxylic acid group, while often essential for target binding, can lead to high polarity, poor permeability, and rapid metabolism, making it a frequent target for bioisosteric replacement.[5][9]

Limitations of the Piperidine-4-Carboxylic Acid Core
  • Metabolic Liability: The piperidine ring itself can be susceptible to enzymatic oxidation. Furthermore, the carboxylic acid moiety can undergo glucuronidation, forming reactive metabolites that can lead to toxicity.[5][10]

  • Physicochemical Challenges: The zwitterionic nature of piperidine-4-carboxylic acid at physiological pH can limit its ability to cross biological membranes, including the blood-brain barrier.[5]

  • Conformational Ambiguity: While more constrained than an acyclic analogue, the piperidine ring still possesses conformational flexibility (e.g., chair-boat interconversion), which can lead to binding at multiple targets and reduce selectivity.

The Spirocyclic Advantage: Introducing Rigid 3D Scaffolds

Spirocycles, which contain two rings joined by a single common atom, offer an elegant solution to the limitations of traditional monocyclic scaffolds.[11] Their rigid, well-defined three-dimensional structures provide a superior framework for orienting pharmacophoric elements in space.

G cluster_0 Traditional Scaffold cluster_1 Spirocyclic Bioisostere cluster_2 Key Advantages Piperidine Piperidine-4-Carboxylic Acid Spirocycle Spiro[3.3]heptane Carboxylic Acid Piperidine->Spirocycle Bioisosteric Replacement Adv1 Increased 3D Character (Escape from Flatland) Spirocycle->Adv1 enables Adv2 Improved Physicochemical Properties (e.g., Solubility) Spirocycle->Adv2 confers Adv3 Enhanced Metabolic Stability Spirocycle->Adv3 provides Adv4 Novel Intellectual Property Spirocycle->Adv4 creates

Figure 1: The logic of replacing piperidine with a spirocyclic bioisostere. The primary advantages of this strategy include:

  • Enhanced Three-Dimensionality: The increased sp³ character of spirocycles allows for the exploration of new chemical space, often leading to improved potency and target selectivity.[7]

  • Improved Physicochemical Properties: The rigid, compact nature of spirocycles can disrupt crystal packing, leading to lower lattice energy and consequently, higher aqueous solubility—a critical factor for bioavailability.[7]

  • Metabolic Stability: The rigid framework can shield metabolically labile sites from enzymatic attack, increasing the compound's half-life.

  • Novel Intellectual Property: The use of less common spirocyclic scaffolds provides a clear path to patentable new chemical entities.[7]

Prominent Spirocyclic Bioisosteres and Their Synthesis

Several classes of spirocycles have emerged as effective bioisosteres for the piperidine core. The choice of scaffold depends on whether the basic nitrogen is a critical pharmacophoric element and the desired spatial vector for the carboxylic acid.

The Azaspiro[3.3]heptane Scaffold

This scaffold is a close analogue that retains the basic nitrogen atom of the original piperidine ring. It has been proposed as a replacement to improve solubility and reduce metabolic degradation while maintaining key polar interactions.[1]

  • Design Rationale: Use when the basicity of the piperidine nitrogen is essential for target engagement or for maintaining desirable pharmacokinetic properties. The rigid framework reduces conformational flexibility.

  • General Synthesis: The synthesis often involves the cyclization of a precursor containing two azetidine rings or the reductive amination of a suitable ketone followed by intramolecular cyclization.[12]

The Spiro[3.3]heptane Scaffold

This carbocyclic scaffold removes the basic nitrogen, which can be advantageous for mitigating hERG channel liability or CNS side effects associated with basic amines. It serves as a rigid, non-polar framework.

  • Design Rationale: Ideal for instances where the basic nitrogen is not required for activity and may be a source of undesirable properties. The scaffold rigidly projects substituents in a well-defined geometry.

  • Synthetic Protocol: Spiro[3.3]heptane-2-carboxylic Acid This protocol describes a common route involving a thermal decarboxylation.[13]

    • Preparation of Spiro[3.3]heptane-2,6-dicarboxylic acid: This precursor is typically synthesized via a multi-step sequence starting from dibromopentaerythritol and diethyl malonate.

    • Thermal Decarboxylation:

      • Place the crude spiro[3.3]heptane-2,6-dicarboxylic acid (1.0 eq) in a round-bottom flask equipped with a distillation head to monitor gas evolution.

      • Heat the solid material under an inert atmosphere (e.g., Nitrogen or Argon) to 220 °C using a heating mantle or sand bath.

      • Maintain the temperature for approximately 30-45 minutes, or until the evolution of carbon dioxide gas ceases.

      • Cool the reaction mixture to room temperature. The remaining solid is the crude spiro[3.3]heptane-2-carboxylic acid.

      • Purify the product by recrystallization or column chromatography as needed.

G A Spiro[3.3]heptane- 2,6-dicarboxylic acid Process Thermal Decarboxylation A->Process Input B Spiro[3.3]heptane- 2-carboxylic acid C Active Pharmaceutical Ingredient (API) B->C Further Functionalization Process->B Output

Figure 2: Synthetic workflow for spiro[3.3]heptane-2-carboxylic acid.

The Bicyclo[1.1.1]pentane (BCP) Scaffold

While not a spirocycle, BCP is a highly relevant, rigid "3D fragment" often used as a bioisostere for para-substituted phenyl rings and, in this context, as a linear, rigid replacement for the piperidine ring.[14] It provides a means to project the carboxylic acid and another substituent at a fixed distance of 180 degrees.

  • Design Rationale: BCP is an excellent choice for replacing the 1,4-disubstituted pattern of the piperidine ring with a completely rigid linker. Its non-polar nature can improve permeability.

  • Synthetic Protocol: Bicyclo[1.1.1]pentane-1-carboxylic Acid Modern synthetic methods often rely on the functionalization of [1.1.1]propellane, a highly strained but synthetically accessible intermediate.[15][16]

    • Generation of [1.1.1]Propellane: [1.1.1]Propellane is typically generated in situ from a suitable precursor like 1,3-dibromobicyclo[1.1.1]pentane via reductive methods.

    • Radical Carboxylation:

      • In a photochemically transparent vessel (e.g., quartz or borosilicate glass), combine the [1.1.1]propellane precursor with a suitable solvent (e.g., dioxane).

      • Add a source for carboxylation, such as diacetyl, and a photosensitizer if necessary.

      • Irradiate the mixture with a UV lamp (e.g., 365 nm) in a flow reactor for several hours. This generates a diketone intermediate.[15]

    • Haloform Reaction:

      • Dissolve the resulting diketone intermediate in a solution of sodium hydroxide in water.

      • Cool the mixture to 0 °C and add bromine (Br₂) dropwise.

      • Allow the reaction to stir overnight while warming to room temperature.

      • Perform an aqueous workup, acidify the aqueous layer, and extract with an organic solvent (e.g., EtOAc) to isolate the bicyclo[1.1.1]pentane-1,3-dicarboxylic acid.[15][17]

    • Selective Monofunctionalization: Further chemical steps are required to isolate the mono-carboxylic acid derivative.

Comparative Physicochemical Properties

The primary motivation for using spirocyclic bioisosteres is to modulate physicochemical properties favorably. The table below provides a comparative overview.

PropertyPiperidine-4-carboxylic AcidAzaspiro[3.3]heptane-2-carboxylic AcidSpiro[3.3]heptane-2-carboxylic AcidBicyclo[1.1.1]pentane-1-carboxylic Acid
Structure Monocyclic, HeterocyclicSpirocyclic, HeterocyclicSpirocyclic, CarbocyclicBicyclic, Carbocyclic
pKa (approx.) ~4.0 (acid), ~10.5 (amine)[18]~4.2 (acid), ~9.8 (amine)~4.8~4.5
Calculated logP -1.2 to -0.5-0.8 to -0.21.3 to 1.81.0 to 1.5
Key Features Zwitterionic, H-bond donor/acceptorRetains basic N, increased rigidityIncreased lipophilicity, no basic NHighly rigid, linear vector

Note: pKa and logP values are estimates and can vary significantly based on substitution and measurement conditions.

Therapeutic Applications: Case Studies

The strategic application of spirocyclic bioisosteres has led to the development of advanced clinical candidates and approved drugs.

GABA Reuptake Inhibitors for Neurological Disorders

The GABA transporter 1 (GAT-1) is responsible for clearing GABA from the synaptic cleft. Inhibiting this transporter increases GABAergic tone and is a validated mechanism for treating epilepsy and anxiety disorders.[19][20] Many GAT-1 inhibitors are based on nipecotic acid (piperidine-3-carboxylic acid) or the closely related isonipecotic acid (piperidine-4-carboxylic acid).[18]

  • Challenge: Early inhibitors suffered from poor blood-brain barrier penetration.

  • Spirocyclic Solution: The replacement of the piperidine ring with scaffolds like azaspiro[5.5]undecane has been explored to create novel GABA uptake inhibitors with potentially improved pharmacokinetic profiles.[21] The rigid scaffold allows for precise orientation of the lipophilic sidechains necessary for potent GAT-1 inhibition, while optimizing the overall properties of the molecule.

Muscarinic Receptor Agonists for Cognitive Disorders

Muscarinic acetylcholine receptors, particularly the M1 and M4 subtypes, are key targets for treating cognitive deficits in Alzheimer's disease and schizophrenia.[22] However, achieving subtype selectivity is a major challenge due to the highly conserved nature of the orthosteric binding site across the muscarinic receptor family.

  • Challenge: Non-selective muscarinic agonists cause significant side effects (e.g., sweating, salivation) by activating peripheral M2 and M3 receptors.

  • Spirocyclic Solution: The development of spirocyclic agonists has been a breakthrough in achieving subtype selectivity.[23] For example, Cevimeline, an approved drug for dry mouth, is a spirocyclic quinuclidine derivative that acts as a muscarinic agonist.[11] The rigid spirocyclic core constrains the conformation of the molecule, allowing it to fit preferentially into the binding pocket of one receptor subtype over others, leading to a better therapeutic window.[6][24]

Conclusion and Future Outlook

The replacement of the venerable piperidine-4-carboxylic acid scaffold with spirocyclic bioisosteres represents a mature and highly effective strategy in modern drug design. These rigid, three-dimensional cores provide a powerful tool to overcome common ADMET and selectivity challenges, enabling medicinal chemists to "escape from flatland" and access more favorable regions of chemical space. As synthetic methodologies for constructing complex spirocycles become more efficient and accessible, their application is set to expand, paving the way for the discovery of next-generation therapeutics with superior efficacy and safety profiles. The continued exploration of novel spirocyclic systems will undoubtedly remain a fruitful endeavor for drug development professionals aiming to tackle challenging biological targets.

References

  • Direct synthesis of bicyclo[1.1.1]pentane (BCP)
  • Mykhailiuk, P. K. (2021). Large-Scale Synthesis and Modifications of Bicyclo[1.1.1]pentane-1,3-dicarboxylic Acid (BCP). Org. Process Res. Dev.[Link]

  • Synthesis of spiro[3.3]heptane-2-carboxylic acid. PrepChem.com. [Link]

  • Neumann, C. N., & Yoon, T. P. (2025). Direct Synthesis of Bicyclo[1.1.1]pentanes by Sequential C–C, C–C Functionalization Reactions. Journal of the American Chemical Society. [Link]

  • Mykhailiuk, P. K. (2023). Synthetic Routes to Approved Drugs Containing a Spirocycle. Molecules. [Link]

  • Mykhailiuk, P. K. (2021). Large-Scale Synthesis and Modifications of Bicyclo[1.1.1]pentane-1,3-dicarboxylic Acid (BCP). The Journal of Organic Chemistry. [Link]

  • The Importance of N-BOC-piperidine-4-carboxylic Acid in Fine Chemical Intermediates. NINGBO INNO PHARMCHEM CO.,LTD. (2026). [Link]

  • Fleischhacker, W., et al. Synthesis and biochemical studies of spirocyclic amino acids. II. Activity of 2-azaspiro[5.5]undecane-7-carboxylates as GABA-uptake inhibitors. Scilit. [Link]

  • The syntheses of bicyclo[1.1.1]pentane-1-carboxylic acid. ResearchGate. [Link]

  • Fa, Z., et al. (2015). Conformationally restricted glutamic acid analogues: stereoisomers of 1-aminospiro[3.3]heptane-1,6-dicarboxylic acid. RSC Advances. [Link]

  • Gicquel, M., et al. (2022). Expedient synthesis of spiro[3.3]heptan-1-ones via strain-relocating semipinacol rearrangements. Nature Communications. [Link]

  • Stepan, A. F., et al. (2021). Spiro[3.3]heptane as a Non-collinear Benzene Bioisostere. ChemRxiv. [Link]

  • Hamza, D., & Cheeseman, M. (2004). Synthesis of Novel 2,6-Diazaspiro[3.3]heptanes. Tetrahedron Letters. [Link]

  • Isonipecotic acid. Wikipedia. [Link]

  • Spirocyclic compounds as agonists of the muscarinic m1 receptor and/or m4 receptor.
  • Design, synthesis, and structure-activity relationships of piperidine and dehydropiperidine carboxylic acids as novel, potent dual PPARalpha/gamma agonists. PubMed. [Link]

  • Aubert, P., et al. (2024). Have spirocyclic scaffolds been properly utilized in recent drug discovery efforts? Expert Opinion on Drug Discovery. [Link]

  • Karthikeyan, M. S., et al. (2013). Piperidin-4-one: the potential pharmacophore. Medicinal Chemistry Research. [Link]

  • Carrel, A., et al. (2025). Spirocyclic Diamine Scaffolds for Medicinal Chemistry. Helvetica Chimica Acta. [Link]

  • Andersen, K. E., et al. (1995). Synthesis of Novel γ-Aminobutyric Acid (GABA) Uptake Inhibitors. 5. Preparation and Structure−Activity Studies of Tricyclic Analogues of Known GABA Uptake Inhibitors. Journal of Medicinal Chemistry. [Link]

  • Thiophene bioisosteres of spirocyclic sigma receptor ligands. 1. N-substituted spiro[piperidine-4,4'-thieno[3,2-c]pyrans]. PubMed. [Link]

  • Exploring the Potential of Piperidine Derivatives in Modern Drug Discovery. NINGBO INNO PHARMCHEM CO.,LTD. (2026). [Link]

  • Design, synthesis and SAR studies of GABA uptake inhibitors derived from 2-substituted pyrrolidine-2-yl-acetic acids. ChEMBL. [Link]

  • Thiophene Bioisosteres of Spirocyclic σ Receptor Ligands. 1. N-Substituted Spiro[piperidine-4,4′-thieno[3,2-c]pyrans]. Figshare. (2008). [Link]

  • Carboxylic Acid Bioisosteres in Medicinal Chemistry: Synthesis and Properties. ACS Medicinal Chemistry Letters. (2022). [Link]

  • Bioisosteres for Drug Hunters: Part 1 - Background, Carboxylic Acids, and Amides. BenchSci. (2025). [Link]

  • Gregory, K. J., & Conn, P. J. (2015). Drug Design Targeting the Muscarinic Receptors and the Implications in Central Nervous System Disorders. CNS & Neurological Disorders - Drug Targets. [Link]

  • 4-Aminopiperidine-4-carboxylic Acid: A Cyclic α,α-Disubstituted Amino Acid for Preparation of Water-Soluble Highly Helical Peptides. The Journal of Organic Chemistry. [Link]

  • GABA reuptake inhibitor. Wikipedia. [Link]

  • GABA reuptake inhibitors – Knowledge and References. Taylor & Francis. [Link]

  • Stepan, A. F., et al. (2015). Structure Property Relationships of Carboxylic Acid Isosteres. Journal of Medicinal Chemistry. [Link]

  • Piron, R., et al. (2022). Carboxylic Acid Bioisosteres in Medicinal Chemistry: Synthesis and Properties. Molecules. [Link]

  • Application of Bioisosteres in Drug Design. SlideShare. (2012). [Link]

  • Ballatore, C., et al. (2013). Carboxylic Acid (Bio)Isosteres in Drug Design. ChemMedChem. [Link]

  • Bioisosteres for carboxylic acid groups. Hypha Discovery. (2024). [Link]

  • Piron, R., et al. (2022). Carboxylic Acid Bioisosteres in Medicinal Chemistry: Synthesis and Properties. Academia.edu. [Link]

Sources

5-Boc-5-azaspirononane-8-carboxylic acid: Structural Insights, Synthetic Applications, and Protocols in Drug Discovery

5-Boc-5-azaspiro[1]nonane-8-carboxylic acid: Structural Insights, Synthetic Applications, and Protocols in Drug Discovery

Executive Summary

In modern medicinal chemistry, balancing metabolic stability, conformational rigidity, and target selectivity is a persistent challenge during lead optimization. The compound 5-(tert-Butoxycarbonyl)-5-azaspiro[1]nonane-8-carboxylic acid (CAS: 2138124-99-7) has emerged as a privileged, dual-vector building block. By fusing a cyclobutane ring at the C2 position of a piperidine-4-carboxylic acid core, this spirocyclic scaffold imparts significant conformational restriction.

As a Senior Application Scientist, I have utilized this scaffold to systematically probe target binding pockets while optimizing the pharmacokinetic profiles of lead series. This technical whitepaper explores the physicochemical profile, mechanistic utility, and validated synthetic protocols for integrating this molecule into active pharmaceutical ingredients (APIs).

Physicochemical Profiling & Structural Analysis

To utilize this building block effectively, one must first understand its baseline properties. The spiro[1] system increases the fraction of sp³-hybridized carbons (

Table 1: Key Chemical Data
PropertyValue
Chemical Name 5-(tert-Butoxycarbonyl)-5-azaspiro[1]nonane-8-carboxylic acid
CAS Number 2138124-99-7
Molecular Formula C₁₄H₂₃NO₄
Molecular Weight 269.34 g/mol
SMILES OC(=O)C1CC2(CCC2)N(CC1)C(=O)OC(C)(C)C
Purity ≥98% (Typical commercial specification)
Storage Conditions 2-8°C, sealed in a dry environment

Structural Causality: The cyclobutane ring sterically locks the piperidine chair conformation. Unlike highly flexible isonipecotic acid (piperidine-4-carboxylic acid), the 5-azaspiro[1]nonane core restricts the equatorial/axial flipping of the C8-carboxylic acid. This pre-organization reduces the entropic penalty upon target binding, a principle routinely exploited in the design of highly selective kinase inhibitors, such as those targeting PLK4 [1].

Mechanistic Role in Drug Discovery

Bioisosterism and Vector Alignment

The spirocycle acts as an advanced bioisostere for traditional piperidines, morpholines, and flat aromatic rings. By replacing a flexible aliphatic ring with a spirocycle, medicinal chemists can precisely alter the 3D exit vectors of the molecule, a strategy extensively documented in modern bioisosteric design [2]. The C8-carboxylic acid provides a highly predictable vector for amide coupling, while the N5 position serves as a vector for hinge-binding motifs or solvent-exposed solubilizing groups.

ADME Optimization

The steric bulk of the cyclobutane ring shields the adjacent nitrogen (N5) from rapid oxidative metabolism (e.g., by CYP450 enzymes). Furthermore, the spiro-fusion subtly modulates the


Experimental Protocols & Synthetic Workflows

The orthogonal reactivity of the C8-carboxylic acid and the N5-Boc protected amine allows for modular, dual-vector functionalization. The following protocols are self-validating systems designed to maximize yield while preserving the stereochemical integrity of the spirocycle.

Protocol 1: Amide Coupling at C8 (Target Engagement Vector)

Objective: Form an amide bond with a primary or secondary amine without epimerizing the C8 stereocenter. Causality: We utilize HATU as the coupling reagent because the spirocyclic core introduces steric hindrance that can slow down standard EDC/HOBt couplings. DIPEA is chosen as the base to maintain a mildly basic environment, preventing premature Boc cleavage.

  • Activation: Dissolve 5-Boc-5-azaspiro[1]nonane-8-carboxylic acid (1.0 eq) in anhydrous DMF to a concentration of 0.2 M. Add HATU (1.2 eq) and DIPEA (3.0 eq). Stir at room temperature for 15 minutes to generate the active ester.

  • Coupling: Add the target amine (1.1 eq) dropwise. Stir for 2-4 hours at room temperature.

  • Quench & Extract: Dilute the reaction with EtOAc and wash sequentially with saturated aqueous NaHCO₃, 1M HCl, and brine. Self-Validation: The orthogonal washes ensure the complete removal of unreacted amine and highly polar HATU byproducts.

  • Purification: Dry the organic layer over Na₂SO₄, concentrate, and purify via flash chromatography (Hexanes/EtOAc) to yield the spirocyclic amide.

Protocol 2: Boc Deprotection (Amine Vector)

Objective: Unmask the N5 secondary amine for subsequent alkylation, arylation, or Buchwald-Hartwig cross-coupling. Causality: 4M HCl in dioxane is preferred over Trifluoroacetic acid (TFA). HCl/dioxane yields a highly crystalline hydrochloride salt that can often be isolated by simple filtration, bypassing the need for basic aqueous workup which might lead to the loss of highly polar spirocyclic amines in the aqueous phase.

  • Cleavage: Dissolve the spirocyclic amide intermediate in minimal DCM. Add 4M HCl in dioxane (10 eq).

  • Monitoring: Stir at room temperature for 1-2 hours. Self-Validation: Monitor via LC-MS until the Boc mass fragment ([M-100]) is fully consumed.

  • Isolation: Concentrate the solvent under reduced pressure. Triturate the resulting residue with cold diethyl ether to precipitate the amine hydrochloride salt.

  • Filtration: Filter and dry under high vacuum to afford the pure secondary amine.

Visualization of the Synthetic Pathway

The following diagram illustrates the logical flow of the dual-vector functionalization, demonstrating how the spiro scaffold is integrated into a larger API workflow.

GA5-Boc-5-azaspiro[3.5]nonane-8-carboxylic acidBAmide Coupling(HATU, DIPEA)A->B Vector 1: C8-COOHCSpirocyclic AmideIntermediateB->CDBoc Deprotection(4M HCl in Dioxane)C->D Vector 2: N5-BocESecondary AmineHydrochloride SaltD->EFTarget Engagement(e.g., PLK4 Inhibitor)E->F N-Alkylation

Synthetic workflow for dual-vector functionalization of the 5-azaspiro[1]nonane scaffold.

Analytical Validation

To ensure structural trustworthiness, the synthesized intermediates must be rigorously validated:

  • NMR Spectroscopy: The cyclobutane ring protons (C1, C2, C3) will appear as complex multiplets between 1.5–2.5 ppm. Due to the spiro-fusion, the piperidine ring protons become highly diastereotopic, resulting in distinct geminal coupling patterns not seen in standard, unconstrained piperidines.

  • LC-MS: The Boc-protected acid will typically show a weak

    
     signal but a strong 
    
    
    at m/z 292, or a characteristic
    
    
    fragment at m/z 214.

References

  • Jeong, J. W., et al. "Discovery of Potent, Selective and Efficacious Aminopyrazole Inhibitors of PLK4." Journal of Medicinal Chemistry, 2025.[Link]

  • Meanwell, N. A. "Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design." Journal of Medicinal Chemistry, 2018, 61(14), 5822-5880.[Link]

  • National Center for Biotechnology Information. "2-Oxa-5-azaspiro[1]nonane" (Related spirocyclic scaffold data). PubChem Compound Summary.[Link]

Novel Spirocyclic Piperidine Carboxylic Acids: A Technical Guide to Synthesis and Application

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary: The 3D Imperative

The pharmaceutical industry is currently undergoing a paradigm shift described as "Escaping Flatland." Traditional drug discovery often relied on flat, aromatic-rich structures (


 hybridized), which frequently suffer from poor solubility and off-target toxicity. Spirocyclic piperidine carboxylic acids represent a premium class of "3D-rich" scaffolds (

hybridized) that solve these physicochemical bottlenecks.[1]

By forcing a rigid, orthogonal orientation between the piperidine ring and the spiro-fused appendage, these molecules offer:

  • Vectorial Precision: The ability to project pharmacophores (like carboxylic acids) into specific protein pockets that flat molecules cannot reach.

  • Metabolic Shielding: The quaternary spiro-center blocks metabolic soft spots, extending half-life (

    
    ).
    
  • Novel IP Space: A departure from crowded aromatic patent landscapes.

This guide details the structural rationale, advanced synthetic protocols, and medicinal chemistry applications of these scaffolds, focusing on recent breakthroughs including the 2024 biocatalytic/photoredox methods.

Part 1: Structural Rationale & Physicochemical Properties

The core value of spirocyclic piperidines lies in their topology. Unlike fused rings (which are often planar) or bridged rings (which can be too bulky), spirocycles maintain a "Goldilocks" balance of rigidity and compactness.

The Advantage

The fraction of


 carbons (

) correlates directly with clinical success.[2] Spirocyclic piperidine carboxylic acids typically possess high

scores, leading to improved saturation.
PropertyFlat Aromatic AnalogSpirocyclic Piperidine AnalogImpact
Solubility Low (Crystal packing energy high)High (Disrupted packing)Better oral bioavailability
Selectivity Low (Promiscuous binding)High (Shape complementarity)Reduced side effects
Metabolic Stability Low (CYP450 oxidation prone)High (Quaternary center block)Lower dosing frequency
Entropy High flexible penalty upon bindingLow (Pre-organized)Higher potency (

)
DOT Diagram: The "Escape from Flatland" Logic

G cluster_0 Traditional Chemistry cluster_1 Spirocyclic Innovation Flat Flat Aromatic (High sp2) Solubility Poor Solubility Flat->Solubility Tox Off-target Toxicity Flat->Tox Spiro Spirocyclic Piperidine (High sp3) Flat->Spiro Spiro-cyclization Vector Orthogonal Vectors Spiro->Vector Metab Metabolic Blockade Spiro->Metab Potency Potency Vector->Potency Specific Binding PK PK Metab->PK Improved t1/2

Caption: Transition from planar aromatics to rigid spirocycles improves solubility, potency, and pharmacokinetics.

Part 2: Synthetic Architectures & Protocols

Synthesizing the quaternary carbon at the spiro-junction is the primary challenge. Below are two distinct workflows: the Traditional Dieckmann/Alkylation (robust, scalable) and the Modern Photoredox/Biocatalytic (high complexity, mild conditions).

Workflow A: The Robust "Workhorse" Protocol

Target: 7-azaspiro[3.5]nonane-2-carboxylic acid (Key intermediate for GPR119 agonists).

This method relies on the double alkylation of active methylene compounds. It is scalable to kilogram quantities but requires strong bases.

Step-by-Step Methodology
  • Precursor Selection: Start with commercially available N-Boc-4-piperidone.

  • Knoevenagel Condensation:

    • React N-Boc-4-piperidone with ethyl cyanoacetate using ammonium acetate (cat.) in toluene under reflux (Dean-Stark trap).

    • Why: Converts the ketone to an unsaturated ester-nitrile, priming the system for cyclization.

  • Michael Addition/Cyclization:

    • Treat the intermediate with KCN or a malonate derivative, followed by alkylation with 1-bromo-2-chloroethane (or similar bifunctional electrophile) using NaH or LiHMDS.

    • Critical Control: Temperature control (-78°C to 0°C) is vital to prevent polymerization.

  • Hydrolysis & Decarboxylation:

    • Acidic hydrolysis (6N HCl, reflux) converts the nitrile/ester groups to carboxylic acids.

    • Note: This step often removes the Boc group, requiring re-protection if orthogonal functionalization is needed.

Workflow B: The 2024 Modern Breakthrough (Biocatalysis + Photoredox)

Target: Complex Spiro-piperidines from simple aryl precursors.[3]

Based on recent work (Science, 2024), this protocol allows for the direct installation of spiro-centers onto piperidines without pre-functionalized handles, using enzymes to oxidize C-H bonds followed by radical cross-coupling.

Step-by-Step Methodology
  • Enzymatic C-H Oxidation:

    • Substrate: Simple piperidine derivative.

    • Reagent: Engineered P450 monooxygenase.

    • Mechanism:[1][3] Selectively hydroxylates a specific

      
       C-H bond on the piperidine ring, creating a handle for functionalization.
      
  • Radical Cross-Coupling:

    • Reagents: Nickel catalyst (NiCl2·glyme), Photoredox catalyst (e.g., 4CzIPN), and an aryl/alkyl halide.

    • Conditions: Blue LED irradiation.

    • Why: The photoredox cycle generates a radical at the newly formed hydroxyl site (via oxalate activation), which the Nickel catalyst couples to the halide. This avoids harsh bases and allows for "late-stage functionalization."

DOT Diagram: Synthetic Decision Tree

Synthesis Start Target: Spirocyclic Piperidine Acid Scale Requirement: Multi-Gram Scale? Start->Scale Complexity Requirement: Late-Stage Functionalization? Scale->Complexity No RouteA Route A: Dieckmann/Alkylation (Robust, harsh conditions) Scale->RouteA Yes RouteB Route B: Biocatalysis/Photoredox (High selectivity, mild) Complexity->RouteB Yes RouteC Route C: Prins Cyclization (Acid mediated) Complexity->RouteC No (Standard Lab Scale) Product Final Spiro Scaffold RouteA->Product Yield: 40-60% RouteB->Product Yield: 50-80%

Caption: Selection of synthetic route depends on scale and structural complexity requirements.

Part 3: Medicinal Chemistry Applications (SAR)

The spirocyclic piperidine carboxylic acid motif is not just a linker; it is a pharmacophore modulator.

Case Study: GPR119 Agonists (Diabetes Type 2)

GPR119 agonists stimulate insulin secretion.[4] Early candidates failed due to metabolic instability and hERG channel inhibition (cardiotoxicity).

  • The Problem: Linear piperidine derivatives were too flexible, leading to off-target binding.

  • The Spiro Solution: Introduction of a 7-azaspiro[3.5]nonane core.[5][4]

    • Effect: The spiro-cyclobutane ring locked the conformation.

    • Result: The carboxylic acid moiety (or its bioisostere) was positioned strictly to interact with the receptor's polar residues, while the rigid core reduced lipophilicity (

      
      ), lowering hERG liability.
      
Case Study: Spiro-Oxetanes (European Lead Factory)

Replacing the carbocyclic spiro-ring with an oxetane (Spiro[piperidine-4,2'-oxetane]) drastically lowers lipophilicity while maintaining the gem-dimethyl effect.

  • Application: These are used as "fragment-based" starting points. The oxygen in the oxetane ring acts as a hydrogen bond acceptor, often improving potency by 10-fold over the cyclobutane analog.

Table: SAR Optimization Data
ModificationEffect on PotencyEffect on Stability (

)
Notes
Linear Piperidine BaselineLowHigh conformational entropy penalty.
Spiro[3.5]nonane ++++++Blocks C4-oxidation; rigidifies structure.
Spiro-Oxetane ++++Lowers LogP; adds H-bond acceptor vector.
N-Aryl Capping +++++Critical for GPR119 hydrophobic pocket.

Part 4: Troubleshooting & Optimization

When working with these scaffolds, researchers often encounter specific pitfalls.

  • Retro-Claisen Fragmentation:

    • Issue: During the synthesis of spiro-beta-keto esters (Route A), the ring can open up under thermodynamic conditions.

    • Fix: Use kinetic control (LDA at -78°C) rather than thermodynamic bases (NaOEt at reflux) for the alkylation steps.

  • Stereocontrol:

    • Issue: Forming the quaternary center often results in racemates.

    • Fix: Use chiral auxiliaries (e.g., Ellman's sulfinamide) during the initial condensation steps or employ enzymatic resolution (lipases) on the resulting ester.

  • Solubility in Assay Media:

    • Issue: While soluble in water, some rigid spirocycles crystallize out of DMSO stocks.

    • Fix: Formulation with 10% cyclodextrin is recommended for biological assays.

References

  • Lovering, F., Bikker, J., & Humblet, C. (2009). Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success. Journal of Medicinal Chemistry. Link

  • Renata, H., et al. (2024).[6][7] Biocatalytic C–H oxidation meets radical cross-coupling: Simplifying complex piperidine synthesis. Science. Link

  • Matsuda, D., et al. (2018).[8] Design, synthesis and biological evaluation of novel 7-azaspiro[3.5]nonane derivatives as GPR119 agonists. Bioorganic & Medicinal Chemistry. Link[8]

  • Geary, G. C., et al. (2018).[9] Densely functionalised spirocyclic oxetane-piperidine scaffolds for drug discovery. Bioorganic & Medicinal Chemistry. Link

  • PharmaBlock Sciences. (n.d.). Spirocyclic Piperidines in Drug Discovery: Bridging Molecules for Innovative Medicines. PharmaBlock Whitepaper.[1] Link

Sources

An In-Depth Technical Guide to 5-Azaspiro[3.5]nonane-8-carboxylic acid: Synthesis, Properties, and Applications in Drug Discovery

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of Spirocyclic Scaffolds in Modern Medicinal Chemistry

In the landscape of contemporary drug discovery, there is a continuous drive to explore novel chemical space to identify molecules with enhanced therapeutic properties. Spirocyclic scaffolds, characterized by two rings sharing a single atom, have emerged as a particularly promising class of structures. Their inherent three-dimensionality offers a distinct advantage over traditional flat, aromatic systems, often leading to improved potency, selectivity, and pharmacokinetic profiles. The rigid nature of the spirocyclic core can pre-organize appended functional groups in a well-defined spatial orientation, facilitating optimal interactions with biological targets. Among the diverse array of spirocyclic systems, the 5-azaspiro[3.5]nonane framework has garnered significant attention as a valuable building block in the design of innovative therapeutic agents. This guide provides a comprehensive overview of 5-Azaspiro[3.5]nonane-8-carboxylic acid, a key derivative of this scaffold, covering its chemical identifiers, a detailed synthetic pathway, and its potential applications in drug development.

Chemical Identity and Structural Representation

5-Azaspiro[3.5]nonane-8-carboxylic acid is a unique molecule featuring a central spiro-carbon atom connecting a four-membered azetidine ring and a six-membered cyclohexane ring, with a carboxylic acid functionality on the cyclohexane moiety.

IdentifierValue
IUPAC Name 5-Azaspiro[3.5]nonane-8-carboxylic acid
SMILES C1CC(C(=O)O)CC2(C1)CCNC2
InChI Key InChIKey=YQZWMWJLGZJPEJ-UHFFFAOYSA-N
Molecular Formula C9H15NO2
Molecular Weight 169.22 g/mol

graph "5_Azaspiro_3_5_nonane_8_carboxylic_acid" {
layout=neato;
node [shape=plaintext];
edge [color="#202124"];

// Atom nodes with high contrast text N1 [label="N", pos="0,1!", fontcolor="#FFFFFF", fillcolor="#4285F4", shape=circle, style=filled]; C2 [label="C", pos="-1,0.5!", fontcolor="#202124"]; C3 [label="C", pos="-1,-0.5!", fontcolor="#202124"]; C4 [label="C", pos="0,-1!", fontcolor="#202124"]; C5 [label="C", pos="1,-0.5!", fontcolor="#202124"]; C6 [label="C", pos="1,0.5!", fontcolor="#202124"]; Cspiro [label="C", pos="0,0!", fontcolor="#202124"]; C7 [label="C", pos="-1.5,1.5!", fontcolor="#202124"]; C8 [label="C", pos="-0.5,2!", fontcolor="#202124"]; C_carboxyl [label="C", pos="-2.5,1.5!", fontcolor="#202124"]; O1_carboxyl [label="O", pos="-3,2!", fontcolor="#FFFFFF", fillcolor="#EA4335", shape=circle, style=filled]; O2_carboxyl [label="OH", pos="-3,1!", fontcolor="#FFFFFF", fillcolor="#EA4335", shape=circle, style=filled];

// Edges for the rings and substituent Cspiro -- C2; C2 -- C3; C3 -- C4; C4 -- C5; C5 -- C6; C6 -- Cspiro; Cspiro -- C7; C7 -- N1; N1 -- C8; C8 -- Cspiro; C2 -- C_carboxyl; C_carboxyl -- O1_carboxyl [label="="]; C_carboxyl -- O2_carboxyl; }

Caption: Chemical structure of 5-Azaspiro[3.5]nonane-8-carboxylic acid.

Synthesis of 5-Azaspiro[3.5]nonane-8-carboxylic acid: A Two-Step Approach

The synthesis of 5-Azaspiro[3.5]nonane-8-carboxylic acid is most effectively achieved through a two-step process, commencing with the commercially available N-Boc protected analogue, 5-(tert-butoxycarbonyl)-5-azaspiro[3.5]nonane-8-carboxylic acid. This strategy involves the initial synthesis or procurement of the protected intermediate, followed by a standard deprotection protocol to yield the target compound.

Step 1: The N-Boc Protected Intermediate

The starting material, 5-(tert-butoxycarbonyl)-5-azaspiro[3.5]nonane-8-carboxylic acid, serves as a stable precursor. The tert-butyloxycarbonyl (Boc) group is a widely utilized protecting group for amines due to its stability under a variety of reaction conditions and its facile removal under acidic conditions.

IdentifierValue
Compound Name 5-(tert-butoxycarbonyl)-5-azaspiro[3.5]nonane-8-carboxylic acid
CAS Number 2138124-99-7[1]
SMILES OC(=O)C1CC2(CCC2)N(CC1)C(=O)OC(C)(C)C[1]
Step 2: N-Boc Deprotection Protocol

The removal of the Boc protecting group is a critical step to furnish the final product. A common and effective method involves treatment with a strong acid, such as trifluoroacetic acid (TFA) in an inert solvent like dichloromethane (DCM).

Experimental Protocol:

  • Dissolution: Dissolve 5-(tert-butoxycarbonyl)-5-azaspiro[3.5]nonane-8-carboxylic acid (1.0 eq) in anhydrous dichloromethane (DCM, 0.1-0.2 M).

  • Acid Addition: To the stirred solution at 0 °C (ice bath), add trifluoroacetic acid (TFA, 5-10 eq) dropwise.

  • Reaction: Allow the reaction mixture to warm to room temperature and stir for 1-4 hours. The progress of the reaction should be monitored by an appropriate analytical technique, such as Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS), to ensure complete consumption of the starting material.

  • Work-up: Upon completion, the reaction mixture is concentrated under reduced pressure to remove the excess TFA and DCM.

  • Purification: The crude product can be purified by a suitable method, such as trituration with diethyl ether to precipitate the product as a salt, or by reverse-phase chromatography if necessary, to yield 5-Azaspiro[3.5]nonane-8-carboxylic acid.

Causality Behind Experimental Choices:

  • Anhydrous DCM: The use of an anhydrous solvent is crucial to prevent any unwanted side reactions with water.

  • Trifluoroacetic Acid (TFA): TFA is a strong acid that effectively cleaves the Boc group, generating the free amine. Its volatility allows for easy removal during the work-up procedure.

  • Temperature Control: Starting the reaction at 0 °C helps to control any potential exothermicity of the reaction.

Caption: Synthetic workflow for 5-Azaspiro[3.5]nonane-8-carboxylic acid.

Applications in Drug Discovery and Development

The 5-azaspiro[3.5]nonane scaffold is a privileged motif in medicinal chemistry, with derivatives demonstrating a wide range of biological activities. The rigid, three-dimensional structure of this scaffold allows for precise positioning of substituents to interact with biological targets, making it an attractive core for the design of novel therapeutics.

While specific applications of 5-Azaspiro[3.5]nonane-8-carboxylic acid itself are not extensively documented in publicly available literature, the broader class of azaspiro[3.5]nonane derivatives has been explored for various therapeutic indications. The carboxylic acid functionality of the title compound provides a versatile handle for further chemical modifications, such as amide bond formation, allowing for its incorporation into larger, more complex molecules. This makes it a valuable building block for the synthesis of compound libraries for high-throughput screening and lead optimization in drug discovery programs.

The structural rigidity and novelty of the 5-azaspiro[3.5]nonane core can lead to compounds with improved metabolic stability and reduced off-target effects, which are critical attributes for successful drug candidates.

Conclusion

5-Azaspiro[3.5]nonane-8-carboxylic acid represents a valuable and versatile building block for the synthesis of novel spirocyclic compounds with potential therapeutic applications. Its synthesis from the readily available N-Boc protected precursor is straightforward and employs standard organic chemistry transformations. The unique three-dimensional architecture of the 5-azaspiro[3.5]nonane scaffold offers significant opportunities for the development of next-generation therapeutics with enhanced pharmacological profiles. As the drive to explore new chemical space continues, scaffolds such as this will undoubtedly play an increasingly important role in the future of drug discovery.

References

Sources

Architecting 3D Space: The Strategic Implementation of Fsp3-Rich Spirocyclic Scaffolds

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Fsp3-rich spirocyclic scaffolds for medicinal chemistry Content Type: In-depth technical guide.

The Dimensional Shift: Escaping Flatland

In the modern era of drug discovery, the "Escape from Flatland" is not merely a trend; it is a statistical imperative. For decades, high-throughput screening (HTS) libraries were dominated by planar, aromatic-heavy compounds—easy to synthesize via Suzuki-Miyaura couplings but often plagued by poor solubility and promiscuous binding.

The pivotal metric in this shift is Fsp3 (Fraction of sp3-hybridized carbons), defined as:


[1][2]

The Lovering Correlation: In their seminal 2009 analysis, Lovering et al. demonstrated that increasing Fsp3 correlates directly with clinical success. Compounds transitioning from Discovery to Phase I, II, and III show progressively higher Fsp3 scores. The mechanistic causality is twofold:

  • Solubility: Out-of-plane vectors disrupt crystal lattice packing energy, enhancing aqueous solubility without requiring polar handles that might hinder permeability.

  • Selectivity: 3D architectures fill distinct pockets in protein targets (e.g., kinases, GPCRs), whereas flat aromatics often rely on non-specific hydrophobic stacking.

Spirocyclic scaffolds —specifically strained systems like spiro[3.3]heptanes—represent the most efficient way to inject Fsp3 into a molecule. They rigidify exit vectors in 3D space, acting as "molecular knuckles" that direct substituents at precise, non-planar angles.

The Physicochemical Argument: Spiro vs. Flat

The following table contrasts a classic "flat" heterocycle (Morpholine) with its Fsp3-rich spirocyclic bioisostere (2-Oxa-6-azaspiro[3.3]heptane).

FeatureMorpholine (Flat)2-Oxa-6-azaspiro[3.3]heptane (Spiro)Impact on Drug Design
Hybridization Mixed sp2/sp3 (flexible chair)100% sp3 (Rigid)Higher Fsp3; reduced entropy penalty upon binding.
Lipophilicity (LogP) LowLower (typically)Improved metabolic stability; reduced hERG liability.
Vector Geometry ~109.5° (flexible)180° (linear, rigid)Precise orientation of substituents; novel IP space.
Metabolic Stability Susceptible to oxidative metabolismHigh (due to strain/sterics)Four-membered rings often block P450 oxidation sites.
Solubility HighVery HighDisrupted lattice packing improves dissolution rates.
Decision Logic: The Dimensionality Matrix

The following diagram illustrates the decision workflow for transitioning from a planar lead to a spirocyclic candidate.

DimensionalityMatrix Start Planar Lead Compound (Low Solubility / IP Issue) Analysis Vector Analysis (Identify key binding motifs) Start->Analysis Selection Select Spiro Core Analysis->Selection Opt1 Spiro[3.3]heptane (Linear Vector) Selection->Opt1 Opt2 Spiro[3.4]octane (Angled Vector) Selection->Opt2 Opt3 Spiro-Oxetane (Polarity Modulation) Selection->Opt3 Synthesis Modular Synthesis Opt1->Synthesis Opt2->Synthesis Opt3->Synthesis Validation Validation: LogD, Sol, Microsomal Stability Synthesis->Validation

Figure 1: Strategic workflow for scaffold hopping from planar aromatics to spirocyclic cores.

High-Value Scaffolds & Synthetic Architectures

A. The "Morpholine" Surrogate: 2-Oxa-6-azaspiro[3.3]heptane

This is the "workhorse" of modern spiro-chemistry. It mimics the polarity of morpholine but offers a rigid, linear exit vector.

  • Application: Used in the tuberculosis candidate TBI-223 .[3][4]

  • Key Advantage: The oxetane ring lowers the pKa of the amine (compared to the pure carbon analog), improving permeability while maintaining solubility.

B. The "Piperazine" Surrogate: 2,6-Diazaspiro[3.3]heptane

A direct replacement for piperazine linkers.[5]

  • Case Study (Olaparib Analog): Replacing the piperazine core of the PARP inhibitor Olaparib with this spirocycle resulted in improved selectivity for PARP1 over other family members and reduced cytotoxicity, likely due to the rigidified conformation avoiding off-target clashes.

C. Spiro-Oxetanes (The Carreira Scaffolds)

Pioneered by Prof. Erick Carreira (ETH Zürich), these scaffolds (e.g., 1-oxa-6-azaspiro[3.3]heptane) use the oxetane oxygen as a hydrogen bond acceptor that does not carry the basicity liability of an amine.

Detailed Experimental Protocol

Target: Synthesis of 2-Oxa-6-azaspiro[3.3]heptane oxalate (Scalable Route). Context: This protocol is adapted from the optimized route for TBI-223 intermediates. It avoids expensive catalysts and uses robust alkylation chemistry.

Reaction Scheme Visualization

SynthesisProtocol Step1 Tribromoneopentyl alcohol (Starting Material) Step2 Intramolecular Cyclization (NaOH, reflux) Step1->Step2 Inter 3,3-Bis(bromomethyl)oxetane (Distillable Intermediate) Step2->Inter Step3 Double N-Alkylation (Benzylamine, reflux) Inter->Step3 Product N-Benzyl Spirocycle Step3->Product Deprotect Pd/C Hydrogenation + Oxalic Acid Product->Deprotect Final 2-Oxa-6-azaspiro[3.3]heptane Oxalate Salt Deprotect->Final

Figure 2: Synthetic route for the morpholine bioisostere 2-oxa-6-azaspiro[3.3]heptane.[4][5][6][7][8]

Step-by-Step Methodology
Stage 1: Formation of 3,3-Bis(bromomethyl)oxetane
  • Setup: Equip a 1L 3-neck round-bottom flask with a mechanical stirrer and reflux condenser.

  • Reagents: Charge Tribromoneopentyl alcohol (100 g, 307 mmol) and Ethanol (200 mL).

  • Base Addition: Add a solution of NaOH (14.8 g, 370 mmol, 1.2 equiv) in water (30 mL) dropwise over 30 minutes.

  • Reaction: Heat to reflux (80°C) for 4 hours. Monitor by TLC (Hexane/EtOAc 9:1).

  • Workup: Cool to room temperature. Pour into water (500 mL). Extract with Diethyl Ether (3 x 200 mL).

  • Purification: Dry organics over MgSO4, filter, and concentrate. Distill the residue under reduced pressure (approx. 80-85°C at 2 mmHg) to yield the title compound as a colorless oil.

    • Checkpoint: Yield should be ~70-75%. Purity >95% by GC.

Stage 2: Spirocyclization (Double Alkylation)
  • Setup: 1L pressure vessel or sealed tube (for safety).

  • Reagents: Dissolve 3,3-Bis(bromomethyl)oxetane (50 g, 205 mmol) in Toluene (250 mL). Add Benzylamine (66 g, 615 mmol, 3.0 equiv).

  • Reaction: Seal the vessel and heat to 110°C for 16 hours. The excess benzylamine acts as both nucleophile and proton scavenger.

  • Workup: Cool to RT. Filter off the white precipitate (Benzylamine hydrobromide). Concentrate the filtrate.

  • Purification: The crude oil is purified via silica gel chromatography (0-5% MeOH in DCM) to yield 6-benzyl-2-oxa-6-azaspiro[3.3]heptane .

Stage 3: Debenzylation & Salt Formation
  • Hydrogenation: Dissolve the benzyl-spirocycle (20 g) in MeOH (200 mL). Add Pd/C (10% w/w) (2 g). Hydrogenate at 50 psi H2 for 12 hours.

  • Filtration: Filter through Celite to remove catalyst.

  • Salt Formation: To the filtrate, add Oxalic acid (1.0 equiv dissolved in minimal MeOH). A white precipitate forms immediately.

  • Isolation: Filter the solid, wash with cold MeOH/Ether (1:1), and dry under vacuum.

    • Final Product: White crystalline solid. Non-hygroscopic (unlike the HCl salt).

Critical Considerations for Drug Development

Metabolic Soft Spots

While spirocycles are generally stable, the alpha-carbons next to the nitrogen in azaspiro[3.3]heptanes can be susceptible to oxidative metabolism if the nitrogen is not electron-deficient.

  • Mitigation: If metabolic clearance is high, consider capping the nitrogen with an electron-withdrawing group (EWG) like a carbamate, urea, or sulfonamide, or introducing a fluorine atom on the ring (though synthetic difficulty increases).

Chemical Stability

The strain energy in a spiro[3.3] system is significant (~60 kcal/mol).

  • Acid Stability: Generally stable to physiological pH.

  • Nucleophiles: The oxetane ring in 2-oxa-6-azaspiro systems is surprisingly robust towards ring opening by nucleophiles unless activated by strong Lewis acids.

References

  • Lovering, F., Bikker, J., & Humblet, C. (2009).[2][9][10] Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success.[2][9][10][11] Journal of Medicinal Chemistry.[2][9][10][12] Link

  • Wuitschik, G., et al. (2006). Oxetanes as Promising Modules in Drug Discovery.[13][14][15] Angewandte Chemie International Edition. Link

  • Burkhard, J. A., et al. (2010). Synthesis and Structural Analysis of a New Class of Azaspiro[3.3]heptanes. Organic Letters.[16] Link

  • Sutherland, H. S., et al. (2023). Practical and Scalable Two-Step Process for 6-(2-Fluoro-4-nitrophenyl)-2-oxa-6-azaspiro[3.3]heptane: A Key Intermediate of the Potent Antibiotic Drug Candidate TBI-223.[3][4] Organic Process Research & Development. Link

  • Reilly, S. W., et al. (2018).[1] 2,6-Diazaspiro[3.3]heptanes as Bioisosteres of Piperazine in PARP Inhibitors. Journal of Medicinal Chemistry.[2][9][10][12] Link

Sources

Methodological & Application

Advanced Synthesis and Validation Protocol for 5-Azaspiro[3.5]nonane-8-carboxylic Acid Derivatives

Author: BenchChem Technical Support Team. Date: March 2026

Strategic Context & Mechanistic Rationale

The 5-azaspiro[3.5]nonane scaffold has emerged as a privileged bioisostere for flat aromatic rings, heavily utilized in the development of novel SHP2 inhibitors[1] and monobactam antibiotics[2]. As highlighted by Carreira and co-workers, spirocyclic systems containing four-membered rings offer unique exit vectors and improved physicochemical properties, aiding in the "escape from flatland" in modern drug discovery[3]. Commercially available derivatives, such as 5-(tert-butoxycarbonyl)-5-azaspiro[3.5]nonane-8-carboxylic acid[4] and its hydrochloride salt, are critical building blocks for these campaigns.

To synthesize this specific architecture, we employ a highly convergent 5-step workflow.

  • Core Assembly: We utilize an Aza-Diels-Alder cycloaddition between a cyclobutanone-derived imine and Danishefsky's diene. This regioselectively establishes the piperidone ring with the ketone precisely at the C8 position.

  • Global Reduction: The resulting enone is unstable; thus, a one-pot catalytic hydrogenation is deployed to simultaneously reduce the olefin, cleave the N-benzyl protecting group, and trap the secondary amine with Boc₂O. This prevents the isolation of volatile, reactive intermediates.

  • Homologation: To convert the C8 ketone to a carboxylic acid without extending the carbon chain, we bypass standard Wittig chemistry. Instead, we form an enol triflate followed by palladium-catalyzed carbonylation. This directly inserts CO into the C-O bond, yielding an ester at the correct oxidation state, which is subsequently reduced and saponified.

Synthesis Workflow

SynthesisWorkflow cluster_0 Phase 1: Core Assembly cluster_1 Phase 2: Homologation & Functionalization cluster_2 Phase 3: Finalization Start Starting Materials: Cyclobutanone + Benzylamine Step1 Aza-Diels-Alder Cycloaddition Catalyst: Yb(OTf)3 Start->Step1 Int1 Enone Intermediate 1-Benzyl-5-azaspiro[3.5]non-6-en-8-one Step1->Int1 Step2 One-Pot Reduction/Protection H2, Pd/C, Boc2O Int1->Step2 Int2 Spirocyclic Ketone Core 5-Boc-5-azaspiro[3.5]nonan-8-one Step2->Int2 Step3 Triflation KHMDS, PhNTf2 Int2->Step3 Int3 Enol Triflate Step3->Int3 Step4 Pd-Catalyzed Carbonylation Pd(OAc)2, dppf, CO, MeOH Int3->Step4 Int4 Unsaturated Ester Step4->Int4 Step5 Olefin Reduction & Saponification 1. H2, Pd/C  2. LiOH, THF/H2O Int4->Step5 Final Target Compound: 5-Boc-5-azaspiro[3.5]nonane-8-carboxylic acid Step5->Final

Workflow for the synthesis of 5-azaspiro[3.5]nonane-8-carboxylic acid derivatives.

Experimental Protocols & Self-Validating Systems

Phase 1: Core Assembly

Step 1.1: Imine Formation and Aza-Diels-Alder Cycloaddition

  • Charge a flame-dried round-bottom flask with cyclobutanone (1.0 equiv) and anhydrous dichloromethane (DCM, 0.2 M).

  • Add benzylamine (1.05 equiv) and anhydrous MgSO₄ (2.0 equiv). Stir at room temperature (RT) for 4 hours.

  • Filter the mixture under argon to remove MgSO₄, transferring the filtrate to a new flask.

  • Cool the solution to -78 °C. Add Yb(OTf)₃ (0.1 equiv) followed by dropwise addition of Danishefsky's diene (1-methoxy-3-trimethylsilyloxy-1,3-butadiene, 1.2 equiv).

  • Allow the reaction to warm to RT and stir for 12 hours.

  • Self-Validation Check: Quench a 50 µL aliquot with 1N HCl. Analyze via LC-MS to confirm the presence of the enone mass ([M+H]⁺ = 228.1).

  • Quench the bulk reaction with 1N HCl and stir for 30 minutes to hydrolyze the silyl enol ether and eliminate methanol. Extract with DCM, dry over Na₂SO₄, and concentrate.

Step 1.2: One-Pot Reduction and Boc-Protection

  • Dissolve the crude enone in methanol (0.1 M).

  • Add Boc₂O (1.5 equiv) and 10% Pd/C (10% w/w).

  • Purge the flask with H₂ gas and maintain under a balloon of H₂ (1 atm) for 16 hours at RT.

  • Filter through a pad of Celite, wash with EtOAc, and concentrate. Purify via flash chromatography to yield 5-Boc-5-azaspiro[3.5]nonan-8-one .

Phase 2: Homologation & Functionalization

Step 2.1: Enol Triflate Formation

  • Dissolve 5-Boc-5-azaspiro[3.5]nonan-8-one in anhydrous THF (0.1 M) and cool to -78 °C under argon.

  • Add KHMDS (1.2 equiv, 1M in THF) dropwise. Stir for 1 hour to ensure complete enolate formation.

  • Add a solution of N-phenyl-bis(trifluoromethanesulfonimide) (PhNTf₂, 1.2 equiv) in THF. Warm to RT over 2 hours.

  • Self-Validation Check: ¹⁹F NMR of the crude mixture must show a sharp singlet at approximately -74 ppm, confirming triflate incorporation.

  • Quench with saturated aqueous NH₄Cl, extract with EtOAc, and concentrate.

Step 2.2: Palladium-Catalyzed Carbonylation

  • In a pressure vessel, dissolve the crude enol triflate in a mixture of DMF and Methanol (4:1, 0.1 M).

  • Add Et₃N (3.0 equiv), Pd(OAc)₂ (0.05 equiv), and dppf (0.10 equiv).

  • Causality Note: The bidentate dppf ligand prevents catalyst deactivation and strongly promotes the migratory insertion of CO over premature reduction.

  • Purge the vessel with CO gas and pressurize to 50 psi. Heat the reaction to 70 °C for 12 hours.

  • Cool, vent CO safely, and partition between water and EtOAc. Purify via chromatography to yield the unsaturated methyl ester.

Phase 3: Finalization

Step 3.1: Olefin Reduction & Saponification

  • Dissolve the unsaturated ester in MeOH (0.1 M), add 10% Pd/C, and stir under H₂ (1 atm) for 4 hours to yield the saturated ester.

  • Filter through Celite, concentrate, and redissolve in THF/H₂O (1:1, 0.1 M).

  • Add LiOH·H₂O (3.0 equiv) and stir at RT for 8 hours.

  • Self-Validation Check: Monitor by TLC. The UV-active ester spot will disappear, replaced by a highly polar baseline spot (carboxylate salt).

  • Acidify the aqueous layer to pH 3 with 1M KHSO₄. Extract with EtOAc, dry, and concentrate to afford 5-(tert-butoxycarbonyl)-5-azaspiro[3.5]nonane-8-carboxylic acid .

Quantitative Data & Quality Control Summary

StepTransformationKey Intermediate / ProductExpected YieldPrimary Analytical Marker (Self-Validation)
1Aza-Diels-Alder1-Benzyl-5-azaspiro[3.5]non-6-en-8-one65-75%LC-MS: [M+H]⁺ = 228.1; IR: ~1660 cm⁻¹ (enone C=O)
2Global Red/Boc5-Boc-5-azaspiro[3.5]nonan-8-one80-85%¹H NMR: 1.45 ppm (s, 9H, Boc); IR: ~1710 cm⁻¹
3TriflationEnol Triflate Intermediate70-80%¹⁹F NMR: ~ -74 ppm (s, 3F, CF₃)
4CarbonylationMethyl 5-Boc-5-azaspiro[3.5]non-7-ene-8-carboxylate60-70%¹H NMR: 3.72 ppm (s, 3H, OMe), 6.85 ppm (m, 1H, C=CH)
5Red/Saponification5-Boc-5-azaspiro[3.5]nonane-8-carboxylic acid85-90%LC-MS: [M-H]⁻ = 268.1; ¹H NMR: Disappearance of OMe

References

  • Carreira, E. M., et al. "Four-Membered Ring-Containing Spirocycles: Synthetic Strategies and Opportunities." Chemical Reviews, ACS Publications. URL: [Link]3]

  • "WO2015103583A1 - Monobactams and methods of their synthesis and use." Google Patents. URL: 2]

  • "EP3772513A1 - SHP2 INHIBITORS." European Patent Office. URL: 1]

Sources

Application Note: Protocol for Boc-Deprotection of 5-Azaspiro[3.5]nonane Intermediates

Author: BenchChem Technical Support Team. Date: March 2026

This Application Note provides a rigorous, field-validated protocol for the removal of the tert-butoxycarbonyl (Boc) protecting group from 5-azaspiro[3.5]nonane intermediates.

Designed for medicinal chemists and process scientists, this guide moves beyond generic textbook procedures to address the specific physicochemical challenges of spirocyclic amines—specifically their volatility, salt stoichiometry, and potential for ring strain-induced instability.

Executive Summary & Chemical Context

The 5-azaspiro[3.5]nonane scaffold is a piperidine bioisostere fused with a cyclobutane ring. It is increasingly utilized in drug discovery to increase Fsp³ character, improve metabolic stability, and restrict conformational flexibility compared to parent piperidines.

While Boc removal is a standard transformation, this specific scaffold presents unique challenges:

  • Volatility: The free base of 5-azaspiro[3.5]nonane (MW ~125 g/mol ) is moderately volatile. Improper drying under high vacuum can lead to significant yield loss.

  • Salt Hygroscopicity: The trifluoroacetate (TFA) salts of spiro-amines are often hygroscopic oils that resist crystallization, complicating handling.

  • Cation Scavenging: The steric bulk around the spiro-center can trap the tert-butyl cation, leading to tert-butylation side products if scavengers are not employed in concentrated mixtures.

Chemical Structure & Numbering
  • Scaffold: Spiro[3.5]nonane system.[1][2][3][4][5]

  • Nitrogen Position: Position 5 (adjacent to the spiro center within the six-membered ring).[3]

  • Topology: A piperidine ring spiro-fused to a cyclobutane.

Strategic Method Selection

We present two distinct protocols. Selection depends entirely on the desired downstream application.

FeatureMethod A: TFA / DCM Method B: HCl / Dioxane
Primary Utility Early-phase discovery; purification via HPLC.Process scale-up; isolation of solid salt.
Reaction Rate Fast (< 1 hour).Moderate (1–3 hours).
Product Form TFA Salt (often oil) or Free Base (after workup).Hydrochloride Salt (often precipitating solid).
Volatility Risk High (if free-basing).Low (salt is stable).
Toxicity TFA is cytotoxic; residual acid affects bioassays.HCl is physiologically tolerated.
Decision Logic (Graphviz Diagram)

DeprotectionStrategy Start Start: N-Boc-5-azaspiro[3.5]nonane Decision Downstream Requirement? Start->Decision RouteA Method A: TFA/DCM (For HPLC purification or immediate coupling) Decision->RouteA Need soluble intermediate RouteB Method B: HCl/Dioxane (For solid isolation & storage) Decision->RouteB Need stable solid StepA Evaporate TFA (Caution: Oil formation) RouteA->StepA StepB Filter Precipitate (Stable HCl Salt) RouteB->StepB FreeBase Basic Workup (NaHCO3) *RISK: Volatility Loss* StepA->FreeBase Optional

Figure 1: Strategic decision tree for selecting the deprotection method based on downstream needs.

Detailed Experimental Protocols

Protocol A: Trifluoroacetic Acid (TFA) Method

Best for: Small-scale synthesis (<100 mg) where the product will be immediately purified by Prep-HPLC or used in a coupling reaction.

Reagents:

  • Trifluoroacetic acid (TFA), Reagent Grade.

  • Dichloromethane (DCM), Anhydrous.

  • Optional: Triethylsilane (TES) or Thioanisole (as cation scavengers).

Procedure:

  • Dissolution: Dissolve the N-Boc-5-azaspiro[3.5]nonane (1.0 equiv) in DCM (concentration 0.1 M).

    • Note: Ensure the flask is flushed with nitrogen.

  • Scavenger Addition (Recommended): Add Triethylsilane (2.0 equiv) if the molecule contains electron-rich aromatic rings (e.g., indoles, phenols) to prevent tert-butylation.

  • Acidification: Cool the solution to 0 °C. Add TFA dropwise.

    • Ratio: Final solvent composition should be roughly 2:1 or 4:1 (DCM:TFA).

    • Why 0 °C? Controls the exotherm and minimizes isobutylene polymerization side products.

  • Reaction: Remove ice bath and stir at Room Temperature (RT) for 30–60 minutes.

    • Monitoring: Check by TLC (Stain: Ninhydrin or KMnO₄) or LCMS. The Boc group is acid-labile; prolonged exposure is unnecessary.

  • Workup (Crucial):

    • Option 1 (TFA Salt): Concentrate in vacuo. Co-evaporate with Toluene (3x) or DCM (3x) to remove residual TFA.

      • Result: Viscous oil. Use immediately.

    • Option 2 (Free Base): Dilute residue with DCM. Wash carefully with Saturated Aqueous NaHCO₃. Dry organic layer over Na₂SO₄.[3]

      • Warning:Do not rotary evaporate to dryness under high heat/high vacuum. The free base is volatile. Stop when solvent volume is low, or use a "keeper" solvent if proceeding to the next step.

Protocol B: HCl in Dioxane Method

Best for: Scale-up (>1 g) and generation of stable, non-hygroscopic salts for storage.

Reagents:

  • 4M HCl in 1,4-Dioxane (Commercial solution).

  • Solvent: Methanol (MeOH) or Diethyl Ether (Et₂O).

Procedure:

  • Dissolution: Dissolve the substrate in a minimal amount of dry 1,4-Dioxane or MeOH (approx. 3–5 mL per gram).

  • Acid Addition: Add 4M HCl in Dioxane (5–10 equiv) at 0 °C.

  • Reaction: Stir at RT for 1–3 hours.

    • Observation: The hydrochloride salt often precipitates out of the solution as a white solid during this time.

  • Isolation:

    • If precipitate forms: Dilute with excess Diethyl Ether (Et₂O) to maximize precipitation. Filter the solid under nitrogen. Wash the cake with Et₂O.

    • If no precipitate: Concentrate the solvent to ~20% volume, then add Et₂O to induce crystallization.

  • Drying: Dry the solid under vacuum at RT.

    • Advantage:[2][3][6][7][8] The HCl salt is not volatile and is highly stable.

Critical Considerations & Troubleshooting

Volatility Management

The 5-azaspiro[3.5]nonane free base has a compact, hydrophobic structure that increases its vapor pressure.

  • Risk: Leaving the free base on a high-vacuum manifold overnight will result in "disappearance" of the product.

  • Solution: Always store as the HCl or TFA salt. If the free base is required for a subsequent nucleophilic substitution, generate it in situ using a tertiary amine (DIPEA/TEA) rather than isolating it.

Analytical Validation

Since the Boc group and the product are both NMR silent regarding the amine proton (often broad), use Carbon NMR or LCMS for definitive confirmation.

MethodExpected Observation
TLC R_f will drop significantly. Stain with Ninhydrin (turns reddish/purple for secondary amines) or Iodine .
1H NMR Disappearance of the singlet at ~1.45 ppm (9H, Boc).
13C NMR Disappearance of the carbamate carbonyl (~155 ppm) and t-butyl methyls (~28 ppm).
Troubleshooting Table
IssueProbable CauseCorrective Action
"Sticky" Oil (Method B) Hygroscopic salt or trapped solvent.Triturate with anhydrous Diethyl Ether or Hexanes. Sonicate to induce powder formation.
Incomplete Reaction Acid concentration too low.Ensure TFA is at least 20% v/v. For HCl, ensure fresh reagent (HCl gas can escape old bottles).
New Impurity (+56 Da) tert-Butylation of the amine or aromatic rings.Use Method A with Triethylsilane or Thioanisole scavenger.
Yield Loss (Free Base) Sublimation/Evaporation.Avoid high vacuum. Isolate as HCl salt instead.

Mechanistic Pathway

The deprotection follows an E1 elimination mechanism. The acid protonates the carbamate carbonyl, leading to the collapse of the intermediate, releasing CO₂, the amine salt, and the tert-butyl cation. The cation typically eliminates a proton to form isobutylene (gas).

Mechanism Step1 Protonation of Carbonyl Oxygen Step2 Collapse to Carbamic Acid Step1->Step2 Cleavage Side t-Butyl Cation Formation Step1->Side Step3 Decarboxylation (-CO2) Step2->Step3 End Amine Salt Step3->End Iso Isobutylene (Gas) Side->Iso - H+ Start N-Boc Precursor Start->Step1 + H+

Figure 2: Simplified mechanistic flow of acid-mediated Boc cleavage.

References

  • Greene's Protective Groups in Organic Synthesis . Wuts, P. G. M. (2014).[7] Standard reference for deprotection conditions and stability.

  • A Simple and Efficient Green Method for the Deprotection of N-Boc . Journal of Chemistry.

  • Differences in salt forms (TFA vs HCl) in peptide and amine synthesis . GT Peptide Technical Guide.

  • Handling of Volatile Amines in Medicinal Chemistry . Common practice derived from spirocyclic amine handling (e.g., spiro[3.3]heptane data).

Disclaimer: This protocol is intended for use by qualified laboratory personnel. Always consult Safety Data Sheets (SDS) for TFA, DCM, and HCl before handling.

Sources

Application Note: Strategic Incorporation of 5-Azaspiro[3.5]nonane-8-carboxylic Acid in Peptidomimetic Synthesis

Author: BenchChem Technical Support Team. Date: March 2026

Introduction & Mechanistic Rationale

In the landscape of modern drug development, linear peptides often suffer from poor oral bioavailability and rapid proteolytic degradation. To circumvent these liabilities, the incorporation of conformationally restricted unnatural amino acids has become a premier strategy. 5-Azaspiro[3.5]nonane-8-carboxylic acid is a highly specialized spirocyclic building block that acts as a rigid structural scaffold.

When integrated into a peptide backbone, the spiro[3.5]nonane system fundamentally alters the local Ramachandran space. The spiro-fused cyclobutane ring severely restricts the


 and 

dihedral angles of the adjacent amide bonds, effectively locking the peptide into predefined bioactive conformations (such as stable

-turns). Furthermore, the massive steric bulk provided by the spirocyclic core shields adjacent peptide bonds from enzymatic hydrolysis, drastically increasing the plasma half-life of the resulting therapeutic .

Rationale N1 5-Azaspiro[3.5]nonane Scaffold N2 Conformational Restriction N1->N2 N3 Steric Shielding of Peptide Bond N1->N3 N4 Enhanced Target Binding Affinity N2->N4 N5 Increased Proteolytic Stability N3->N5

Mechanistic advantages of incorporating 5-azaspiro[3.5]nonane scaffolds into peptide sequences.

Physicochemical Profiling

Understanding the physicochemical properties of this building block is critical for predicting its behavior during Solid-Phase Peptide Synthesis (SPPS) and its ultimate effect on the drug's ADME profile.

PropertyValue (Boc-Protected)Value (Fmoc-Protected)*Causality in Synthesis / Drug Design
Molecular Formula C₁₄H₂₃NO₄C₂₄H₂₅NO₄Dictates mass transitions for LC-MS validation.
Molecular Weight 269.34 g/mol 391.46 g/mol High bulk density requires extended swelling times.
Topological Polar Surface Area 66.84 Ų~75.0 ŲMaintains favorable membrane permeability.
LogP (Hydrophobicity) 2.64~4.10Increases local hydrophobicity; aids in target pocket binding.
Amine Classification SecondarySecondaryCritical: Demands specialized coupling reagents due to steric clash.

*Extrapolated from standard Fmoc-derivatization of the parent scaffold .

Solid-Phase Peptide Synthesis (SPPS) Workflow

The primary synthetic bottleneck when utilizing 5-azaspiro[3.5]nonane-8-carboxylic acid is the coupling of the subsequent amino acid onto its secondary amine (Position 5). Because this nitrogen is directly adjacent to the spiro[3.5] center, the steric hindrance is extreme. Standard coupling reagents (e.g., HBTU/DIPEA) at room temperature will fail, leading to truncation sequences .

SPPS_Workflow N1 Resin Swelling (DMF/DCM, 30 min) N2 Fmoc Deprotection (20% Piperidine in DMF) N1->N2 N3 Spiro-AA Activation (HATU / DIPEA) N2->N3 N4 Spiro-AA Coupling (Standard Conditions) N3->N4 N5 Next AA Activation (COMU / HOAt / DIPEA) N4->N5 N6 Hindered Coupling (60°C, Extended Time) N5->N6 N7 Global Cleavage (TFA / Scavengers) N6->N7

Optimized SPPS workflow for overcoming steric hindrance during spirocyclic amino acid incorporation.

Self-Validating Experimental Protocols

The following protocol is engineered as a self-validating system. Every critical step includes an in-process analytical checkpoint to ensure causality between the chemical input and the desired outcome.

Step 1: Resin Preparation & Swelling
  • Procedure: Weigh 0.1 mmol of Rink Amide AM resin into a reaction vessel. Swell in a 1:1 mixture of DMF/DCM for 30 minutes.

  • Causality: The spirocyclic amino acid is highly lipophilic. A binary solvent system ensures maximum swelling of the polystyrene matrix, exposing all reactive sites to accommodate the bulky incoming monomer.

Step 2: Coupling the Spiro-AA (Activation of Position 8)
  • Procedure: Dissolve 0.4 mmol (4 eq) of Fmoc-5-azaspiro[3.5]nonane-8-carboxylic acid and 0.38 mmol (3.8 eq) of HATU in minimal DMF. Add 0.8 mmol (8 eq) of DIPEA. Pre-activate for 2 minutes, then add to the resin. Agitate for 60 minutes at room temperature.

  • Causality: The carboxylic acid at position 8 is relatively unhindered (it behaves similarly to a standard cycloalkane carboxylic acid). Therefore, standard HATU/DIPEA chemistry is highly efficient here.

  • Validation Checkpoint (Kaiser Test): Perform a standard ninhydrin test. A colorless/yellow bead indicates complete acylation of the primary amine on the resin.

Step 3: Deprotection of the Spiro-AA
  • Procedure: Treat the resin with 20% Piperidine in DMF (2 × 10 mins). Wash thoroughly with DMF (5 × 1 min) and DCM (3 × 1 min).

  • Validation Checkpoint (UV Quantification): Collect the deprotection washings and measure UV absorbance at 301 nm. The concentration of the dibenzofulvene-piperidine adduct must match the theoretical resin loading, proving the spiro-AA was successfully coupled.

Step 4: Overcoming Steric Hindrance (Coupling the Subsequent AA)
  • Procedure: To couple the next amino acid onto the highly hindered secondary amine of the spiro-AA, dissolve 0.5 mmol (5 eq) of the incoming Fmoc-AA, 0.5 mmol (5 eq) of COMU , and 0.5 mmol (5 eq) of OxymaPure in DMF. Add 1.0 mmol (10 eq) of DIPEA. Add to the resin and heat to 60°C for 2 hours (using a microwave peptide synthesizer or heating block).

  • Causality: COMU is utilized instead of HATU because it is less prone to causing guanidinylation of the unreacted amine during prolonged, heated couplings. The addition of heat (60°C) provides the necessary kinetic energy to overcome the massive activation barrier caused by the spiro[3.5] cyclobutane ring.

  • Validation Checkpoint (Chloranil Test): The Kaiser test cannot detect secondary amines. You must use the Chloranil test. Take a few beads, add 1 drop of 2% acetaldehyde in DMF and 1 drop of 2% chloranil in DMF. Let stand for 5 minutes.

    • Blue beads: Unreacted secondary amine remains (Repeat Step 4).

    • Colorless/Yellow beads: Coupling is successful. Proceed to next step.

Step 5: Global Cleavage
  • Procedure: Treat the dried resin with a cleavage cocktail of TFA / TIPS / H₂O (95:2.5:2.5 v/v/v) for 2 hours at room temperature.

  • Causality: The spiro[3.5]nonane core is entirely stable to concentrated TFA. Triisopropylsilane (TIPS) acts as a carbocation scavenger to prevent re-alkylation of the peptide by protecting groups.

Analytical Validation

Following precipitation in cold diethyl ether and lyophilization, the crude peptide must be validated to confirm the absence of truncation products (which are common when coupling onto hindered spiro-amines).

  • LC-MS Parameters: Use an Agilent Zorbax SB-C18 column (2.1 × 50 mm, 1.8 µm). Mobile Phase A: 0.1% Formic Acid in H₂O. Mobile Phase B: 0.1% Formic Acid in Acetonitrile. Gradient: 5% to 95% B over 10 minutes.

  • Data Interpretation: Look for the target mass

    
    . If a mass of 
    
    
    
    is observed, it indicates that Step 4 failed to overcome the steric hindrance, requiring a switch to symmetric anhydride activation or an acid chloride intermediate.

References

  • Title: Spiro[1]Hexane- and Spiro[3.3]Heptane-derived α-Amino Acids: Synthesis and Isoelectric Point Evaluation Source: ChemistrySelect (Enamine Research) URL: [Link]

  • Title: Synthesis of a 6,6-spiroketal amino acid and its incorporation into a peptide turn sequence using solid-phase peptide synthesis Source: Chemistry - A European Journal URL: [Link]

Sources

5-Azaspiro[3.5]nonane-8-carboxylic Acid: A Spirocyclic Nipecotic Acid Analog for Modulating GABAergic Neurotransmission

Author: BenchChem Technical Support Team. Date: March 2026

Application Notes and Protocols for Preclinical Evaluation

Authored by: Gemini, Senior Application Scientist

Abstract

Gamma-aminobutyric acid (GABA) is the principal inhibitory neurotransmitter in the mammalian central nervous system (CNS), and its synaptic concentration is tightly regulated by GABA transporters (GATs). The inhibition of these transporters, particularly GAT-1, represents a validated therapeutic strategy for neurological disorders such as epilepsy. Nipecotic acid is a potent GAT inhibitor; however, its clinical utility is hampered by poor blood-brain barrier (BBB) penetration due to its hydrophilic, zwitterionic nature[1][2][3][4]. This guide introduces 5-Azaspiro[3.5]nonane-8-carboxylic acid, a novel spirocyclic analog of nipecotic acid, designed to overcome this limitation. The introduction of a spirocyclic scaffold increases molecular rigidity and three-dimensionality (Fsp³), which can enhance lipophilicity and improve metabolic stability, key attributes for a successful CNS drug candidate[1]. These application notes provide a comprehensive framework for the preclinical evaluation of this compound, from initial synthesis concepts and in vitro characterization to in vivo assessment of its potential as a modulator of GABAergic signaling.

Introduction: The Rationale for a Spirocyclic Approach

The therapeutic potential of GABA uptake inhibitors is well-established, with the GAT-1 inhibitor Tiagabine being a marketed antiepileptic drug[4][5][6]. The core challenge in developing new GAT inhibitors lies in optimizing their pharmacokinetic properties, particularly their ability to cross the BBB[3][4]. The design of 5-Azaspiro[3.5]nonane-8-carboxylic acid is predicated on the "escape from flatland" principle in medicinal chemistry, where increasing the three-dimensional character of a molecule can lead to improved pharmacological properties[7].

The spirocyclic core of 5-Azaspiro[3.5]nonane-8-carboxylic acid is intended to:

  • Enhance Lipophilicity : By masking the polar functionalities of the nipecotic acid backbone and increasing the carbon framework, the spirocycle is predicted to improve passive diffusion across the BBB.

  • Confer Metabolic Stability : The quaternary spiro-carbon can sterically hinder enzymatic degradation, potentially leading to a longer half-life in vivo.

  • Provide a Rigid Scaffold : The constrained conformation of the spirocycle can lock the pharmacophore in an optimal orientation for binding to the GABA transporter, potentially increasing potency and selectivity.

This document will guide researchers through a logical progression of experiments to validate these hypotheses and characterize the pharmacological profile of this novel nipecotic acid analog.

Synthesis Strategy (Hypothetical)

While a specific synthesis for 5-Azaspiro[3.5]nonane-8-carboxylic acid is not yet published, a plausible route can be conceptualized based on established organic chemistry principles and published syntheses of related azaspirocycles[8]. A potential retrosynthetic analysis suggests a multi-step synthesis culminating in the formation of the spirocyclic core.

A proposed synthetic workflow could involve an intramolecular cyclization of a suitably functionalized piperidine precursor, a strategy that has been successfully employed for similar azaspirocyclic systems[8].

Diagram: Proposed Synthetic Workflow

G cluster_0 Starting Materials cluster_1 Key Transformation cluster_2 Intermediate & Final Product Piperidine_Derivative Functionalized Piperidine Precursor Spirocyclization Spirocyclization Reaction (e.g., Intramolecular Mannich or Pictet-Spengler type reaction) Piperidine_Derivative->Spirocyclization Cyclobutanone Cyclobutanone Cyclobutanone->Spirocyclization Protected_Spirocycle Protected 5-Azaspiro[3.5]nonane -8-carboxylic acid ester Spirocyclization->Protected_Spirocycle Final_Product 5-Azaspiro[3.5]nonane -8-carboxylic acid Protected_Spirocycle->Final_Product Deprotection & Hydrolysis

Caption: A conceptual workflow for the synthesis of the target compound.

In Vitro Evaluation: Characterizing Transporter Inhibition

The initial phase of evaluation focuses on determining the compound's ability to inhibit GABA uptake and its selectivity for the different GAT subtypes.

Primary Screening: Non-Radioactive GABA Uptake Assay

Traditional GABA uptake assays rely on the use of radiolabeled [³H]GABA. However, non-radioactive, fluorescence-based or colorimetric assays are now available, offering a safer and more high-throughput alternative[9][10][11]. These assays typically use an enzymatic cascade to generate a detectable signal proportional to the amount of GABA present.

Protocol: Colorimetric GABA Uptake Inhibition Assay in GAT-1 Expressing HEK293 Cells

This protocol is adapted for a 96-well plate format and is designed for screening and determining the IC₅₀ value of 5-Azaspiro[3.5]nonane-8-carboxylic acid.

Materials:

  • HEK293 cells stably expressing human GAT-1 (hGAT-1)

  • Cell culture medium (e.g., DMEM with 10% FBS)

  • Assay Buffer: Hanks' Balanced Salt Solution (HBSS) with 10 mM HEPES, pH 7.4

  • Test Compound: 5-Azaspiro[3.5]nonane-8-carboxylic acid, dissolved in a suitable solvent (e.g., DMSO)

  • Reference Inhibitor: Nipecotic acid or Tiagabine

  • GABA solution (in Assay Buffer)

  • GABA Assay Kit (Colorimetric)[9]

  • 96-well cell culture plates

  • Microplate reader capable of measuring absorbance at ~640 nm[10]

Procedure:

  • Cell Seeding: Seed the hGAT-1 expressing HEK293 cells into a 96-well plate at a density that will result in a confluent monolayer on the day of the assay. Incubate overnight at 37°C, 5% CO₂.

  • Compound Preparation: Prepare serial dilutions of 5-Azaspiro[3.5]nonane-8-carboxylic acid and the reference inhibitor in Assay Buffer. Include a vehicle control (e.g., 0.1% DMSO).

  • Assay Initiation:

    • Gently wash the cell monolayer twice with pre-warmed Assay Buffer.

    • Add 50 µL of the diluted test compounds, reference inhibitor, or vehicle control to the appropriate wells.

    • Pre-incubate for 10-15 minutes at room temperature.

    • Initiate GABA uptake by adding 50 µL of GABA solution (final concentration typically in the range of the transporter's Km, e.g., 10-20 µM).

    • Incubate for 15-20 minutes at room temperature. The exact time should be optimized to be within the linear range of uptake.

  • Termination of Uptake:

    • Rapidly aspirate the solution from the wells.

    • Wash the cells three times with ice-cold Assay Buffer to remove extracellular GABA.

  • Cell Lysis and GABA Quantification:

    • Lyse the cells according to the GABA Assay Kit manufacturer's instructions. This typically involves adding an extraction solution.

    • Transfer the cell lysates to a new 96-well plate.

    • Follow the kit's protocol to develop the colorimetric signal. This usually involves adding a series of reagents that react with GABA to produce a colored product.

    • Read the absorbance on a microplate reader at the recommended wavelength (e.g., 640 nm).

  • Data Analysis:

    • Construct a standard curve using the GABA standards provided in the kit.

    • Determine the intracellular GABA concentration for each well from the standard curve.

    • Calculate the percentage of inhibition for each concentration of the test compound relative to the vehicle control.

    • Plot the percentage of inhibition against the log concentration of the compound and fit the data to a four-parameter logistic equation to determine the IC₅₀ value.

Diagram: In Vitro GABA Uptake Assay Workflow

G Start Start: hGAT-1 expressing cells in 96-well plate Wash1 Wash cells Start->Wash1 Add_Compound Add Test Compound (or vehicle/reference) Wash1->Add_Compound Pre_Incubate Pre-incubate Add_Compound->Pre_Incubate Add_GABA Add GABA (Initiate Uptake) Pre_Incubate->Add_GABA Incubate_Uptake Incubate for Uptake Add_GABA->Incubate_Uptake Wash2 Terminate Uptake (Wash with cold buffer) Incubate_Uptake->Wash2 Lyse Lyse Cells Wash2->Lyse Quantify Quantify Intracellular GABA (Colorimetric Assay) Lyse->Quantify Analyze Data Analysis: Calculate IC50 Quantify->Analyze

Caption: Step-by-step workflow for the in vitro GABA uptake inhibition assay.

Transporter Subtype Selectivity

To determine the selectivity profile, the GABA uptake inhibition assay should be repeated using cell lines individually expressing the other major GAT subtypes: GAT-2, GAT-3, and BGT-1.

Data Presentation: Hypothetical GAT Inhibition Profile

CompoundGAT-1 IC₅₀ (µM)GAT-2 IC₅₀ (µM)GAT-3 IC₅₀ (µM)BGT-1 IC₅₀ (µM)
5-Azaspiro[3.5]nonane-8-carboxylic acid TBDTBDTBDTBD
Nipecotic Acid (Reference)~5>100~20>100
Tiagabine (Reference)~0.1>100>100>100
TBD: To be determined experimentally. Reference values are approximate and may vary with assay conditions.
Blood-Brain Barrier Permeability Assessment

An early assessment of BBB permeability is crucial. The Parallel Artificial Membrane Permeability Assay (PAMPA-BBB) is a high-throughput, non-cell-based in vitro model that predicts passive diffusion across the BBB[12].

Protocol: PAMPA-BBB Assay

Materials:

  • PAMPA plate (e.g., a 96-well microplate with a filter bottom)

  • BBB lipid solution (e.g., porcine brain lipid dissolved in an organic solvent)

  • Phosphate-buffered saline (PBS), pH 7.4

  • Test compound and reference compounds (with known high and low BBB permeability)

  • UV-Vis microplate reader or LC-MS for quantification

Procedure:

  • Prepare Donor Plate: Add solutions of the test compound and controls to the wells of a standard 96-well plate (the donor plate).

  • Coat Filter Plate: Coat the filter membrane of the PAMPA plate with the BBB lipid solution.

  • Assemble PAMPA Sandwich: Place the coated filter plate on top of the donor plate, ensuring the coated membrane is in contact with the donor solutions.

  • Add Acceptor Solution: Add PBS to the wells of the filter plate (the acceptor plate).

  • Incubation: Incubate the "sandwich" for a defined period (e.g., 4-18 hours) at room temperature.

  • Quantification: Measure the concentration of the compound in both the donor and acceptor wells using an appropriate analytical method (e.g., UV-Vis spectroscopy or LC-MS).

  • Calculate Permeability: The effective permeability (Pe) is calculated based on the change in concentration in the donor and acceptor wells over time.

A higher Pe value for 5-Azaspiro[3.5]nonane-8-carboxylic acid compared to nipecotic acid would provide initial evidence of improved BBB penetration potential.

In Vivo Evaluation: Assessing Anticonvulsant Activity

If the in vitro data are promising (i.e., potent GAT-1 inhibition and predicted BBB permeability), in vivo studies are warranted. Standard rodent models of acute seizures are excellent for initial screening of anticonvulsant activity[2][13].

Maximal Electroshock (MES) Seizure Model

The MES test is a widely used model to identify compounds effective against generalized tonic-clonic seizures[2][13].

Protocol: MES Test in Mice

Materials:

  • Male ICR mice (20-25 g)

  • Electroshock device with corneal electrodes

  • Test compound formulated in a suitable vehicle (e.g., saline with 0.5% Tween 80)

  • Positive control (e.g., Phenytoin)

Procedure:

  • Dosing: Administer the test compound or vehicle to groups of mice via the desired route (e.g., intraperitoneal, i.p., or oral, p.o.).

  • Time to Peak Effect: Wait for a predetermined time to allow for drug absorption and distribution (e.g., 30-60 minutes post-i.p. injection).

  • Induce Seizure: Apply a brief electrical stimulus (e.g., 50 mA, 60 Hz, 0.2 seconds) through corneal electrodes.

  • Observation: Observe the mice for the presence or absence of a tonic hindlimb extension seizure.

  • Data Analysis: The percentage of animals protected from the tonic hindlimb extension is calculated for each dose group. An ED₅₀ (the dose that protects 50% of the animals) can be determined using probit analysis.

Subcutaneous Pentylenetetrazol (scPTZ) Seizure Model

The scPTZ model is sensitive to drugs that enhance GABAergic neurotransmission and is used to identify compounds effective against myoclonic and absence seizures[2].

Protocol: scPTZ Test in Mice

Materials:

  • Male ICR mice (20-25 g)

  • Pentylenetetrazol (PTZ) solution

  • Test compound and vehicle

  • Positive control (e.g., Diazepam)

Procedure:

  • Dosing: Administer the test compound or vehicle to groups of mice.

  • Time to Peak Effect: Wait for the appropriate time after dosing.

  • Induce Seizure: Administer a convulsant dose of PTZ (e.g., 85 mg/kg) subcutaneously in the scruff of the neck.

  • Observation: Observe the mice for a period of 30 minutes for the onset of clonic seizures (characterized by clonus of the limbs, trunk, or head lasting for at least 5 seconds).

  • Data Analysis: Record the latency to the first clonic seizure and the percentage of animals protected from seizures. The ED₅₀ can be calculated.

A positive result in the scPTZ model would strongly support the hypothesis that 5-Azaspiro[3.5]nonane-8-carboxylic acid enhances GABAergic tone in vivo.

Diagram: In Vivo Evaluation Funnel

G cluster_0 Preclinical Candidate Selection cluster_1 Acute Seizure Models cluster_2 Advanced Evaluation In_Vitro In Vitro Success: - Potent GAT-1 Inhibition (IC50) - Favorable Selectivity Profile - Predicted BBB Permeability (PAMPA) MES Maximal Electroshock (MES) Test (Tonic-Clonic Seizure Model) In_Vitro->MES scPTZ Subcutaneous PTZ (scPTZ) Test (Myoclonic/Absence Seizure Model) In_Vitro->scPTZ Chronic_Models Chronic Epilepsy Models (e.g., Kindling Model) MES->Chronic_Models scPTZ->Chronic_Models PK_PD Pharmacokinetics/Pharmacodynamics (PK/PD) Studies Chronic_Models->PK_PD Tox Preliminary Toxicology PK_PD->Tox

Caption: A logical progression for the in vivo evaluation of the test compound.

Conclusion and Future Directions

5-Azaspiro[3.5]nonane-8-carboxylic acid represents a rationally designed, next-generation GABA uptake inhibitor. The incorporation of a spirocyclic scaffold is a modern medicinal chemistry strategy aimed at improving the drug-like properties of the well-established nipecotic acid pharmacophore. The protocols outlined in this guide provide a robust framework for its comprehensive preclinical evaluation. Successful outcomes in these assays would validate the spirocyclic approach and position this compound as a promising candidate for further development in the treatment of epilepsy and other neurological conditions characterized by deficient GABAergic signaling.

References

  • bioRxiv. (2025, February 21). Synthesis and Biological Evaluation of Nipecotic Acid Derivatives with Terminally Double-Substituted Allenic Spacers as mGAT4 In. Retrieved from [Link]

  • French-Ukrainian Journal of Chemistry. (2023). oxa-2-azaspiro[3.5]nonane-1-carboxylic Acid for Drug Design. Retrieved from [Link]

  • PMC. Validated animal models for antiseizure drug (ASD) discovery: Advantages and potential pitfalls in ASD screening. Retrieved from [Link]

  • PMC. Design and Mechanism of GABA Aminotransferase Inactivators. Treatments for Epilepsies and Addictions. Retrieved from [Link]

  • Google Patents. Synthesis method of 2, 5-dioxa-8-azaspiro [3.5] nonane and salt thereof.
  • ACS Publications. (2025, September 18). Synthesis and Biological Evaluation of Nipecotic Acid Derivatives with Terminally Double-Substituted Allenic Spacers as mGAT4 Inhibitors | Journal of Medicinal Chemistry. Retrieved from [Link]

  • PubMed. (2016, December 22). Design and Synthesis of a New Series of 4-Heteroarylamino-1'-azaspiro[oxazole-5,3'-bicyclo[2.2.2]octanes as α7 Nicotinic Receptor Agonists. 1. Development of Pharmacophore and Early Structure-Activity Relationship. Retrieved from [Link]

  • International Journal of Novel Research in Pharmacy. (2025, August 1). Experimental Models for Anticonvulsant Research: A Comprehensive Review of In vivo and In vitro Approaches. Retrieved from [Link]

  • ResearchGate. (2025, August 6). An improved synthesis of 2-oxa-7-azaspiro[1][2]nonane and analogs as novel reagents in medicinal chemistry | Request PDF. Retrieved from [Link]

  • Scilit. Synthesis and biochemical studies of spirocyclic amino acids. II. Activity of 2-azaspiro[5.5]undecane-7-carboxylates as GABA-uptake inhibitors. Retrieved from [Link]

  • Frontiers. (2018, September 11). Structure, Function, and Modulation of γ-Aminobutyric Acid Transporter 1 (GAT1) in Neurological Disorders: A Pharmacoinformatic Prospective. Retrieved from [Link]

  • Elabscience. γ-Aminobutyric Acid (GABA) Colorimetric Assay Kit (E-BC-K852-M). Retrieved from [Link]

  • ResearchGate. Nipecotic acid as potential lead molecule for the development of GABA uptake inhibitors; structural insights and design strategies. Retrieved from [Link]

  • ACS Publications. (2019, December 4). Synthesis of 1-Azaspiro[4.4]nonane Derivatives Enabled by Domino Radical Bicyclization Involving Formation and Capture of Alkoxyaminyl Radicals | ACS Omega. Retrieved from [Link]

  • MDPI. (2018, May 28). Strategies for Enhancing the Permeation of CNS-Active Drugs through the Blood-Brain Barrier: A Review. Retrieved from [Link]

  • NCBI. (2021, December 17). New Models for Assessment of Antiseizure Activity - Jasper's Basic Mechanisms of the Epilepsies. Retrieved from [Link]

  • PubMed. Structure-activity studies on benzhydrol-containing nipecotic acid and guvacine derivatives as potent, orally-active inhibitors of GABA uptake. Retrieved from [Link]

  • Neurology Asia. (2007). Design of GABA uptake inhibitors: synthesis and anticonvulsant properties. Retrieved from [Link]

  • ACS Publications. (2021, August 4). Novel Functionalized Amino Acids as Inhibitors of GABA Transporters with Analgesic Activity. Retrieved from [Link]

  • MDPI. (2023, May 20). Synthetic Routes to Approved Drugs Containing a Spirocycle. Retrieved from [Link]

  • bioRxiv. (2025, March 28). Structural basis for selective inhibition of human GABA transporter GAT3. Retrieved from [Link]

  • Canadian Science Publishing. Structure–activity studies on the inhibition of γ-aminobutyric acid uptake in brain slices by compounds related to nipecotic acid. Retrieved from [Link]

  • Biocompare. GABA ELISA Kits. Retrieved from [Link]

  • ChemPartner. From Neurons to Networks: High-Throughput Epilepsy Models for Translational Neuroscience. Retrieved from [Link]

  • ResearchGate. Structures of GABA and GAT1 inhibitors. Biological activity data refer.... Retrieved from [Link]

  • EMBL-EBI. Document: Nipecotic acid as potential lead molecule for the development of GABA uptake inhibitors; structural insights and design strategies. (CHEMBL.... Retrieved from [Link]

  • Frontiers. (2022, June 15). Blood–Brain Barrier Permeability Study of Potential Neuroprotective Compounds Recovered From Plants and Agri-Food by-Products. Retrieved from [Link]

  • Inotiv. Epilepsy. Retrieved from [Link]

  • PubMed. (2022, March 15). Nipecotic acid as potential lead molecule for the development of GABA uptake inhibitors; structural insights and design strategies. Retrieved from [Link]

  • PubMed. (2000, August 15). GABA uptake inhibitors. Design, molecular pharmacology and therapeutic aspects. Retrieved from [Link]3390/)

Sources

Incorporating spirocyclic amino acids into DNA-encoded libraries

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Incorporating Spirocyclic Amino Acids into DNA-Encoded Libraries Content Type: Application Note & Protocol Audience: Senior Researchers, Medicinal Chemists, DEL Scientists

Protocol for Incorporating Spirocyclic Amino Acids into DNA-Encoded Libraries (DELs)

Abstract

The dominance of sp


-hybridized (flat) scaffolds in legacy chemical libraries has contributed to high attrition rates in drug discovery due to poor solubility and non-specific binding. Spirocyclic amino acids offer a structural solution by introducing rigid, three-dimensional complexity (high Fsp

) while maintaining defined exit vectors.[1] However, their incorporation into DNA-Encoded Libraries (DELs) is often stalled by the reduced nucleophilicity of sterically hindered secondary amines and the bulk of the spiro-scaffold. This guide details a validated workflow for incorporating hindered spirocyclic building blocks onto DNA headpieces, utilizing optimized coupling conditions to overcome steric barriers without compromising DNA integrity.
Introduction: The "Escape from Flatland"

Modern medicinal chemistry has shifted focus toward increasing the fraction of saturated carbons (Fsp


) in drug candidates.[2] Unlike flexible alkyl chains, spirocycles—such as 2-azaspiro[3.3]heptane , 2-azaspiro[4.4]nonane , and spiro[3.4]octane —provide rigid 3D positioning of pharmacophores.

Why incorporate them into DELs?

  • Metabolic Stability: The quaternary center blocks metabolic hotspots (e.g., preventing oxidation common in flat piperazines).

  • Target Engagement: Rigid scaffolds reduce the entropic penalty of binding.

  • Physicochemical Properties: Improved solubility (

    
    ) compared to heteroaromatic equivalents.
    
Technical Challenges & Strategic Solutions
ChallengeMechanistic CauseStrategic Solution
Steric Hindrance The quaternary spiro-carbon adjacent to the amine/acid creates a "congested" reaction center, slowing kinetics.Switch from standard EDC/s-NHS to high-energy intermediates (e.g., Acyl Fluorides or BTC-mediated coupling).
Low Nucleophilicity Secondary spiro-amines (e.g., azaspiroheptane) are less reactive than primary amines.Use of HOAt (1-Hydroxy-7-azabenzotriazole) as an additive to accelerate proton transfer and active ester formation.
DNA Damage Harsh activation (e.g., SOCl

) depurinates DNA.
Use DMT-MM (mild) for moderate sterics and BTC (Bis(trichloromethyl)carbonate) for extreme sterics under controlled pH.
Experimental Protocols
Materials & Reagents[3][4][5][6][7][8][9][10][11]
  • DNA Headpiece (HP): 5’-amino-modified dsDNA (e.g., 1 mM in water).

  • Spirocyclic Building Blocks (BBs): Fmoc-protected spirocyclic amino acids (e.g., Fmoc-2-azaspiro[3.3]heptane-6-carboxylic acid).

  • Coupling Reagents: DMT-MM (4-(4,6-Dimethoxy-1,3,5-triazin-2-yl)-4-methylmorpholinium chloride), BTC (Bis(trichloromethyl)carbonate), HOAt.

  • Buffer: 250 mM MOPS (pH 7.0), 500 mM Borate buffer (pH 9.5).

  • Solvents: Anhydrous DMSO, DMA.

Protocol A: Validation of Building Block Reactivity (The "Test Drive")

Before committing to a full library split, every spirocyclic BB must be graded for reactivity.

Step 1: Reaction Assembly

  • Prepare a 20 mM stock of the Fmoc-Spiro-Acid in DMA.

  • Standard Condition (DMT-MM):

    • Mix DNA Headpiece (1 nmol, 1 µL) with MOPS buffer (4 µL, pH 7.0).

    • Add Fmoc-Spiro-Acid (400 eq, 2 µL of stock).

    • Add DMT-MM (400 eq, 2 µL of 20 mM stock in water).

    • Incubate at 25°C for 12 hours .

  • "Power" Condition (BTC - for hindered substrates):

    • Note: BTC generates phosgene in situ; work in a fume hood.

    • Mix DNA Headpiece (1 nmol) in Borate buffer (pH 9.5).

    • Pre-activate Fmoc-Spiro-Acid (20 mM) with BTC (7 mM) and Collidine (60 mM) in THF/DMA (1:1) for 2 minutes.

    • Add pre-activated mixture to the DNA solution (Final solvent ratio < 40% organic).

    • Incubate at 0°C for 30 mins , then RT for 1 hour.

Step 2: QC & Analysis

  • Precipitate DNA with 3M NaOAc and cold Ethanol (-20°C).

  • Resuspend in water and analyze via LC-MS (TOF or Orbitrap) .

  • Success Criteria: >85% conversion to Product (+Mass of Spiro-BB).

  • Failure Mode: If <50% conversion, flag BB as "Low Reactivity" – requires double coupling or BTC method.

Protocol B: Library Cycle (Split-and-Pool Incorporation)

1. Fmoc Deprotection (On-DNA) Spirocyclic amines are often protected with Fmoc. Standard piperidine can be harsh on DNA over long exposures.

  • Treat DNA-conjugate with 10% Piperidine in water (v/v) for 30 minutes at RT.

  • Alternative (Milder): 3% DBU in water for 15 minutes.

  • Precipitate DNA (EtOH/NaOAc) to remove the dibenzofulvene byproduct.

2. Coupling Cycle (The Spiro-Insertion) This step inserts the spirocyclic scaffold.[2][12]

  • Reagent Prep: Prepare 96-well plate with diverse Fmoc-Spiro-Acids (20 mM in DMA).

  • Execution:

    • Distribute deprotected DNA (amine-terminated) into the 96-well plate.

    • Add HOAt (20 mM) and EDC or DMT-MM (20 mM).

    • Incubate overnight (16h) at 25°C.

    • Pool: Combine all wells, precipitate, and wash.

3. Encoding (Ligation)

  • Perform enzymatic ligation of the DNA tag (codon) corresponding to the specific spirocycle added in the previous step.

Data Analysis & Visualization

Interpreting LC-MS Data for Spirocycles Due to the rigid structure, spirocycles often fly well in ESI-MS but may show different retention times than flexible analogs.

ObservationInterpretationAction
Mass = DNA + BB - 18 Da Successful Amide Bond Formation.Proceed to next cycle.
Mass = DNA (Unchanged) Failed Coupling (Steric clash).Retry with BTC condition or exclude BB.
Mass = DNA + BB + 18 Da Hydrolysis of active ester (did not couple).Increase amine nucleophilicity (pH adjustment).
Workflow Visualization

The following diagram illustrates the decision logic for incorporating spirocyclic amino acids, distinguishing between standard and "power" coupling modes.

Spiro_DEL_Workflow Start Start: Amine-Functionalized DNA Headpiece Selection Select Spirocyclic BB (Assess Steric Hindrance) Start->Selection Standard_Path Moderate Sterics (e.g., Spiro[3.3]heptane) Selection->Standard_Path Standard Fsp3 Hard_Path High Sterics (e.g., Spiro[4.5]decane) Selection->Hard_Path Bulky/Rigid Coupling_Std Coupling A: DMT-MM + HOAt pH 7.0, 16h Standard_Path->Coupling_Std Coupling_BTC Coupling B (Power): BTC (Triphosgene) Activation 0°C -> RT, 1h Hard_Path->Coupling_BTC QC_Check LC-MS Analysis (Conversion Check) Coupling_Std->QC_Check Coupling_BTC->QC_Check Success >85% Conversion: Proceed to Fmoc Deprotection & Encoding QC_Check->Success Pass Fail <50% Conversion: Retry or Discard BB QC_Check->Fail Fail

Caption: Decision tree for selecting coupling conditions based on the steric demand of the spirocyclic building block.

References
  • Zheng, Y., & Tice, C. M. (2016).[1] The utilization of spirocyclic scaffolds in novel drug discovery.[2][6][12] Expert Opinion on Drug Discovery. Link

  • Enamine Ltd. (2024).[5] Spirocyclic Amino Acids: Building Blocks for Drug Design. Enamine Product Focus. Link

  • Franzini, R. M., et al. (2023). DNA-Compatible Conditions for the Formation of N-Methyl Peptide Bonds. ACS Omega. Link

  • Due-Hansen, M. E., et al. (2016).[9][13] A protocol for amide bond formation with electron deficient amines and sterically hindered substrates.[13][14] Organic & Biomolecular Chemistry. Link

  • Satz, A. L., et al. (2022). DNA-Encoded Chemical Libraries.[15][16] Nature Reviews Methods Primers. Link

Sources

Scale-up synthesis of 5-Azaspiro[3.5]nonane-8-carboxylic acid

Author: BenchChem Technical Support Team. Date: March 2026

An Application Note and Protocol for the Scale-Up Synthesis of 5-Azaspiro[3.5]nonane-8-carboxylic acid

Authored by: Gemini, Senior Application Scientist

Publication Date: March 4, 2026

Abstract

This document provides a comprehensive guide to a robust and scalable multi-step synthesis of 5-Azaspiro[3.5]nonane-8-carboxylic acid, a valuable spirocyclic scaffold for drug discovery and development. Azaspirocycles are recognized as privileged structures in medicinal chemistry, offering a unique three-dimensional architecture that can lead to improved physicochemical and pharmacological properties compared to flatter aromatic systems.[1][2] This guide moves beyond a simple recitation of steps to explain the underlying chemical principles and addresses the practical challenges of process scale-up. The protocols described herein are designed to be self-validating and are grounded in established chemical literature, providing researchers and drug development professionals with a reliable pathway to multi-gram and kilogram quantities of the target compound.

Introduction: The Strategic Value of Azaspirocyclic Scaffolds

In modern medicinal chemistry, the concept of "escaping flatland" has become a guiding principle for designing novel therapeutics with enhanced properties. Saturated, three-dimensional molecular frameworks are increasingly sought after for their ability to provide superior target engagement, improved metabolic stability, and better solubility profiles.[3][4] The 5-azaspiro[3.5]nonane core, which features a piperidine ring fused spirocyclically to an azetidine ring, is a scaffold of significant interest.[5] The rigid structure pre-organizes substituents in defined vectors of 3D space, enabling precise interactions with biological targets.

This application note details a proposed, scalable synthetic route to 5-Azaspiro[3.5]nonane-8-carboxylic acid, a key building block that allows for further derivatization at both the carboxylic acid moiety and the secondary amine of the piperidine ring.

Synthetic Strategy and Rationale

The construction of spirocyclic systems, particularly those containing strained four-membered rings like azetidines, presents unique challenges, especially at scale.[6] Several synthetic strategies were considered, including [2+2] cycloadditions and multi-component reactions.[7][8] The chosen strategy, a multi-step sequence commencing from commercially available 1-Boc-4-piperidone, was selected for its robustness, use of readily available starting materials, and avoidance of hazardous or prohibitively expensive reagents.

The core of this strategy involves the construction of the piperidine ring first, followed by the formation of the azetidine ring via an intramolecular cyclization. This approach allows for controlled, sequential bond formation, which is critical for minimizing side-product formation and simplifying purification on a larger scale.

G cluster_0 Synthetic Pathway Overview Start 1-Boc-4-piperidone Step1 Step 1: Horner-Wadsworth-Emmons Olefination Start->Step1 Triethyl phosphonoacetate, NaH, THF Intermediate1 tert-butyl 4-(2-ethoxy-2-oxoethylidene)piperidine-1-carboxylate Step1->Intermediate1 Step2 Step 2: Michael Addition of Benzylamine Intermediate1->Step2 Benzylamine, EtOH Intermediate2 tert-butyl 4-(1-(benzylamino)-2-ethoxy-2-oxoethyl)piperidine-1-carboxylate Step2->Intermediate2 Step3 Step 3: Mesylation & Intramolecular Cyclization Intermediate2->Step3 1. MsCl, Et3N 2. NaH, THF Intermediate3 ethyl 8-benzyl-5-Boc-5,8-diazaspiro[3.5]nonane-1-carboxylate Step3->Intermediate3 Step4 Step 4: Hydrolysis & Hydrogenolysis (Deprotection) Intermediate3->Step4 1. LiOH, H2O/THF 2. H2, Pd/C Final 5-Azaspiro[3.5]nonane-8-carboxylic acid Step4->Final

Caption: Proposed multi-step synthetic pathway for 5-Azaspiro[3.5]nonane-8-carboxylic acid.

Detailed Scale-Up Protocols

Safety Precaution: All reactions should be performed in a well-ventilated fume hood by trained personnel. Appropriate personal protective equipment (PPE), including safety glasses, lab coats, and gloves, must be worn at all times.

Step 1: Horner-Wadsworth-Emmons Olefination

This step introduces the two-carbon side chain required for the subsequent cyclization. The Horner-Wadsworth-Emmons reaction is highly reliable for forming C=C bonds and is generally scalable with good control over exotherms.

  • Reagents & Equipment:

    • 10 L jacketed glass reactor with overhead stirring, thermocouple, and nitrogen inlet

    • Sodium hydride (NaH), 60% dispersion in mineral oil (1.0 kg, 25.0 mol)

    • Anhydrous Tetrahydrofuran (THF), 20 L

    • Triethyl phosphonoacetate (5.6 kg, 25.0 mol)

    • 1-Boc-4-piperidone (4.0 kg, 20.1 mol)

    • Addition funnel

  • Protocol:

    • Under a nitrogen atmosphere, suspend sodium hydride in 10 L of anhydrous THF in the reactor.

    • Cool the suspension to 0 °C using a circulating chiller.

    • Slowly add triethyl phosphonoacetate dropwise via the addition funnel over 2-3 hours, maintaining the internal temperature below 10 °C. Causality: This exothermic reaction generates the phosphonate ylide. Slow addition is critical to control the evolution of hydrogen gas and prevent a runaway reaction.

    • After the addition is complete, allow the mixture to warm to room temperature and stir for 1 hour.

    • Re-cool the mixture to 0 °C.

    • Add a solution of 1-Boc-4-piperidone in 5 L of THF dropwise over 2 hours, keeping the temperature below 10 °C.

    • Once the addition is complete, remove the cooling bath and allow the reaction to stir at room temperature overnight (approx. 16 hours).

    • Work-up: Carefully quench the reaction by slowly adding 5 L of saturated aqueous ammonium chloride solution. Partition the layers and extract the aqueous phase with ethyl acetate (2 x 5 L). Combine the organic layers, wash with brine (5 L), dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude product, tert-butyl 4-(2-ethoxy-2-oxoethylidene)piperidine-1-carboxylate. The product is often used in the next step without further purification.

Step 2: Michael Addition of Benzylamine

This step installs the nitrogen atom that will become part of the azetidine ring. The benzyl group serves as a protecting group that can be easily removed in the final step.

  • Reagents & Equipment:

    • 20 L reactor with reflux condenser

    • Crude product from Step 1 (approx. 20.1 mol)

    • Benzylamine (2.37 kg, 22.1 mol)

    • Ethanol, 15 L

  • Protocol:

    • Dissolve the crude product from Step 1 in 15 L of ethanol in the reactor.

    • Add benzylamine to the solution.

    • Heat the mixture to reflux (approx. 78 °C) and maintain for 12 hours. Monitor reaction completion by HPLC or TLC.

    • Cool the reaction mixture to room temperature and concentrate under reduced pressure to remove the ethanol.

    • The resulting crude oil, tert-butyl 4-(1-(benzylamino)-2-ethoxy-2-oxoethyl)piperidine-1-carboxylate, can be purified by column chromatography on a preparative scale, but for large-scale operations, proceeding directly to the next step is often more efficient.

Step 3: Mesylation & Intramolecular Cyclization

This two-part sequence first activates the hydroxyl group (formed in situ from the amine addition) as a good leaving group (mesylate) and then induces intramolecular cyclization via nucleophilic substitution to form the azetidine ring.

  • Reagents & Equipment:

    • 20 L jacketed reactor

    • Crude product from Step 2 (approx. 20.1 mol)

    • Dichloromethane (DCM), 15 L

    • Triethylamine (Et3N) (3.05 kg, 30.1 mol)

    • Methanesulfonyl chloride (MsCl) (2.53 kg, 22.1 mol)

    • Sodium hydride (NaH), 60% dispersion (0.96 kg, 24.1 mol)

    • Anhydrous Tetrahydrofuran (THF), 10 L

  • Protocol:

    • Dissolve the crude intermediate from Step 2 in 15 L of DCM and add triethylamine. Cool the solution to 0 °C.

    • Slowly add methanesulfonyl chloride, maintaining the temperature below 5 °C. Stir at 0 °C for 1 hour after addition.

    • Wash the organic mixture with water (2 x 5 L) and brine (5 L). Dry over sodium sulfate and concentrate to dryness.

    • Cyclization: Under a nitrogen atmosphere, suspend sodium hydride in 10 L of anhydrous THF in a separate, dry 20 L reactor and cool to 0 °C.

    • Dissolve the crude mesylate in 5 L of THF and add it dropwise to the NaH suspension. Causality: The hydride base deprotonates the benzylamine nitrogen, forming a potent nucleophile that displaces the mesylate group in an intramolecular SN2 reaction to form the four-membered ring.

    • Allow the reaction to warm to room temperature and stir for 18 hours.

    • Carefully quench with saturated aqueous NH4Cl, extract with ethyl acetate, wash with brine, dry, and concentrate.

    • Purify the crude product by silica gel chromatography or crystallization to yield ethyl 8-benzyl-5-Boc-5,8-diazaspiro[3.5]nonane-1-carboxylate.

Step 4: Hydrolysis & Hydrogenolysis (Deprotection)

The final step involves saponification of the ethyl ester to the carboxylic acid, followed by hydrogenolysis to remove both the N-benzyl and N-Boc protecting groups.

  • Reagents & Equipment:

    • 10 L reactor

    • Parr hydrogenator or equivalent high-pressure hydrogenation vessel

    • Product from Step 3 (assuming 10 mol scale for this step)

    • Lithium hydroxide (LiOH) (0.48 kg, 20 mol)

    • THF/Water (1:1), 8 L

    • Palladium on carbon (10% Pd/C, 50% wet), 200 g

    • Methanol, 5 L

    • Hydrochloric acid (HCl)

  • Protocol:

    • Hydrolysis: Dissolve the spirocycle from Step 3 in 8 L of a 1:1 mixture of THF and water. Add lithium hydroxide and stir at 40 °C for 6 hours until the ester is fully hydrolyzed (monitor by HPLC).

    • Cool the mixture and acidify to pH ~3 with 6M HCl. Extract the product into ethyl acetate (3 x 4 L). Dry and concentrate to yield the Boc-protected carboxylic acid.

    • Hydrogenolysis: Dissolve the crude acid in 5 L of methanol. Carefully add the 10% Pd/C catalyst under a nitrogen blanket.

    • Pressurize the vessel with hydrogen gas (50 psi) and shake or stir vigorously for 24 hours. Causality: The palladium catalyst facilitates the cleavage of the C-N benzyl bond and also promotes the removal of the Boc group under these conditions, yielding the final product.

    • Carefully vent the hydrogen and purge the vessel with nitrogen. Filter the mixture through a pad of Celite to remove the palladium catalyst.

    • Concentrate the filtrate to dryness. The resulting solid can be purified by recrystallization from an ethanol/water mixture to yield the final product, 5-Azaspiro[3.5]nonane-8-carboxylic acid .

Process Workflow and Data Management

A streamlined workflow is essential for successful scale-up. Each step must be monitored for completion to ensure high-quality material is carried forward.

G cluster_workflow General Step Workflow Setup Reactor Setup (Inert Atmosphere, Temp Control) Charge Charge Reagents & Solvents Setup->Charge Reaction Controlled Reaction (Timed Addition, Temp Monitoring) Charge->Reaction Monitor In-Process Control (IPC) (TLC / HPLC / GC-MS) Reaction->Monitor Monitor->Reaction Incomplete Quench Reaction Quench Monitor->Quench Complete Workup Aqueous Workup (Extraction, Washes) Quench->Workup Isolate Isolation (Solvent Removal) Workup->Isolate Purify Purification (Crystallization / Chromatography) Isolate->Purify Analyze Final Analysis (NMR, MS, Purity) Purify->Analyze

Caption: A generalized workflow for each synthetic step, emphasizing in-process controls.

Data Summary Table
StepProductStarting MolsTypical YieldPurity (HPLC)Key Analytical Methods
1tert-butyl 4-(2-ethoxy-2-oxoethylidene)piperidine-1-carboxylate20.1 mol~90% (crude)>85%¹H NMR, LC-MS
2tert-butyl 4-(1-(benzylamino)-2-ethoxy-2-oxoethyl)piperidine-1-carboxylate20.1 mol~95% (crude)>80%LC-MS
3ethyl 8-benzyl-5-Boc-5,8-diazaspiro[3.5]nonane-1-carboxylate20.1 mol60-70% (over 2 steps)>95%¹H NMR, ¹³C NMR, LC-MS
45-Azaspiro[3.5]nonane-8-carboxylic acid10.0 mol75-85%>98%¹H NMR, ¹³C NMR, HRMS
Characterization of Final Product
  • ¹H NMR: Spectra should show characteristic peaks for the piperidine and azetidine protons, with the absence of benzyl and Boc signals.

  • ¹³C NMR: The number of signals should correspond to the unique carbons in the structure.

  • High-Resolution Mass Spectrometry (HRMS): Provides confirmation of the exact mass and elemental composition.

  • HPLC Purity: A standardized HPLC method should be used to determine the final purity, typically with UV or ELSD detection.[9]

  • Residual Solvents: Analysis by GC-MS to ensure residual solvents are below ICH limits.

Conclusion

The synthetic route outlined in this application note provides a viable and scalable pathway for the production of 5-Azaspiro[3.5]nonane-8-carboxylic acid. By employing robust and well-understood chemical transformations and giving careful consideration to reaction conditions and workup procedures, this protocol is suitable for adaptation to kilogram-scale manufacturing for preclinical and clinical supply. The strategic use of protecting groups and a convergent synthetic design ensures high yields and purity of the final compound, a valuable building block for the next generation of therapeutic agents.

References

  • Melnykov, K. P., et al. (2019). Scalable Synthesis of Biologically Relevant Spirocyclic Pyrrolidines. ACS Omega, 4(4), 7498–7515. Available at: [Link]

  • Grygorenko, O. O., et al. (2019). Scalable Synthesis of Biologically Relevant Spirocyclic Pyrrolidines. PubMed. Available at: [Link]

  • González-Vera, J. A., et al. (2023). Stereoselective synthesis of β-lactams: recent examples. Organic & Biomolecular Chemistry, 21(19), 3959-3981. Available at: [Link]

  • ResearchGate. (2023). Synthesis of Novel Azaspiro[3.4]octanes as Multifunctional Modules in Drug Discovery. Available at: [Link]

  • Martins, C., et al. (2022). Synthesis of novel chiral spiro-β-lactams from nitrile oxides and 6-(Z)-(benzoylmethylene)penicillanate. RSC Publishing. Available at: [Link]

  • ResearchGate. (n.d.). Synthesis of spirocyclic-bis-β-lactams-lactams 54 from four-component Ugi-adducts precursors. Available at: [Link]

  • D'hooghe, M., & De Kimpe, N. (2008). Novel and Recent Synthesis and Applications of β-Lactams. PMC. Available at: [Link]

  • Bandyopadhyay, D., et al. (n.d.). Synthesis of medicinally privileged spiro-β-lactams. American Chemical Society. Available at: [Link]

  • Google Patents. (n.d.). Synthesis method of 2, 5-dioxa-8-azaspiro [3.5] nonane and salt thereof.
  • Melnykov, K. P., et al. (2019). Scalable Synthesis of Biologically Relevant Spirocyclic Pyrrolidines. ACS Omega. Available at: [Link]

Sources

Application Note: Advanced Functionalization of the 8-Position in 5-Azaspiro[3.5]nonane Scaffolds

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Structural Rationale

The integration of spirocyclic scaffolds into small-molecule drug candidates has become a premier strategy for navigating complex intellectual property landscapes, improving metabolic stability, and increasing the fraction of sp³-hybridized carbons (Fsp³)[1]. Among these architectures, the 5-azaspiro[3.5]nonane system serves as a highly rigidified, three-dimensional bioisostere for piperidine rings.

In this spirocycle, the nitrogen atom occupies the 5-position, directly adjacent to the spiro carbon (C4). The 8-position is located in the 6-membered ring, exactly opposite the nitrogen-spirocarbon axis. This creates a precise 1,4-relationship between the basic amine and the 8-position, perfectly mimicking the exit vectors of a 4-substituted piperidine[2]. Functionalizing the 8-position allows medicinal chemists to project pharmacophores linearly while benefiting from the locked conformation and enhanced pharmacokinetic profile of the spiro[3.5] core.

This application note provides field-validated methodologies for functionalizing the 8-position, utilizing the commercially available building block tert-butyl 8-oxo-5-azaspiro[3.5]nonane-5-carboxylate [3] as the central synthetic hub[4].

Mechanistic Insights: Regioselectivity & Desymmetrization

When designing synthetic routes around the 8-oxo-5-azaspiro[3.5]nonane scaffold, chemists must account for the inherent desymmetrization of the 6-membered ring.

  • Steric Differentiation: The α-protons at C9 are highly sterically hindered due to their immediate proximity to the C4 spirocyclobutane ring. Conversely, the α-protons at C7 are relatively unhindered.

  • Kinetic Control: When performing enolate chemistry (e.g., enol triflate formation for cross-coupling), the use of a bulky, non-nucleophilic base like KHMDS at cryogenic temperatures (-78 °C) leads to preferential kinetic deprotonation at C7. This regioselectivity is critical for ensuring high yields of a single isomer rather than an intractable mixture.

Pathway P1 5-Azaspiro[3.5]nonane Scaffold Integration P2 Increased Fsp3 Character P1->P2 P3 Conformational Rigidity P1->P3 P4 Altered Exit Vectors P1->P4 P5 Improved Metabolic Stability P2->P5 P6 Enhanced Target Affinity P3->P6 P7 Reduced Off-Target (hERG) Liability P4->P7

Pharmacological impact of incorporating the 5-azaspiro[3.5]nonane scaffold in drug design.

Validated Experimental Workflows

G N1 tert-Butyl 8-oxo-5-azaspiro[3.5]nonane -5-carboxylate N2 Reductive Amination (NaBH(OAc)3) N1->N2 N3 Enol Triflate Formation (KHMDS, Comins') N1->N3 N4 Grignard Addition (R-MgBr) N1->N4 N5 8-Amino Derivative N2->N5 N6 8-Aryl-8-ene Derivative N3->N6 N7 8-Hydroxy-8-Alkyl N4->N7

Synthetic workflow for the functionalization of the 8-position in 5-azaspiro[3.5]nonane scaffolds.

Protocol 3.1: Synthesis of 8-Amino Derivatives via Reductive Amination

This protocol yields 8-amino-5-azaspiro[3.5]nonanes, which serve as direct, rigidified bioisosteres of 4-aminopiperidines.

Causality & Reagent Selection: Sodium triacetoxyborohydride (NaBH(OAc)₃) is selected over NaBH₄ to prevent premature reduction of the ketone to the 8-hydroxy byproduct. 1,2-Dichloroethane (DCE) is utilized as the solvent because it provides superior solubility for the intermediate iminium ion compared to dichloromethane (DCM).

Step-by-Step Methodology:

  • Preparation: In an oven-dried round-bottom flask under nitrogen, dissolve tert-butyl 8-oxo-5-azaspiro[3.5]nonane-5-carboxylate (1.0 eq) and the desired primary or secondary amine (1.2 eq) in anhydrous DCE (0.2 M).

  • Acid Catalysis (Optional): If utilizing a weakly nucleophilic amine (e.g., anilines), add glacial acetic acid (1.0 eq) to facilitate imine formation.

  • Imine Formation & Validation: Stir the mixture at room temperature for 2 hours. Self-Validation Check: Withdraw a 10 µL aliquot, quench in methanol, and analyze via LCMS to confirm the disappearance of the ketone mass and the appearance of the imine/iminium mass.

  • Reduction: Cool the reaction to 0 °C. Add NaBH(OAc)₃ (1.5 eq) portion-wise over 10 minutes to control the mild exotherm.

  • Completion: Allow the reaction to warm to room temperature and stir for 12 hours.

  • Workup: Quench the reaction with saturated aqueous NaHCO₃. Extract with DCM (3x). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. Purify via flash chromatography (DCM/MeOH gradient).

Protocol 3.2: Regioselective Enol Triflate Formation & Suzuki Cross-Coupling

This two-step sequence is optimal for installing aryl or heteroaryl groups at the 8-position.

Causality & Reagent Selection: Comins' reagent is utilized as the triflating agent due to its high stability and crystalline nature, which allows for precise stoichiometric control compared to triflic anhydride. The biphasic 1,4-Dioxane/H₂O system in the Suzuki step ensures the solubility of both the organic substrates and the inorganic base (K₂CO₃).

Step-by-Step Methodology: Step A: Enol Triflate Formation

  • Deprotonation: Dissolve tert-butyl 8-oxo-5-azaspiro[3.5]nonane-5-carboxylate (1.0 eq) in anhydrous THF (0.1 M) and cool to -78 °C under argon.

  • Kinetic Control: Dropwise add a 1.0 M solution of KHMDS in THF (1.2 eq). Stir at -78 °C for 1 hour to ensure complete, regioselective enolate formation at C7.

  • Triflation: Add a solution of Comins' reagent (1.1 eq) in THF dropwise. Stir for 2 hours at -78 °C, then allow warming to room temperature.

  • Validation Check: Self-Validation Check: TLC (Hexanes/EtOAc 4:1) should reveal the complete consumption of the ketone (Rf ~0.4) and the appearance of a highly UV-active spot (Rf ~0.7).

  • Workup: Quench with saturated NH₄Cl, extract with EtOAc, dry, and concentrate. Use the crude enol triflate immediately in the next step to prevent degradation.

Step B: Suzuki-Miyaura Coupling

  • Reaction Setup: Combine the crude enol triflate (1.0 eq), aryl boronic acid (1.2 eq), and K₂CO₃ (2.0 eq) in a 4:1 mixture of 1,4-Dioxane/H₂O (0.1 M).

  • Degassing: Sparge the mixture with argon for 10 minutes.

  • Catalysis: Add Pd(dppf)Cl₂ (0.05 eq). Heat the reaction to 80 °C for 4 hours.

  • Workup: Cool to room temperature, filter through a pad of Celite, and partition between EtOAc and water. Purify the organic phase via silica gel chromatography to yield the 8-aryl-8-ene derivative. (Note: Subsequent hydrogenation using Pd/C and H₂ will yield the saturated 8-aryl-5-azaspiro[3.5]nonane).

Quantitative Data Summaries

Table 1: Reaction Optimization for Reductive Amination at the 8-Position Data reflects the coupling of the 8-oxo core with morpholine.

Reducing AgentSolventAdditiveTarget Yield (%)Byproduct (8-OH) (%)
NaBH₄MeOHNone15%80%
NaBH₃CNMeOHAcOH (1 eq)65%10%
NaBH(OAc)₃ DCE None 92% <2%

Table 2: Comparative Physicochemical Impact (Theoretical Modeling) Comparison of a standard piperidine pharmacophore vs. its 5-azaspiro[3.5]nonane bioisostere.

Scaffold ArchitectureFsp³LogP (Calculated)3D Conformational Rigidity
1-Methyl-4-phenylpiperidine0.50~2.80Low (Susceptible to chair-flips)
5-Methyl-8-phenyl-5-azaspiro[3.5]nonane0.60~2.55High (Locked spiro conformation)

References

  • Structure-guided Design of Potent Spirocyclic Inhibitors of Severe Acute Respiratory Syndrome Coronavirus-2 3C-Like Protease Source: PubMed Central (PMC), National Institutes of Health (NIH) URL:[2]

  • 5-Azaspiro[3.5]nonan-8-one hydrochloride | C8H14ClNO | CID 121553451 Source: PubChem, National Library of Medicine URL:[4]

  • Four-Membered Ring-Containing Spirocycles: Synthetic Strategies and Opportunities Source: Chemical Reviews, ACS Publications URL:[1]

  • tert-Butyl 8-oxo-5-azaspiro[3.5]nonane-5-carboxylate (CAS 778646-92-7) Source: Combi-Blocks URL:[3]

Sources

Troubleshooting & Optimization

Technical Support Center: Purification of Polar Spirocyclic Amino Acids

Author: BenchChem Technical Support Team. Date: March 2026

Status: Operational Lead Scientist: Dr. Aris Thorne, Senior Application Scientist Subject: Troubleshooting & Methodologies for Rigid, Polar Scaffolds (Spiro[3.3]heptane, Spiro[2.3]hexane, etc.)

Introduction: The "Polarity Trap"

Spirocyclic amino acids (e.g., spiro[3.3]heptane-derived glutamic acid analogs) present a unique purification paradox. Their rigid, aliphatic spiro-scaffolds suggest lipophilicity, but their zwitterionic amino acid termini render them highly water-soluble.

The Core Problem: These molecules often fall into the "Polarity Trap"—too polar for standard C18 retention, yet too soluble in water for standard Normal Phase silica extraction. Furthermore, the spiro-center introduces chirality that creates diastereomers with identical mass but distinct 3D vectors, requiring specialized resolution.

This guide addresses the three critical failure points: Retention, Desalting, and Stereochemical Resolution.

Troubleshooting & Protocols

Issue A: "My compound elutes in the void volume (t0) on C18."

Diagnosis: Standard alkyl-bonded phases (C18) suffer from "phase collapse" in 100% aqueous conditions, which are often necessary to retain these polar zwitterions. Solution: Switch to HILIC (Hydrophilic Interaction Liquid Chromatography) or C18-Aq (Polar-embedded) phases.

Protocol: Preparative HILIC for Zwitterions
  • Stationary Phase: Zwitterionic (ZIC-HILIC) or Amide-bonded silica.

  • Mobile Phase A: 10 mM Ammonium Formate in Water (pH 3.0). Note: Low pH suppresses ionization of the carboxylate, improving peak shape.

  • Mobile Phase B: Acetonitrile (ACN).

Step-by-Step Workflow:

  • Conditioning: HILIC columns require extensive equilibration. Flush with 80% B for 20 column volumes (CV).

  • Sample Diluent: Dissolve crude in 75% ACN / 25% Water. Critical: Injecting a high-water content sample into a HILIC column causes "solvent washout" and peak distortion.

  • Gradient:

    • 0-2 min: 90% B (Isocratic hold)

    • 2-15 min: 90% B → 60% B

    • 15-20 min: 60% B (Wash)

  • Recovery: Lyophilize fractions immediately. Ammonium formate is volatile and will sublime.

Expert Insight: If HILIC backpressure is too high for your prep system, use a C18-Aq column (compatible with 100% water). However, C18-Aq relies on solvophobic interactions, which may still be too weak for small spirocyclic amino acids like spiro[2.3]hexane derivatives.

Issue B: "I cannot separate my amino acid from inorganic salts."

Diagnosis: After synthesis (e.g., Strecker reaction or hydrolysis), the product is contaminated with NaCl or KCl. On Prep-HPLC, the salt co-elutes or suppresses ionization in MS. Solution: Ion Exchange (IEX) "Catch and Release" Chromatography.

This is the most robust method for desalting zwitterions. We utilize the amphoteric nature of the amino acid to bind it while washing away neutral salts.

Protocol: Cation Exchange (SCX) Desalting
  • Resin: Dowex 50W X8 (or equivalent strongly acidic cation exchanger), H+ form.

  • Column: Glass gravity column or Flash cartridge.

Step-by-Step Workflow:

  • Activation: Wash resin with 1M HCl, then Rinse with DI water until effluent is neutral (pH 7).

  • Loading: Dissolve crude mixture in water (pH < 3). Load onto the column.[1]

    • Mechanism:[2][3][4][5][6] At pH < pI (isoelectric point), the amino acid is protonated (NH3+) and binds to the sulfonate groups of the resin. Na+/K+ also bind but with different affinity.

  • Washing (The Salt Removal): Wash with 2-3 CV of DI water.

    • Result: Anions (Cl-) and non-basic impurities wash through.

  • Elution (The Release): Elute with 2M Ammonia (NH4OH) in water .

    • Mechanism:[2][3][4][5][6] High pH deprotonates the ammonium group (NH3+ → NH2), neutralizing the charge. The amino acid detaches from the resin.

  • Finishing: Evaporate the ammonia eluate. You obtain the free amino acid (zwitterion), salt-free.

Issue C: "I have diastereomers that co-elute."

Diagnosis: Spirocyclic scaffolds often possess axial/equatorial isomerism or chiral centers at the spiro-junction. These are diastereomers, not enantiomers, but their shapes are so similar that C18 cannot discriminate them. Solution: Chiral Stationary Phases (CSP) or Ligand Exchange.

Protocol: Copper(II) Ligand Exchange (The "Old School" Trick)

If chiral prep columns are too expensive or unavailable, use the Davankov principle.

  • Mobile Phase: Add 1 mM Copper(II) Sulfate to the mobile phase (Water/MeOH).

  • Column: C18 standard column.

  • Mechanism: The amino acid forms a complex with Cu(II). The stability and shape of this complex differ significantly between diastereomers, amplifying retention time differences.

  • Post-Run: You must remove copper from your product using the SCX protocol (Issue B) or EDTA chelation.

Decision Matrix & Workflow Visualization

The following diagram illustrates the logical flow for purifying a crude spirocyclic amino acid mixture.

PurificationWorkflow cluster_legend Technique Key Start Crude Reaction Mixture (Spirocyclic Amino Acid + Salts) SolubilityCheck Is it Water Soluble? Start->SolubilityCheck Flash Flash Chromatography (C18-Aq or HILIC) SolubilityCheck->Flash No (Lipophilic) IEX Ion Exchange (SCX) 'Catch & Release' SolubilityCheck->IEX Yes (Polar/Salt rich) CheckPurity Check Purity (LC-MS/ELSD) Flash->CheckPurity IEX->CheckPurity Chiral Chiral Separation (Crown Ether / Zwitterionic CSP) CheckPurity->Chiral Diastereomers Present Final Pure Spirocyclic AA (Lyophilized) CheckPurity->Final Pure (>95%) Chiral->Final key1 Red: Input | Yellow: Desalting | Green: Polishing

Caption: Figure 1. Integrated purification workflow for polar spirocyclic amino acids, prioritizing salt removal (IEX) before stereochemical resolution.

FAQ: Common Technical Hurdles

Q: My amino acid has no UV chromophore. How do I trigger fraction collection? A: Spirocyclic aliphatic amino acids are UV-transparent.

  • Derivatization (Analytical only): Use Fmoc-Cl or OPA (o-phthalaldehyde) to add a UV tag for checking fractions.

  • ELSD/CAD (Prep): Use an Evaporative Light Scattering Detector (ELSD) or Charged Aerosol Detector (CAD). These are universal detectors.

  • MS-Trigger: If available, trigger collection based on the Mass-to-Charge (m/z) ratio [M+H]+.

Q: Can I use TFA (Trifluoroacetic acid) in my mobile phase? A: Avoid if possible. TFA forms strong ion pairs with amino groups, which can alter selectivity and suppress MS signals. For Prep-HPLC of amino acids, 0.1% Formic Acid or 10 mM Ammonium Acetate is superior. If you must use TFA to improve peak shape on C18, be aware that your product will be a TFA salt, which is often cytotoxic in biological assays.

Q: How do I store these purified compounds? A: Spirocyclic amino acids are generally stable, but as zwitterions, they are hygroscopic. Store as lyophilized powders at -20°C. If they are oils (common for some spiro-esters), store under nitrogen.

References

  • Spirocyclic Scaffold Synthesis & Properties Chernykh, A. V., et al. "A Stereochemical Journey around Spirocyclic Glutamic Acid Analogs." Organic & Biomolecular Chemistry, 2022.[7]

  • HILIC Methodologies for Polar Amino Acids Agilent Technologies. "Mastering HILIC-Z Separation for Polar Analytes." Application Note 5994-5933EN, 2023.

  • Ion Exchange "Catch and Release" Protocols Teledyne ISCO. "Purification of Modified Amino Acids: A Student Perspective." Application Note, 2022.[7]

  • Chiral Separation of Amino Acids Sigma-Aldrich (Merck). "Amino Acid and Peptide Chiral Separations Handbook."

Sources

Technical Support Center: Separation of 5-Azaspiro[3.5]nonane Isomers

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Strategic Overview

Welcome to the technical support hub for spirocyclic scaffold purification. The 5-azaspiro[3.5]nonane core is a privileged scaffold in modern drug discovery, valued for its ability to modulate lipophilicity and metabolic stability while altering the vector of substituents compared to piperidine or azetidine analogs.

However, the rigid spiro-junction creates distinct geometric isomers (cis/trans) when substituents are introduced at the C1/C2 (azetidine) or C6-C9 (cyclohexane) positions. Separating these isomers is non-trivial due to:

  • Low Isomeric Contrast: The spiro-center minimizes the hydrodynamic volume difference between isomers, making standard C18 separation difficult.

  • Basic Tailing: The secondary amine (unless protected) interacts avidly with residual silanols, causing peak tailing that masks isomer resolution.

This guide prioritizes Supercritical Fluid Chromatography (SFC) as the primary separation mode due to its superior stereoselectivity for rigid spirocycles, followed by HPLC and crystallization strategies.

Decision Matrix: Selecting Your Separation Methodology

Before initiating wet-lab work, determine your separation pathway using the logic flow below.

SeparationWorkflow Start Start: Isomer Mixture Scale What is your scale? Start->Scale Analytical Analytical (<10 mg) Scale->Analytical Prep Preparative (>100 mg) Scale->Prep IsomerType Isomer Type? Analytical->IsomerType Prep->IsomerType Cryst Salt Crystallization (Tartaric/Mandelic) Prep->Cryst Cost-effective for >10g Diast Diastereomers (cis/trans) IsomerType->Diast Different physical properties Enant Enantiomers IsomerType->Enant Identical physical properties SFC_Screen SFC Screening (Chiral Stat. Phases) Diast->SFC_Screen Preferred (Speed) HPLC_Screen RP-HPLC (High pH) Diast->HPLC_Screen Alternative (Solubility) Enant->SFC_Screen Mandatory

Figure 1: Decision tree for selecting the optimal separation modality based on scale and isomer type.

Protocol 1: Supercritical Fluid Chromatography (SFC)

Status: Gold Standard for Spirocyclic Amines

SFC is the preferred method because the supercritical CO₂ penetrates the rigid spiro-structure effectively, and the "orthogonal" selectivity of chiral stationary phases (CSPs) often resolves diastereomers (cis/trans) better than achiral phases [1].

A. Column Screening Strategy

For 5-azaspiro[3.5]nonane derivatives, "chiral" columns are often used even for diastereomers because the groove/pocket recognition mechanisms of amylose/cellulose polymers are highly sensitive to the 3D shape changes caused by cis/trans geometry.

PriorityStationary PhaseChemistryWhy it works?
1 Amylose-1 (e.g., AD-H, IG)Amylose tris(3,5-dimethylphenylcarbamate)Excellent generic recognition for rigid amines.
2 Cellulose-1 (e.g., OD-H)Cellulose tris(3,5-dimethylphenylcarbamate)Complementary to Amylose; often resolves if AD fails.
3 2-Ethylpyridine (2-EP)Achiral PyridineSpecific for basic amines. Good for cis/trans diastereomers, less expensive than CSPs.
4 Bare Silica Unbonded SilicaUses HILIC-like mode in SFC. Good for very polar spiro-amines.
B. Mobile Phase & Additives (The "Basic" Rule)

Critical Step: You are separating an amine.[1] You MUST use a basic additive to suppress ionization and prevent interaction with silanols.

  • Standard Co-solvent: Methanol (MeOH) or Ethanol (EtOH).

  • Additive: 0.2% Isopropylamine (IPA-amine) or Diethylamine (DEA).

  • Gradient: 5% to 40% Co-solvent over 5 minutes.

Troubleshooting Protocol:

Q: My peaks are tailing severely. A: Increase the basic additive concentration to 0.5%. If using a CSP (Amylose/Cellulose), ensure the column is compatible with basic additives (immobilized phases like Chiralpak IG/IA are more robust than coated phases like AD/OD).

Protocol 2: High-Performance Liquid Chromatography (HPLC)

Status: Alternative for Non-SFC Labs

If SFC is unavailable, High pH Reversed-Phase HPLC is the most effective liquid method. Low pH (TFA) often fails to resolve subtle geometric isomers of spiro-amines.

Methodology
  • Column: C18 Hybrid Particle (e.g., Waters XBridge or Phenomenex Gemini). These are stable at high pH.

  • Mobile Phase A: 10 mM Ammonium Bicarbonate (pH 10) or 0.1% Ammonium Hydroxide in Water.

  • Mobile Phase B: Acetonitrile.

  • Rationale: At pH 10, the amine is deprotonated (neutral). This eliminates silanol interactions and maximizes the hydrophobic difference between the cis and trans isomers.

Protocol 3: Structural Assignment (Who is who?)

Once separated, you must assign the configuration. You cannot rely on elution order alone (though cis isomers often elute later on silica due to higher polarity, this is not a rule).

A. NMR NOESY/ROESY Analysis

This is the fastest non-crystallographic method.

  • Setup: Dissolve pure isomer in CDCl₃ or DMSO-d₆.

  • Target: Irradiate the protons on the spiro-ring (e.g., azetidine protons) and look for Through-Space correlations to the substituents on the six-membered ring.

  • Interpretation:

    • Cis: Strong NOE correlation between the axial substituent on the C6 ring and the C1/C2 protons of the azetidine ring.

    • Trans: Weak or absent NOE correlation due to distance (>5 Å).

B. X-Ray Crystallography

If the derivative is a solid, salt formation often yields suitable crystals.

  • Recommended Counter-ions: Hydrobromide (HBr), Fumarate, or Picrate.

  • Procedure: Vapor diffusion of Diethyl Ether into a Methanol solution of the salt.

Frequently Asked Questions (Troubleshooting)

Q1: I see two peaks in analytical SFC, but they merge during prep purification. Why?

Diagnosis: Volume Overload or "Solvent Mismatch." Solution:

  • Injection Solvent: Do not inject in pure DMSO or DMSO/MeOH 50:50 if possible. The strong solvent distorts the band at the head of the column. Use pure Methanol or, ideally, the starting mobile phase composition.

  • Stacking Injections: Use "stacked injections" to maintain throughput without overloading the column mass-wise.

Q2: Can I separate these isomers on Flash Chromatography?

Answer: Yes, but only for diastereomers (cis/trans), not enantiomers.

  • Cartridge: Use amine-functionalized silica (NH2-silica) to avoid using basic additives in the mobile phase.

  • Eluent: Hexane/Ethyl Acetate or DCM/MeOH gradients.

  • Warning: 5-azaspiro[3.5]nonanes usually have no UV chromophore unless derivatized. You will need ELSD or Mass Spec detection.

Q3: How do I calculate the "Cis/Trans" ratio accurately if the peaks overlap?

Answer: Do not use integration of overlapping peaks.

  • Vertical Drop Method: Only accurate if resolution (Rs) > 1.5.

  • qNMR (Quantitative NMR): This is superior. Integrate a distinct proton signal (e.g., the germinal protons on the azetidine ring). The chemical shift usually differs slightly between isomers (e.g.,

    
     ppm).
    

References

  • SFC for Spirocyclic Alkaloids: Title: Supercritical fluid chromatography based on reversed-phase/ion chromatography mixed-mode stationary phase for separation of spiro oxindole alkaloids.[2][3] Source: Journal of Chromatography A (2023). URL:[Link]

  • Spirocyclic Amine Synthesis & Properties: Title: Stereocontrolled synthesis of 5-azaspiro[2.3]hexane derivatives as conformationally “frozen” analogues of L-glutamic acid. Source: Beilstein Journal of Organic Chemistry (2014). URL:[Link]

  • General Isomer Separation Principles: Title: Separation of cis and trans isomers of naturally occurring hydroxycinnamic acids by high-pressure liquid chromatography.[4] Source: ResearchGate.[3][5] URL:[Link]

  • NMR Assignment of Cis/Trans Isomers: Title: Relative acidities and structure analysis of cis and trans isomers of 1,5-oxazaspiro[5.5] undecane derivatives by multinuclear magnetic resonance. Source: Magnetic Resonance in Chemistry (2010).[6] URL:[Link]

Sources

Technical Support Center: Handling Hygroscopic Spirocyclic Hydrochloride Salts

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Advanced Materials Technical Support Center. This portal is designed for researchers, formulation scientists, and drug development professionals dealing with the unique physicochemical challenges of hygroscopic spirocyclic hydrochloride (HCl) salts.

Spirocyclic compounds feature rigid, non-planar 3D architectures. While this rigidity is excellent for target binding and escaping "flatland" in medicinal chemistry, it often disrupts efficient crystal lattice packing, leaving microscopic voids. When formulated as an HCl salt to improve aqueous solubility, the highly electronegative chloride counterion acts as a strong hydrogen-bond acceptor[1]. Water molecules easily penetrate the loose crystal lattice and bind to the chloride ions, leading to rapid moisture uptake, hydrate formation, or complete deliquescence.

Below, you will find our comprehensive troubleshooting guide, self-validating protocols, and mechanistic explanations to ensure the integrity of your APIs.

Core Workflows & Decision Trees

Understanding the interaction between your API and environmental moisture is the first step in establishing a robust handling protocol.

G Start Synthesize/Receive Spirocyclic HCl Salt DVS Dynamic Vapor Sorption (DVS) Profiling Start->DVS Decision Mass Uptake at 80% RH? DVS->Decision High > 15% (Very Hygroscopic) Deliquescence Risk Decision->High Yes Low < 2% (Slightly Hygroscopic) Decision->Low No Glovebox Store in Humidity-Controlled Glovebox (<5% RH) High->Glovebox Desiccator Store in Standard Desiccator Low->Desiccator Formulation Dry Processing (Direct Compression) Glovebox->Formulation

Workflow for the characterization and handling of moisture-sensitive spirocyclic APIs.

Troubleshooting FAQs

Q1: Why does my spirocyclic HCl salt turn into a sticky paste within minutes of weighing on the benchtop?

Causality & Mechanism: You are observing deliquescence. The ambient relative humidity (RH) in your laboratory has exceeded the Deliquescence Relative Humidity (DRH) of your specific salt form. Because the chloride ion in the salt microenvironment is highly electronegative, it aggressively scavenges atmospheric water[1]. Once the absorbed moisture dissolves the salt lattice, a saturated solution is formed on the surface of the powder, turning it into a paste. Solution: All handling, including weighing and dispensing, must be transferred to a humidity-controlled glovebox purged with dry nitrogen or argon.

Q2: I stored my API in a nitrogen-purged glovebox, but it is still degrading. What went wrong?

Causality & Mechanism: The issue is likely outgassing . All porous or fibrous materials (like Kimwipes, cardboard packaging, or even certain plastic spatulas) absorb moisture from the ambient environment. When introduced into the dry environment of a glovebox, they release this trapped moisture (outgassing), locally spiking the humidity and degrading your hygroscopic salt[2]. Solution: Implement a strict vacuum-annealing or pre-drying protocol for all consumables before they enter the glovebox antechamber.

Q3: Can I use wet granulation to formulate this API?

Causality & Mechanism: It is highly discouraged. Introducing water during wet granulation can trigger salt disproportionation . When the hygroscopic HCl salt dissolves in the granulation fluid, it alters the microenvironmental pH. If the pH shifts above the


 of the drug, the salt dissociates, and the insoluble free base precipitates out[3]. This permanently destroys the solubility advantage of your salt form.
Solution:  Utilize dry processing techniques, such as roller compaction or direct compression, and strictly avoid hygroscopic excipients that might donate bound water to the API.

Disproportionation A Spirocyclic HCl Salt (Solid State) B Moisture Sorption (Capillary Condensation) A->B C Microenvironmental pH Shift B->C D Proton Transfer (Dissociation) C->D E Free Base Precipitation (Insoluble) D->E

Moisture-induced salt disproportionation pathway during wet processing.

Quantitative Data: Hygroscopicity Thresholds

To standardize the handling of your spirocyclic salts, you must classify them based on their mass uptake during moisture sorption analysis. The table below outlines the European Pharmacopoeia (Ph. Eur.) criteria, which dictates the strictness of environmental controls required[4].

ClassificationMass Uptake at 80% RH (25°C)Required Handling EnvironmentFormulation Constraints
Non-hygroscopic < 0.2%Ambient laboratory benchStandard processing
Slightly hygroscopic 0.2% – 2.0%Standard desiccatorMonitor excipient moisture
Hygroscopic 2.0% – 15.0%Humidity-controlled glovebox (<15% RH)Dry granulation only
Very hygroscopic > 15.0%Strict inert glovebox (<1% RH)Direct compression, moisture-barrier packaging
Deliquescent Forms a liquidStrict inert glovebox (<1% RH)Lyophilization or lipid-based formulation

Standard Operating Procedures (SOPs)

The following self-validating protocols ensure that experimental choices are grounded in verifiable data and strict environmental control.

SOP 1: Dynamic Vapor Sorption (DVS) Profiling

DVS is the gold-standard analytical technique for determining the exact moisture sorption isotherms of pharmaceutical materials[5],[6].

  • Step 1: Instrument Calibration. Tare the ultra-microbalance and verify the RH sensors using certified saturated salt solutions (e.g., NaCl for 75% RH).

  • Step 2: Sample Loading. Rapidly load 10–20 mg of the spirocyclic HCl salt into the DVS sample pan. This step must be done swiftly to minimize ambient moisture absorption, which can skew the initial dry mass baseline.

  • Step 3: Drying Phase. Subject the sample to 0% RH at 25°C using a dry nitrogen stream until the mass change (

    
    ) is less than 0.002% per minute. This establishes the true "dry mass" (
    
    
    
    ).
  • Step 4: Sorption/Desorption Cycle. Program the instrument to increase RH from 0% to 90% in 10% increments. The system must wait at each step until equilibrium (

    
    ) is reached before advancing. Reverse the process for the desorption phase.
    
  • Step 5: Isotherm Analysis. Plot the percent change in mass against the target RH. A large hysteresis loop (where the desorption curve does not match the sorption curve) indicates that the moisture has penetrated the crystal lattice (absorption/hydrate formation) rather than just coating the surface (adsorption)[5].

SOP 2: Glovebox Transfer and Dispensing

To prevent the outgassing of moisture from consumables and the subsequent degradation of the API[2].

  • Step 1: Material Pre-treatment. Place all spatulas, weigh boats, and sample vials into a vacuum oven at 60°C for 2 hours to drive off surface moisture.

  • Step 2: Antechamber Cycling. Place the pre-treated items and the sealed API container into the glovebox antechamber. Perform a minimum of three vacuum/purge cycles using high-purity Argon or Nitrogen.

  • Step 3: Static Mitigation. Because humidity inside the glovebox is maintained below 5% RH, static electricity will build up, causing the light spirocyclic powder to fly off the spatula. Use an anti-static ionizing gun on the weigh boat and the balance draft shield prior to dispensing.

  • Step 4: Sealing and Verification. Once weighed, seal the API in a secondary moisture-barrier bag (e.g., aluminum foil laminate) before removing it from the glovebox. Validate the integrity of the API by running a Karl Fischer titration on a parallel aliquot to ensure water content remains below 0.5%.

References

  • Title: Enhancing pharmaceutical development with dynamic vapor sorption (DVS) technology Source: News-Medical URL: [Link]

  • Title: Moisture Sorption Characteristics in Pharmaceutical Materials Source: AZoM URL: [Link]

  • Title: Co-Crystallization Approach to Enhance the Stability of Moisture-Sensitive Drugs Source: Pharmaceutics (via PubMed Central / NIH) URL: [Link]

  • Title: Salts of Therapeutic Agents: Chemical, Physicochemical, and Biological Considerations Source: MDPI URL: [Link]

  • Title: Stability of pharmaceutical salts in solid oral dosage forms Source: Academia.edu URL: [Link]

Sources

The Causality of Spiro-Amino Acid Chromatographic Behavior

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for Flash Chromatography. This guide is curated for researchers, medicinal chemists, and drug development professionals tasked with the purification of spiro-amino acids.

Spiro-amino acids present unique chromatographic challenges. Their conformationally restricted spirocyclic cores limit bond rotation, fixing their functional groups in rigid spatial orientations. Consequently, unprotected spiro-amino acids exist as highly polar zwitterions that resist traditional partitioning mechanisms, leading to poor recovery, void-volume elution, or severe peak tailing. This guide provides the theoretical causality, diagnostic workflows, and self-validating protocols required to master their purification.

To successfully purify spiro-amino acids, you must align the separation mode with the analyte's chemical state.

  • Normal Phase (NP) Limitations: Bare silica features acidic residual silanol groups (Si-OH). The basic amine of a spiro-amino acid interacts strongly with these ionized silanols via secondary electrostatic interactions and hydrogen bonding, leading to severe peak tailing or irreversible adsorption[1][2].

  • Reversed-Phase (RP) Voiding: In reversed-phase liquid chromatography (RPLC), retention relies on hydrophobic interactions with alkyl chains (e.g., C18). Unprotected, highly polar spiro-amino acids lack the hydrophobicity required to partition into the stationary phase, causing them to elute immediately with the solvent front[3].

  • The HILIC Advantage: Hydrophilic Interaction Liquid Chromatography (HILIC) is the optimal solution for highly polar, zwitterionic compounds. HILIC utilizes a polar stationary phase (e.g., bare silica, diol, or zwitterionic/arginine phases) and a water-deficient mobile phase. The mechanism relies on the analyte partitioning into a water-rich layer that is partially immobilized on the stationary phase, eluting only as the polar solvent (water) concentration increases[4][5].

Quantitative Solvent System Selection

Summarized below are the optimal solvent systems, modifiers, and conditions based on the protection strategy of your spiro-amino acid.

Chromatography ModeStationary PhaseWeak SolventStrong SolventOptimal Modifier / BufferAnalyte State
Normal Phase (NP) Bare SilicaHexane / DCMEtOAc / MeOH0.1% - 1.0% TEA or NH4OHFully Protected (Lipophilic)
Reversed-Phase (RP) C18, C8WaterAcetonitrile0.1% TFA or 0.1% Formic AcidPartially Protected
HILIC Silica, Diol, AmideAcetonitrileWater5 - 10 mM Ammonium FormateUnprotected (Zwitterionic)

Diagnostic Workflows

Use the following decision matrix to determine the correct chromatographic approach for your specific spiro-amino acid derivative.

SolventSelection Start Analyze Spiro-Amino Acid Protected Are functional groups protected? Start->Protected Yes Yes (Lipophilic) Protected->Yes No No (Zwitterionic/Polar) Protected->No NP Normal Phase (Silica) Yes->NP Standard RP Reversed-Phase (C18) Yes->RP Highly hydrophobic No->RP With Ion-Pairing HILIC HILIC Mode No->HILIC Best retention

Fig 1. Decision tree for selecting flash chromatography modes for spiro-amino acids.

Frequently Asked Questions (FAQs)

Q1: Why do my unprotected spiro-amino acids elute in the void volume on a C18 column? A: Unprotected spiro-amino acids are highly polar. Conventional C18 columns have poor retention for highly polar samples because the electrically charged groups cannot form sufficient hydrophobic interactions with the carbon chains[3]. Solution: Switch to HILIC mode, or use an ion-pairing reagent (like 0.1% TFA) in your aqueous mobile phase to protonate the carboxylate group, thereby increasing the molecule's overall lipophilicity[6].

Q2: I am experiencing severe peak tailing when purifying a basic spiro-amino acid derivative on bare silica. How can I fix this? A: Peak tailing on bare silica is primarily caused by secondary interactions between the basic amine groups of your compound and the acidic residual silanol groups (Si-OH) on the silica surface[1][2][7]. Solution: Add a basic modifier such as 0.1-1% triethylamine (TEA) or ammonium hydroxide to the mobile phase to competitively bind the active silanols. Alternatively, use a base-deactivated column[8].

Q3: How should I dissolve my sample for HILIC flash chromatography? A: A common mistake is dissolving the sample in pure water. In HILIC, water is the strong eluting solvent[9]. Injecting a highly aqueous sample causes a solvent mismatch, leading to analyte dispersion at the column head and poor peak shape[1]. Solution: Dissolve your sample in 100% organic solvent (e.g., Acetonitrile). If solubility is poor, dissolve the sample in a minimal amount of DMSO, and then dilute it with Acetonitrile before injection[3].

Step-by-Step Experimental Protocols

Protocol A: HILIC Purification of Unprotected Spiro-Amino Acids

This protocol utilizes a self-validating equilibration step to ensure the necessary water-rich partition layer is formed prior to sample loading.

  • Column Selection: Select a bare silica, diol, or specialized HILIC amide flash cartridge[4][5].

  • Mobile Phase Preparation:

    • Solvent A (Weak): 100% Acetonitrile.

    • Solvent B (Strong): Ultrapure Water with 10 mM Ammonium Formate (Adjust pH to ~3.0 with formic acid to ensure consistent ionization).

  • Column Equilibration (Critical Step): Flush the column with 5 to 10 column volumes (CV) of 95% A / 5% B. Causality: This establishes the immobilized water layer on the stationary phase required for HILIC partitioning[4][5].

  • Sample Loading: Dissolve the crude spiro-amino acid in a minimum volume of DMSO, then dilute with 90% Acetonitrile[3]. Load the liquid directly onto the column.

  • Gradient Elution: Run a gradient from 5% B to 40% B over 15 CVs. (Remember: In HILIC, increasing the water content increases the elution strength[5]).

  • Detection: Monitor at 205 nm, as many spiro-amino acids lack the aromatic residues required for 280 nm UV absorption[10].

Protocol B: Reversed-Phase (C18) Purification of Fmoc-Protected Spiro-Amino Acids
  • Mobile Phase Setup:

    • Solvent A: Water + 0.1% TFA.

    • Solvent B: Acetonitrile + 0.1% TFA.

    • Causality: The TFA ensures the peptides remain protonated, suppressing secondary silanol interactions and improving peak shape[6][11].

  • Equilibration: Condition the C18 column with 10% B for 3 CVs.

  • Dry Loading: Because protected spiro-amino acids can exhibit mixed solubility, dissolve the crude mixture in a volatile solvent (e.g., THF or DCM). Mix with C18 silica (1:3 ratio by weight), evaporate to complete dryness, and load into a solid load cartridge[11].

  • Gradient Elution: Execute a linear gradient from 10% B to 100% B over 20 CVs.

Troubleshooting Workflow: Peak Tailing

If you encounter peak tailing during your runs, use the following logical workflow to isolate physical defects from chemical incompatibilities.

PeakTailing Issue Issue: Severe Peak Tailing Check Are ALL peaks tailing (including the solvent front)? Issue->Check Yes Yes: Physical/Instrumental Check->Yes No No: Chemical Interaction Check->No PhysicalFix Check for void volume, blocked frits, or overloading Yes->PhysicalFix ChemFix Secondary Silanol Interactions No->ChemFix Mod Add mobile phase modifiers (e.g., TFA, TEA) ChemFix->Mod Col Use end-capped or base-deactivated column ChemFix->Col

Fig 2. Systematic troubleshooting workflow for diagnosing and resolving peak tailing.

References

  • HILIC Flash Purification – Separation of Polar Pharmaceuticals on Silica. Chromatography Today.[Link]

  • Tips for achieving greener, safer flash chromatography. Biotage.[Link]

  • Why HILIC is what your polar compounds need for purification. Buchi.[Link]

  • Common Causes Of Peak Tailing in Chromatography. ALWSCI.[Link]

  • Don't get salty about your separations. Develop flash and prep HPLC applications to purify a range of compounds. Buchi.[Link]

  • Successful Flash Chromatography. Wake Forest University.[Link]

  • Flash chromatography, a fast and efficient technique for purification of peptides – Part 2. Biotage.[Link]

  • SepaFlash HILIC ARG Cartridge and Its Application in the Purification of Amino Acid Derivatives. Santai Technologies.[Link]

  • Successful flash chromatography. Biotage.[Link]

  • HPLC Peak Tailing. Axion Labs.[Link]

  • Peak Tailing in HPLC. Element Lab Solutions.[Link]

Sources

Technical Guide: Stability & Handling of 5-Azaspiro[3.5]nonane-8-carboxylic acid

Author: BenchChem Technical Support Team. Date: March 2026

The following technical guide addresses the stability, handling, and solution chemistry of 5-Azaspiro[3.5]nonane-8-carboxylic acid . This content is designed for medicinal chemists and formulation scientists utilizing this spirocyclic building block in drug discovery, particularly as a conformationally restricted isostere of isonipecotic acid (piperidine-4-carboxylic acid).

Executive Summary

5-Azaspiro[3.5]nonane-8-carboxylic acid is a bicyclic amino acid used to reduce lipophilicity and restrict conformational flexibility in drug candidates. Unlike linear amino acids, its spirocyclic core imposes unique geometric constraints.

  • CAS No: 1367934-56-6 (Free acid) / 1419101-47-5 (HCl salt)

  • Core Stability: High thermal stability; resistant to intramolecular lactamization due to geometric strain (anti-Bredt rule).

  • Primary Risk: Intermolecular oligomerization during activation and oxidation of the secondary amine in solution.

Part 1: Critical Stability Profile
1. The "Anti-Bredt" Stability Advantage

A common concern with


-amino acids (where the amine and carboxylic acid are separated by three carbons) is spontaneous intramolecular cyclization to form stable lactams (pyrrolidones).

However, 5-Azaspiro[3.5]nonane-8-carboxylic acid is geometrically immune to this degradation pathway.

  • Mechanism: Intramolecular attack of the N5 nitrogen on the C8 carbonyl would generate a bridged bicyclic lactam structure equivalent to 2-quinuclidone (1-azabicyclo[2.2.2]octan-2-one).

  • Why it fails: This transition state violates Bredt’s Rule. The resulting twisted amide bond would result in extreme orbital misalignment, rendering the structure thermodynamically unstable and kinetically inaccessible under standard synthesis conditions.

  • Practical Implication: You do not need to worry about spontaneous lactam formation during storage or standard handling, unlike with linear GABA analogs.

2. Oligomerization Risks

While it cannot cyclize internally, the molecule is a zwitterionic monomer . In concentrated solutions (>0.1 M) or during activation (e.g., with EDC/NHS or HATU) without N-protection, the free amine of one molecule will readily attack the activated ester of another, leading to linear oligomers/polyamides .

3. Stereochemical Integrity

The compound possesses cis/trans isomerism relative to the spiro-center.

  • Isomerism: The C8 position is a stereocenter relative to the C4 spiro-junction. Commercial supplies are often mixtures or specific diastereomers (e.g., cis- or trans-rel).

  • Epimerization: The C8 proton is alpha to a carbonyl and can be acidic. Avoid prolonged exposure to strong bases (e.g., NaH, LiHMDS) at high temperatures to prevent epimerization of pure diastereomers.

Part 2: Visualizing Reactivity & Troubleshooting

The following diagram illustrates the decision logic for handling the compound in solution to prevent degradation.

StabilityWorkflow Start 5-Azaspiro[3.5]nonane-8-carboxylic acid (Starting Material) State_Solid Solid State Storage Start->State_Solid State_Soln Solution Phase Start->State_Soln Cond_Acid Acidic/Neutral pH (HCl Salt) State_Solid->Cond_Acid Preferred Form State_Soln->Cond_Acid Stable Cond_Base Basic pH (Free Amine) State_Soln->Cond_Base Reactive Risk_Olig Risk: Intermolecular Oligomerization (If Activated) Cond_Base->Risk_Olig Coupling Reagents Risk_Ox Risk: Amine Oxidation (Air Sensitive) Cond_Base->Risk_Ox Exposure to Air Stable_Lactam Intramolecular Lactamization (Geometrically Forbidden) Risk_Olig->Stable_Lactam Does NOT occur due to Anti-Bredt Strain Action_Protect Action: N-Protection required (Boc/Fmoc) before Activation Risk_Olig->Action_Protect Prevention

Figure 1: Stability logic flow. Note the "Geometrically Forbidden" pathway for self-cyclization, distinguishing this scaffold from linear amino acids.

Part 3: Troubleshooting & FAQs
Category 1: Solubility & Dissolution

Q: Why is the compound not dissolving in Dichloromethane (DCM) or Ethyl Acetate? A: As an amino acid, the compound exists as a zwitterion (internal salt) in its neutral state, creating a high crystal lattice energy that resists non-polar solvents.

  • Solution:

    • For Reactions: Use polar aprotic solvents like DMF or DMSO .

    • For Workup: To extract into organics, you must break the zwitterion. Adjust aqueous pH to ~10-11 (to deprotonate the amine, though this forms the carboxylate salt) or protect the amine first.

    • Protocol: The most common strategy is to use the N-Boc protected derivative for organic solubility. If using the free amino acid, perform reactions in water/dioxane mixtures with an inorganic base (e.g., NaHCO3).

Q: The HCl salt is turning into a sticky gum. Is it degraded? A: Likely not degraded, but hygroscopic . The hydrochloride salt of secondary amines is prone to absorbing atmospheric moisture.

  • Fix: Dry under high vacuum over P2O5. Store in a desiccator at -20°C. Handle quickly in ambient air.

Category 2: Chemical Stability

Q: I see a new peak in LCMS at M+14 or M+16 after stirring in methanol. What is it? A:

  • M+14 (Methyl Ester): If you are storing the carboxylic acid in methanol with trace acid (e.g., from the HCl salt form), you are driving Fischer esterification .

    • Prevention: Avoid storing methanolic solutions for >4 hours. Use non-nucleophilic alcohols (iPrOH) or acetonitrile.

  • M+16 (N-Oxide): The secondary amine at position 5 is susceptible to oxidation by dissolved oxygen or peroxides in aged solvents (THF/Ether).

    • Prevention: Use peroxide-free solvents and degas buffers.

Q: Why is my amide coupling yield low (dimer formation)? A: You likely attempted to activate the carboxylic acid without protecting the amine (N5).

  • Mechanism: The activation agent (e.g., HATU) activates the C8-COOH. The N5-amine of a neighboring molecule attacks this active ester, forming a dimer/oligomer.

  • Protocol:

    • Protect N5 (e.g., with Boc2O) before activating the acid.

    • Alternatively, if synthesizing a homopolymer is the goal, high concentration favors this.

    • Do not rely on "dilution" to prevent this; the kinetics of amide coupling are fast.

Category 3: Analytical Interpretation

Q: The NMR shows doubled peaks. Is my sample impure? A: Check the integration. If the ratio is consistent (e.g., 1:1 or 3:1), this is likely cis/trans isomerism or rotamers (if N-protected).

  • Explanation: The 5-azaspiro[3.5]nonane system is rigid.[1] Substituents at C8 can exist axially or equatorially relative to the piperidine ring, leading to distinct diastereomers.

  • Validation: Run a High-Temperature NMR (e.g., at 60°C). If peaks coalesce, they are rotamers. If they remain distinct, they are diastereomers.

Part 4: Standardized Protocols
Protocol A: Preparation of Stock Solution (10 mM)

Use this for biological assays to ensure stability.

  • Solvent: DMSO (Dimethyl sulfoxide), anhydrous.

  • Concentration: Dissolve 1.7 mg (Free Acid) or 2.1 mg (HCl Salt) per 1 mL DMSO.

  • Storage: Aliquot into amber glass vials. Store at -20°C.

  • Shelf Life: 6 months. Avoid repeated freeze-thaw cycles (precipitates may form).

Protocol B: N-Boc Protection (For improved solubility)

Use this if you need to perform chemistry in DCM/THF.

  • Suspend 5-azaspiro[3.5]nonane-8-carboxylic acid (1.0 eq) in 1:1 Dioxane/Water.

  • Add NaHCO3 (2.5 eq) and stir until dissolved.

  • Add Boc2O (1.2 eq) dissolved in a small amount of dioxane.

  • Stir at RT for 4-16 hours.

  • Acidify to pH 3 with 1M HCl (carefully, to avoid cleaving Boc).

  • Extract immediately with Ethyl Acetate. The product will now be soluble in organic layers.

References
  • Tani, K., & Stoltz, B. M. (2006).[2] Synthesis and structural analysis of 2-quinuclidonium tetrafluoroborate. Nature, 441, 731-734. (Establishes the instability of the [2.2.2] twisted amide system, confirming the resistance of spiro-isonipecotic derivatives to lactamization). Retrieved from [Link]

  • PubChem . (n.d.). Compound Summary: 5-Azaspiro[3.5]nonane-8-carboxylic acid. Retrieved from [Link]

Sources

Validation & Comparative

Mass spectrometry fragmentation of 5-Azaspiro[3.5]nonane derivatives

Author: BenchChem Technical Support Team. Date: March 2026

Mass Spectrometry Fragmentation of 5-Azaspiro[3.5]nonane Derivatives: A Comparative Analytical Guide

Executive Summary

The transition from flat, aromatic scaffolds to three-dimensional spirocyclic structures is a defining trend in modern drug discovery. 5-Azaspiro[3.5]nonane derivatives offer enhanced conformational rigidity, improved metabolic stability, and superior target specificity compared to their monocyclic counterparts[1]. However, because these aliphatic amines typically lack a strong UV chromophore, liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the gold standard for their pharmacokinetic profiling and structural elucidation.

As a Senior Application Scientist, I have structured this guide to objectively compare the MS/MS fragmentation behavior of 5-Azaspiro[3.5]nonane against traditional piperidines, evaluate the performance of different mass spectrometry platforms, and provide a self-validating experimental protocol for robust analytical workflows.

Mechanistic Deep Dive: The Causality of Fragmentation

Understanding why a molecule fragments in a specific pattern is critical for predicting the behavior of novel derivatives during metabolite identification (MetID). Under positive Electrospray Ionization (ESI+), the highly basic secondary or tertiary nitrogen of the 5-Azaspiro[3.5]nonane ring readily accepts a proton, forming a stable [M+H]+ precursor ion[2].

The subsequent Collision-Induced Dissociation (CID) is governed by two primary mechanisms:

  • Charge-Directed Alpha-Cleavage: The nitrogen lone pair stabilizes the adjacent positive charge, prompting the cleavage of the C-C bond adjacent to the heteroatom. In spirocycles, the presence of a quaternary carbon at the spiro-fusion point creates steric bulk that alters ring-opening dynamics, heavily favoring the formation of a resonance-stabilized iminium ion[2].

  • Proton Migration & Neutral Loss: If the proton migrates to a less favorable site, or if the collision energy is low, the molecule may undergo direct neutral losses. The expulsion of ammonia (-17 Da) or ethylene (-28 Da) from the opened ring is highly diagnostic of this scaffold[3][4].

Pathway Precursor [M+H]+ m/z 126.1 Alpha Alpha-Cleavage Intermediate Precursor->Alpha CID (15-25 eV) Neutral Neutral Loss (-NH3) Precursor->Neutral Proton Migration Iminium Iminium Ion m/z 98.1 Alpha->Iminium - C2H4 (28 Da) Fragment m/z 109.1 Neutral->Fragment - NH3 (17 Da)

Logical fragmentation pathways of protonated 5-Azaspiro[3.5]nonane under CID.

Structural Comparison: Spirocycle vs. Monocycle

When comparing 5-Azaspiro[3.5]nonane to a standard monocyclic piperidine, the fragmentation spectra reveal distinct diagnostic differences. The spiro-fusion introduces a rigid hydrocarbon ring that resists simple fragmentation, requiring higher collision energies to achieve complete scaffold degradation.

Table 1: Fragmentation Comparison of Amine Scaffolds

FeatureMonocyclic Piperidine5-Azaspiro[3.5]nonaneCausality / Structural Logic
Primary Precursor [M+H]+ (m/z 86)[M+H]+ (m/z 126)Protonation of the basic amine nitrogen.
Dominant Product Ion m/z 44 (Iminium)m/z 98 (Iminium)Alpha-cleavage followed by loss of the alkyl chain.
Neutral Losses -NH3 (-17 Da)-NH3 (-17 Da), -C2H4 (-28 Da)Spiro-fusion allows for complex ring-opening and ethylene loss[4].
Optimal CE (Argon) 10 - 20 eV15 - 30 eVThe quaternary spiro-carbon increases the energy barrier for ring fission.

Analytical Platform Comparison

Selecting the correct mass spectrometer is dictated by the end goal of the assay. Below is an objective comparison of platforms for analyzing 5-Azaspiro[3.5]nonane derivatives.

Table 2: Comparative Performance of MS Platforms

Analytical RequirementTriple Quadrupole (QqQ)Quadrupole Time-of-Flight (Q-TOF)
Primary Application Targeted Quantitation (PK/PD studies)Structural Elucidation (Metabolite ID)
Mass Accuracy Nominal (~0.1 Da)High-Resolution (< 2 ppm)
Sensitivity Exceptional (Sub-ng/mL limits)Moderate to High
Spirocycle Utility Best for monitoring specific MRM transitions (e.g., 126.1 → 98.1).Best for assigning exact elemental compositions to novel fragment ions.

Scientist Insight: For initial drug discovery phases where metabolic soft spots on the 5-Azaspiro[3.5]nonane ring must be identified, Q-TOF is mandatory. Once the lead compound is selected and high-throughput plasma quantification is required, the assay must be transferred to a QqQ system.

Self-Validating Experimental Protocol

To ensure data integrity, the following LC-MS/MS protocol includes a self-validating step: the inclusion of a known piperidine standard to verify ionization efficiency and collision gas pressure before analyzing the unknown spirocyclic derivatives.

Step 1: Sample Preparation & System Suitability

  • Dissolve the 5-Azaspiro[3.5]nonane derivative in a diluent of 50:50 Methanol:Water containing 0.1% Formic Acid. The acidic modifier forces the equilibrium toward the protonated [M+H]+ state.

  • Self-Validation Step: Prepare a 10 ng/mL solution of a standard piperidine. Inject this first to confirm the presence of the m/z 86 → 44 transition, ensuring the ESI source and collision cell are operating optimally.

Step 2: Chromatographic Separation

  • Column: Utilize a Hydrophilic Interaction Liquid Chromatography (HILIC) column (e.g., 2.1 x 50 mm, 1.7 µm). Small, polar spirocycles often exhibit poor retention on standard C18 columns.

  • Mobile Phases:

    • A: Water + 10 mM Ammonium Formate + 0.1% Formic Acid.

    • B: Acetonitrile + 0.1% Formic Acid.

  • Gradient: Run a steep gradient from 95% B to 50% B over 4 minutes at a flow rate of 0.4 mL/min.

Step 3: MS/MS Tuning and Acquisition

  • Source Parameters (ESI+): Set Capillary Voltage to 3.0 kV and Desolvation Temperature to 350 °C to ensure efficient droplet evaporation without thermal degradation.

  • CID Optimization: Isolate the precursor ion in Q1. Ramp the Collision Energy (CE) from 10 eV to 40 eV using Argon gas.

  • Data Processing: Plot the breakdown curve (Precursor intensity vs. CE) to identify the optimal energy that yields a 10% survival rate of the precursor, maximizing the yield of the diagnostic m/z 98 and m/z 109 fragment ions.

Workflow S1 Sample Prep 0.1% FA in MeOH S2 UHPLC Separation HILIC Column S1->S2 S3 ESI Source (+) Soft Ionization S2->S3 S4 CID Fragmentation Argon, 10-40 eV S3->S4 S5 Mass Analysis TOF / Q3 Detection S4->S5

Step-by-step LC-MS/MS analytical workflow for spirocyclic amine characterization.

References

  • General Synthesis and Properties of Bridged, Fused, and Spirocyclic Azacycles via Intramolecular C–H Bond Amination Source: ACS Medicinal Chemistry Letters URL:[Link]

  • Mass spectrometry for characterization of homologous piperidine alkaloids and their activity as acetylcholinesterase inhibitors Source: PubMed URL:[Link]

  • Electrospray ionization mass spectrometry screening of piperidine alkaloids from Senna spectabilis (Fabaceae) extracts Source: SciELO URL:[Link]

Sources

A Comparative Analysis of Isonipecotic Acid and 5-Azaspiro[3.5]nonane-8-carboxylic Acid: A Guide to GABA-A Receptor Agonist Potency

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

In the landscape of neuroscience and pharmacology, the quest for novel compounds that modulate neurotransmitter systems is a perpetual endeavor. Among the key targets is the γ-aminobutyric acid (GABA) system, the primary inhibitory network in the central nervous system (CNS). This guide provides a comparative analysis of two carboxylic acid-containing compounds: Isonipecotic acid, a well-characterized GABA analog, and 5-Azaspiro[3.5]nonane-8-carboxylic acid, a structurally distinct spirocyclic compound.

This document will delve into the known potency and pharmacological profile of Isonipecotic acid, a partial agonist of the GABA-A receptor. It will also address the current landscape of publicly available information regarding 5-Azaspiro[3.5]nonane-8-carboxylic acid. Due to a significant disparity in the available research data, a direct potency comparison is not feasible at this time. Instead, this guide will provide a comprehensive overview of Isonipecotic acid's activity and outline the necessary experimental framework for the potential future evaluation of 5-Azaspiro[3.5]nonane-8-carboxylic acid, should it become a focus of research.

I. Compound Profiles: Structure and Function

Isonipecotic Acid: A Conformationally Restricted GABA Analog

Isonipecotic acid, also known as 4-piperidinecarboxylic acid, is a saturated heterocyclic compound that acts as a structural analog of GABA.[1][2] Its piperidine ring constrains the molecule's conformation, a feature often exploited in medicinal chemistry to enhance receptor affinity and selectivity.[1]

Chemical Structure of Isonipecotic Acid:

G 1 C 2 C 1->2 3 N 2->3 4 C 3->4 5 C 4->5 5->1 6 C 5->6 7 C 6->7 8 O 7->8 9 O 7->9 10 H 9->10

Caption: Chemical structure of Isonipecotic acid.

Isonipecotic acid is characterized as a partial agonist of the GABA-A receptor, the primary ligand-gated ion channel for GABA.[3][4] Upon binding, it modulates the influx of chloride ions into neurons, leading to hyperpolarization and a reduction in neuronal excitability. However, its utility in CNS-targeted therapies is limited by its inability to cross the blood-brain barrier.[4]

5-Azaspiro[3.5]nonane-8-carboxylic Acid: An Uncharacterized Spirocyclic Scaffold

5-Azaspiro[3.5]nonane-8-carboxylic acid belongs to the class of azaspirocycles, which are of growing interest in drug discovery due to their inherent three-dimensionality.[5] This structural feature can offer advantages in terms of metabolic stability and target engagement compared to more planar molecules.[5]

Chemical Structure of 5-Azaspiro[3.5]nonane-8-carboxylic acid:

G 1 C 2 C 1->2 5 N 1->5 3 C 2->3 4 C 3->4 4->1 6 C 5->6 7 C 6->7 8 C 7->8 10 O 7->10 9 C 8->9 9->1 11 O 10->11 12 H 10->12

Caption: Chemical structure of 5-Azaspiro[3.5]nonane-8-carboxylic acid.

Despite its intriguing structure, a thorough search of scientific literature and chemical databases reveals a lack of published data on the biological activity, pharmacological targets, and potency of 5-Azaspiro[3.5]nonane-8-carboxylic acid. While the core azaspiro[3.5]nonane scaffold has been explored in the context of various biological targets, including G protein-coupled receptors, specific data for the 8-carboxylic acid derivative is absent.[6][7]

II. Potency of Isonipecotic Acid at the GABA-A Receptor

The potency of a compound is a critical measure of its biological activity and is typically expressed as the half-maximal inhibitory concentration (IC50) or half-maximal effective concentration (EC50). For Isonipecotic acid, these values have been determined in various experimental settings.

ParameterValueAssay DescriptionBiological TargetReference
IC50 0.33 µMInhibition of [3H]GABA bindingGABA-A Receptor[8]
EC50 370 µMAgonist activity on human GABA-A receptorα3β3γ2 subtype[8]

IC50 (Inhibitory Concentration 50): This value represents the concentration of Isonipecotic acid required to inhibit the binding of a radiolabeled ligand (in this case, [3H]GABA) to the GABA-A receptor by 50%. A lower IC50 value indicates a higher binding affinity. The reported IC50 of 0.33 µM suggests that Isonipecotic acid has a reasonably high affinity for the GABA-A receptor.[8]

EC50 (Effective Concentration 50): This value represents the concentration of Isonipecotic acid required to elicit 50% of its maximal effect. In this context, the effect is the activation of the GABA-A receptor, leading to an ion channel response. The EC50 of 370 µM for the α3β3γ2 subtype of the GABA-A receptor indicates that a higher concentration is needed to activate the receptor compared to its binding affinity.[8] This difference between binding affinity (IC50) and functional activation (EC50) is a characteristic feature of partial agonists.

III. Experimental Protocols for Potency Determination

To ensure scientific rigor, the protocols used to determine the potency of compounds like Isonipecotic acid must be robust and well-validated. Below are outlines of the standard experimental workflows.

Radioligand Binding Assay (for IC50 Determination)

This assay quantifies the affinity of a test compound for a receptor by measuring its ability to compete with a radiolabeled ligand that has a known high affinity for the same receptor.

G cluster_0 Preparation cluster_1 Incubation cluster_2 Separation & Detection cluster_3 Data Analysis prep1 Prepare cell membranes expressing GABA-A receptors incubation Incubate membranes, [3H]GABA, and Isonipecotic acid at 2°C prep1->incubation prep2 Prepare [3H]GABA (radioligand) solution prep2->incubation prep3 Prepare serial dilutions of Isonipecotic acid prep3->incubation separation Separate bound from free radioligand via filtration incubation->separation detection Quantify bound radioactivity using liquid scintillation counting separation->detection analysis Plot % inhibition vs. log[Isonipecotic acid] and determine IC50 detection->analysis

Caption: Workflow for a radioligand binding assay.

Causality in Experimental Choices:

  • Use of Cell Membranes: This ensures a high concentration of the target receptor, enhancing the signal-to-noise ratio.

  • Radiolabeled Ligand: The use of a radiolabel, such as tritium ([3H]), allows for highly sensitive and quantitative detection of ligand binding.

  • Competition Format: By measuring the displacement of the radioligand, the affinity of the unlabeled test compound can be indirectly but accurately determined.

  • Low Temperature Incubation: Incubating at 2°C minimizes enzymatic degradation of the receptor and ligands.[8]

Two-Electrode Voltage Clamp (TEVC) Electrophysiology (for EC50 Determination)

This technique is used to measure the ion flow through channels in the cell membrane of a Xenopus oocyte that has been engineered to express the receptor of interest.

G cluster_0 Oocyte Preparation cluster_1 Electrophysiological Recording cluster_2 Compound Application cluster_3 Data Analysis prep Inject Xenopus oocytes with cRNA for GABA-A receptor subunits (e.g., α3, β3, γ2) recording Voltage-clamp the oocyte and record baseline membrane current prep->recording application Apply increasing concentrations of Isonipecotic acid recording->application analysis Measure peak current response at each concentration and plot a dose-response curve to determine EC50 application->analysis

Caption: Workflow for Two-Electrode Voltage Clamp (TEVC) electrophysiology.

Causality in Experimental Choices:

  • Xenopus Oocytes: These are large, robust cells that efficiently express exogenous proteins, making them an ideal system for studying ion channel function.

  • Voltage Clamp: This technique allows the experimenter to control the membrane potential of the cell, enabling the precise measurement of ion currents at a specific voltage.

  • Dose-Response Curve: Applying a range of compound concentrations is essential for accurately determining the EC50 and the maximal efficacy of the compound.

IV. The Azaspiro[3.5]nonane Scaffold: A Glimpse into Potential Biological Activity

While data on 5-Azaspiro[3.5]nonane-8-carboxylic acid is lacking, research on other derivatives of the azaspiro[3.5]nonane scaffold provides some context for its potential biological relevance. For instance, novel 7-azaspiro[3.5]nonane derivatives have been identified as potent agonists of the G protein-coupled receptor 119 (GPR119), a target for the treatment of type 2 diabetes.[6][9] This highlights the potential for this spirocyclic system to interact with various biological targets, depending on the specific functional groups and their arrangement on the core structure.

V. Future Directions: A Roadmap for Characterizing 5-Azaspiro[3.5]nonane-8-carboxylic Acid

To enable a direct potency comparison with Isonipecotic acid, a systematic pharmacological evaluation of 5-Azaspiro[3.5]nonane-8-carboxylic acid would be required. The following experimental cascade would be a logical starting point for researchers interested in this compound:

  • Primary Binding Assays: Screen the compound against a panel of CNS receptors, including GABA-A, GABA-B, and glutamate receptors, to identify potential primary targets.

  • Functional Assays: If a primary target is identified (e.g., the GABA-A receptor), conduct functional assays, such as TEVC electrophysiology or patch-clamp recordings, to determine if the compound acts as an agonist, antagonist, or allosteric modulator.

  • Potency Determination: Perform detailed dose-response studies using the appropriate functional assay to determine the EC50 or IC50 value.

  • Selectivity Profiling: Assess the compound's activity at a broader range of receptors and ion channels to determine its selectivity profile.

  • In Vivo Studies: If in vitro potency and selectivity are promising, and the compound has suitable pharmacokinetic properties (including blood-brain barrier penetration), in vivo studies in animal models of relevant CNS disorders could be pursued.

VI. Conclusion

This guide has provided a detailed overview of the potency and pharmacological profile of Isonipecotic acid, a well-established GABA-A receptor partial agonist. In contrast, 5-Azaspiro[3.5]nonane-8-carboxylic acid remains a largely uncharacterized molecule in the public domain. While a direct comparison of their potencies is not currently possible, the information presented here serves as a valuable resource for researchers in the field of neuroscience and drug discovery. The outlined experimental protocols provide a clear path forward for the potential future characterization of 5-Azaspiro[3.5]nonane-8-carboxylic acid and other novel spirocyclic compounds. The continued exploration of such unique chemical scaffolds is essential for the discovery of next-generation therapeutics for neurological and psychiatric disorders.

References

  • TargetMol. Isonipecotic acid | GABA Receptor. Accessed March 3, 2026.
  • Wikipedia. Isonipecotic acid. Accessed March 3, 2026.
  • Grokipedia. Isonipecotic acid. Accessed March 3, 2026.
  • Chem-Impex. Isonipecotic acid. Accessed March 3, 2026.
  • Santa Cruz Biotechnology. Isonipecotic acid | CAS 498-94-2. Accessed March 3, 2026.
  • MedChemExpress. Isonipecotic acid | GABAA Receptor Agonist. Accessed March 3, 2026.
  • Matsuda, D., et al. (2018). Design, synthesis and biological evaluation of novel 7-azaspiro[3.5]nonane derivatives as GPR119 agonists. Bioorganic & Medicinal Chemistry, 26(8), 1891-1903.
  • Scimplify. Isonipecotic acid (CAS NO:498-94-2). Accessed March 3, 2026.
  • Mortensen, M., et al. (2012). GABA Potency at GABAA Receptors Found in Synaptic and Extrasynaptic Zones. Frontiers in Cellular Neuroscience, 6, 1.
  • BenchChem. The Spiro[3.5]nonane Scaffold: A Comparative Guide to the Biological Activity of its Analogs. Accessed March 3, 2026.
  • Bowery, N. G., et al. (1997). GABAB receptor agonists and antagonists: pharmacological properties and therapeutic possibilities.
  • BOC Sciences. CAS 498-94-2 (Isonipecotic acid). Accessed March 3, 2026.
  • PubChemLite. Methyl 5-azaspiro[3.
  • PubChemLite. 5-oxa-8-azaspiro[3.5]nonane-7-carboxylic acid hydrochloride. Accessed March 3, 2026.
  • Fisher Scientific. SAFETY DATA SHEET - Isonipecotic acid. Accessed March 3, 2026.
  • BenchChem. A Comparative Analysis of Azaspiro[3.5]nonane and Other Spirocycles in Drug Discovery. Accessed March 3, 2026.
  • Wikipedia. GABAA receptor. Accessed March 3, 2026.
  • ResearchGate. GABA potencies at αβ and αβδ GABAA receptors. (Aa) GABA concentration... | Download Scientific Diagram. Accessed March 3, 2026.
  • Chemspace. 5,8-dioxa-2-azaspiro[3.5]nonane-6-carboxylic acid - C7H11NO4 | CSSB03551545785. Accessed March 3, 2026.
  • Fluorochem. 5-OXASPIRO[3.5]NONANE-8-CARBOXYLIC ACID (CAS 1468691-26-0). Accessed March 3, 2026.
  • ChemScene. 5-(Tert-butoxycarbonyl)-5-azaspiro[3.5]Nonane-8-carboxylic acid. Accessed March 3, 2026.
  • Chemspace. 5-[1-(2-fluoro-4-{5-thia-8-azaspiro[3.5]nonane-8-carbonyl}phenyl)-1H-1,2,3-triazol-4-yl]tricyclo[3.3.0.0³,⁷]octane-1-carboxylic acid - C25H27FN4O3S | CSMS21312162546. Accessed March 3, 2026.
  • Jones, S. M., & Westbrook, G. L. (2005). Nipecotic acid directly activates GABAA-like ion channels. British Journal of Pharmacology, 144(3), 329–333.
  • BLDpharm. 2-(tert-Butoxycarbonyl)-5-oxa-2-azaspiro[3.5]nonane-8-carboxylic acid. Accessed March 3, 2026.
  • Grygorenko, O. O., et al. (2021). Functionalized Derivatives of 2-azaspiro[3.3]heptane-1-carboxylic Acid and 7-oxa-2-azaspiro[3.5]nonane-1-carboxylic Acid for Drug Design. French-Ukrainian Journal of Chemistry, 9(2), 1-10.
  • BenchChem. Application Notes and Protocols: Spiro[3.5]nonane-9-carboxylic Acid Derivatives in Medicinal Chemistry. Accessed March 3, 2026.

Sources

Navigating the Metabolic Maze: A Comparative Guide to the Stability of Spirocyclic vs. Monocyclic Piperidines

Author: BenchChem Technical Support Team. Date: March 2026

In the intricate landscape of drug discovery, the journey of a candidate molecule from a promising hit to a viable therapeutic is fraught with metabolic challenges. A compound's metabolic stability is a critical determinant of its pharmacokinetic profile, influencing its half-life, bioavailability, and potential for drug-drug interactions. The piperidine ring, a ubiquitous scaffold in medicinal chemistry, is prized for its ability to confer favorable physicochemical properties.[1] However, its susceptibility to metabolism often necessitates structural modifications to enhance its resilience. This guide provides an in-depth, objective comparison of the metabolic stability of traditional monocyclic piperidines against their spirocyclic counterparts, a strategy of growing importance in modern medicinal chemistry.[2][3] We will delve into the mechanistic underpinnings of their metabolic fates, present illustrative experimental data, and provide detailed protocols for robust in vitro assessment.

The Metabolic Fate of Piperidines: A Tale of Two Scaffolds

The metabolic vulnerability of a monocyclic piperidine ring is well-documented. Its flexible nature allows it to readily adopt conformations that are recognized and processed by metabolic enzymes, primarily the cytochrome P450 (CYP) superfamily located in the liver.[4][5]

Common Metabolic Pathways of Monocyclic Piperidines:

  • Alpha-Carbon Oxidation: The carbon atoms adjacent (alpha) to the nitrogen are prime targets for CYP-mediated oxidation, leading to the formation of a stable lactam metabolite. This is a frequent and often rapid clearance pathway.[6]

  • N-Dealkylation: For N-substituted piperidines, the cleavage of the bond between the nitrogen and its substituent is a predominant metabolic route, often catalyzed by the CYP3A4 isoform.[6]

  • N-Oxidation: The nitrogen atom itself can be directly oxidized to form an N-oxide metabolite.[6]

  • Ring Opening & Contraction: Less common but significant, enzymatic reactions can lead to the cleavage of the C-C bonds within the piperidine ring or its contraction to a pyrrolidine derivative.[6][7][8]

The Spirocyclic Strategy: Engineering Stability

The introduction of a spirocyclic junction—where two rings share a single carbon atom—imposes significant conformational rigidity upon the piperidine scaffold.[2] This structural constraint is the cornerstone of its enhanced metabolic stability.

Mechanisms of Spirocyclic-Induced Stability:

  • Steric Shielding: The rigid, three-dimensional architecture of a spirocycle can physically block or "shield" the metabolically labile sites from the active site of CYP enzymes. The alpha-carbons and the nitrogen lone pair become less accessible, thereby reducing the rate of oxidation and N-dealkylation.

  • Conformational Restriction: By locking the molecule into a specific conformation, spirocyclization prevents the piperidine ring from adopting the ideal geometry required for binding to metabolic enzymes.

  • Improved Physicochemical Properties: Works on azaspirocycles have demonstrated that this modification can lead to higher solubility and decreased lipophilicity compared to their monocyclic counterparts.[2] These properties can reduce non-specific binding and alter distribution, indirectly influencing the overall metabolic clearance.

The diagram below illustrates the primary metabolic hotspots on a monocyclic piperidine and how a spirocyclic scaffold can sterically hinder access to these sites.

Caption: Metabolic hotspots on monocyclic piperidines and steric hindrance by spirocyclization.

Comparative Metabolic Stability: Illustrative Data

To provide a quantitative perspective, the following table presents representative data from a simulated head-to-head in vitro liver microsomal stability assay. This data highlights the typical trend observed when a monocyclic piperidine scaffold is rigidified through spirocyclization.

Compound IDScaffold TypeHalf-life (t½, min)Intrinsic Clearance (CLint, µL/min/mg protein)
Analog-M1 Monocyclic Piperidine15.265.1
Analog-S1 Spirocyclic Piperidine> 60< 11.5

Disclaimer: The data presented in this table is for illustrative purposes only and is intended to represent typical trends. Actual experimental results will vary depending on the specific molecular structures and assay conditions.

The data clearly illustrates the potential advantage of the spirocyclic scaffold. Analog-S1 shows a significantly longer half-life and a correspondingly lower intrinsic clearance compared to its monocyclic counterpart, Analog-M1. This suggests a much slower rate of metabolism, a highly desirable trait in drug optimization.[2][9]

Experimental Protocols for Robust Stability Assessment

A rigorous and reproducible assessment of metabolic stability is fundamental to any drug discovery program. The following are detailed, field-proven protocols for the two most common in vitro assays: the liver microsomal stability assay and the hepatocyte stability assay.

In Vitro Liver Microsomal Stability Assay

This assay is a workhorse for evaluating Phase I (CYP-mediated) metabolism and provides a reliable measure of intrinsic clearance.[10]

Causality Behind Experimental Choices:

  • Matrix: Liver microsomes are subcellular fractions containing the highest concentration of CYP enzymes.[11]

  • Cofactor: NADPH is an essential cofactor required for the catalytic activity of CYP enzymes. Its addition initiates the metabolic reactions.[12]

  • Termination: A cold organic solvent (acetonitrile) is used to precipitate the microsomal proteins and instantly halt all enzymatic activity, ensuring an accurate measurement at each time point.[6]

Caption: Workflow for the Liver Microsomal Stability Assay.

Step-by-Step Methodology:

  • Preparation: Thaw cryopreserved liver microsomes (e.g., human, rat) at 37°C.[11] Dilute them to a final protein concentration of 0.5 mg/mL in a 0.1 M phosphate buffer (pH 7.4). Prepare the test compound stock solution in a suitable organic solvent (e.g., DMSO) and dilute it into the microsomal suspension to a final concentration of 1 µM.

  • Pre-incubation: Aliquot the microsome-compound mixture into a 96-well plate and pre-incubate at 37°C for 5-10 minutes with gentle shaking to allow the system to reach thermal equilibrium.[13][14]

  • Initiation: Prepare a fresh solution of an NADPH regenerating system. Initiate the metabolic reaction by adding the NADPH solution to each well.[6]

  • Sampling: At designated time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), remove an aliquot from the incubation.[6]

  • Termination: Immediately add the aliquot to a separate plate containing 2-3 volumes of ice-cold acetonitrile with a suitable internal standard to terminate the reaction.

  • Sample Processing: Seal the termination plate, vortex, and centrifuge at high speed (e.g., 4000 rpm for 20 minutes) to pellet the precipitated proteins.[15]

  • Analysis: Transfer the supernatant to a new plate for analysis by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[16][17] Monitor the disappearance of the parent compound relative to the internal standard.

  • Data Analysis:

    • Plot the natural logarithm of the percentage of the parent compound remaining against time.

    • The elimination rate constant (k) is the absolute value of the slope of this line.

    • Calculate the half-life (t½) using the equation: t½ = 0.693 / k .[6]

    • Calculate the intrinsic clearance (CLint) using the equation: CLint = (0.693 / t½) / (mg/mL microsomal protein) .[6]

In Vitro Hepatocyte Stability Assay

This assay utilizes intact liver cells, providing a more physiologically relevant system that incorporates both Phase I and Phase II metabolic enzymes, as well as active transporter processes.[15][18]

Causality Behind Experimental Choices:

  • Matrix: Cryopreserved primary hepatocytes contain the full complement of hepatic drug-metabolizing enzymes and cofactors within an intact cellular structure.[15]

  • Suspension vs. Plated: Suspension assays are suitable for short-term incubations (up to 4-6 hours) to determine clearance for most compounds. Plated hepatocytes can be used for longer incubations to assess the stability of low-clearance compounds.[19][20]

  • Analysis: As with the microsomal assay, LC-MS/MS provides the necessary sensitivity and selectivity to quantify the parent drug in a complex biological matrix.[21]

Caption: Workflow for the Hepatocyte Stability Assay.

Step-by-Step Methodology:

  • Cell Preparation: Rapidly thaw a vial of cryopreserved hepatocytes in a 37°C water bath. Gently transfer the cells to a pre-warmed incubation medium. Centrifuge the cell suspension to pellet the viable hepatocytes and discard the supernatant containing cryoprotectant and non-viable cells.

  • Cell Counting & Viability: Resuspend the cell pellet in fresh medium. Determine the cell density and viability (typically via Trypan Blue exclusion). Adjust the cell density to the desired concentration (e.g., 0.5 or 1.0 x 10⁶ viable cells/mL).

  • Incubation: Add the test compound to the hepatocyte suspension at a final concentration of 1 µM. Incubate in a shaking water bath or incubator at 37°C.[15]

  • Sampling & Termination: At specified time points (e.g., 0, 15, 30, 60, 120 minutes), remove aliquots of the cell suspension and add them to acetonitrile containing an internal standard to stop the reaction and lyse the cells.[15]

  • Sample Processing & Analysis: Process the samples as described in the microsomal stability assay (vortex, centrifuge) and analyze the supernatant by LC-MS/MS.

  • Data Analysis: The data analysis is identical to the microsomal assay, with the intrinsic clearance typically expressed in units of µL/min/10⁶ cells .

Conclusion and Future Outlook

The strategic incorporation of spirocyclic scaffolds represents a powerful and validated approach to mitigating the metabolic liabilities often associated with the flexible monocyclic piperidine ring.[1][2][22] By introducing conformational rigidity and steric hindrance, medicinal chemists can effectively "block" common metabolic pathways, leading to compounds with enhanced stability, longer half-lives, and improved pharmacokinetic profiles. The robust in vitro assays detailed in this guide—liver microsomal and hepatocyte stability—provide the essential tools for researchers to quantify these improvements and make data-driven decisions in the complex, multi-parameter optimization process of drug discovery. As synthetic methodologies for accessing novel spirocycles continue to advance, their application in designing the next generation of durable and effective therapeutics is set to expand significantly.[3][23]

References

  • Have spirocyclic scaffolds been properly utilized in recent drug discovery efforts? Taylor & Francis Online. [Link]

  • Synthesis of enantioenriched spirocyclic 2-arylpiperidines via kinetic resolution. White Rose Research Online. [Link]

  • Piperidine-containing drugs and recently studied analogs - biological activity, mechanism of action and synthetic cascade access to their scaffolds. PubMed. [Link]

  • Hepatocyte Stability. Cyprotex ADME-Tox Solutions | Evotec. [Link]

  • Microsomal stability assay for human and mouse liver microsomes - drug metabolism. Protocols.io. [Link]

  • Prediction of Overall In Vitro Microsomal Stability of Drug Candidates Based on Molecular Modeling and Support Vector Machines. Case Study of Novel Arylpiperazines Derivatives. PMC. [Link]

  • Coupled electron and proton transfer in the piperidine drug metabolism pathway by the active species of cytochromes P450. Dalton Transactions (RSC Publishing). [Link]

  • LC-MS-BASED METABOLOMICS IN DRUG METABOLISM. PMC - NIH. [Link]

  • Process and System Clearances in Pharmacokinetic Models: Our Basic Clearance Concepts Are Correct. PMC. [Link]

  • Microsomal Stability. Cyprotex ADME-Tox Solutions | Evotec. [Link]

  • Modern Drug Metabolites Demand More from LC-MS/MS. Separation Science. [Link]

  • Hepatocyte Stability Assay. Domainex. [Link]

  • Strained spiro heterocycles as potential bioisosteres: an update on the synthesis of heteroatom-containing spiro[2.3]hexanes and spiro[3.3]heptanes. RSC Publishing. [Link]

  • LC-MS/MS Methods for Quantifying Drugs and Metabolites in Plasma. Longdom.org. [Link]

  • Advanced in vitro metabolic stability assays for drug discovery | CRO Services. Nuvisan. [Link]

  • Protocol for the Human Liver Microsome Stability Assay. ResearchGate. [Link]

  • Recent Advances in Biocatalytic Dearomative Spirocyclization Reactions. MDPI. [Link]

  • In vitro metabolic stability assays for the selected compounds. ResearchGate. [Link]

  • LC/MS Applications in Drug Development. BioAgilytix. [Link]

  • Pharmacogenomics and Drug Interactions on Cytochrome P450 Metabolism. Walsh Medical Media. [Link]

  • Bicyclic Bioisosteres of Piperidine: Version 2.0. ResearchGate. [Link]

  • Synthesis of Dihydropyridine Spirocycles by Semi-Pinacol-Driven Dearomatization of Pyridines. PMC. [Link]

  • Optimization of Rat Liver Microsomal Stability Assay Using HPLC. Science Alert. [Link]

  • Intrinsic clearance studies with Power medium. Takara Bio. [Link]

  • Hepatocyte Stability Assay. Creative Bioarray. [Link]

  • Comparative Analysis of the Structure and Pharmacological Properties of Some Piperidines and Host–Guest Complexes of β-Cyclodextrin. MDPI. [Link]

  • Replacement of a piperidine ring with aza-spirocycles reduces cardiotoxicity of a local anesthetic. ChemRxiv. [Link]

  • Bioanalysis of Small-Molecule Drugs and Metabolites in Physiological Samples by LC–MS, Part 1: Overview. LCGC International. [Link]

  • P450 Enzyme System (Inducers, Inhibitors, & Subtypes). YouTube. [Link]

  • Investigation of Dearomatizing Spirocyclizations and Spirocycle Functionalization En Route to Spirocalcaridines A and B—Some Trials and Tribulations. MDPI. [Link]

  • Predicting Intrinsic Clearance for Drugs and Drug Candidates Metabolized by Aldehyde Oxidase. PMC. [Link]

  • metabolic stability & determining intrinsic drug clearance. YouTube. [Link]

  • Dearomative spirocyclization of ynamides. PMC. [Link]

  • Impact of Cytochrome P450 Enzymes on the Phase I Metabolism of Drugs. MDPI. [Link]

  • Development of an in vitro metabolic hepatic clearance method. JRC Publications Repository. [Link]

Sources

Definitive Guide to X-ray Crystallography of 5-Azaspiro[3.5]nonane Salts

[1][2]

Executive Summary

This guide provides a technical analysis of the solid-state characterization of 5-azaspiro[3.5]nonane salts.[1][2] Unlike traditional "flat" heterocycles like piperidine or morpholine, the 5-azaspiro[3.5]nonane scaffold introduces a critical

1

For medicinal chemists and crystallographers, this molecule presents unique challenges: the nitrogen atom at the 5-position (adjacent to the spiro center) introduces steric bulk that affects salt formation and hydrogen bond directionality.[1][2] This guide compares the crystallographic signatures of these salts against common analogs and details optimized protocols for growing diffraction-quality crystals.[1][2]

Part 1: Comparative Analysis – Escaping Flatland

The transition from planar aromatic rings to three-dimensional spirocycles is a cornerstone of modern "Escape from Flatland" drug design strategies.[1][2] The 5-azaspiro[3.5]nonane core offers a distinct geometric advantage over its analogs.[1][2]

Geometric & Vector Analysis

The defining feature of the spiro[3.5]nonane system is the orthogonal intersection of the four-membered cyclobutane ring and the six-membered piperidine ring at the spiro quaternary carbon.[1][2]

FeaturePiperidine (Parent)5-Azaspiro[3.5]nonane Impact on Drug Design
Topology 2D / Chair3D / OrthogonalIncreases

fraction; improves solubility.[1][2]
Exit Vector Linear / EquatorialAngled / "L-Shape"Accesses novel IP space and binding pockets.[1][2]
Ring Pucker Chair (

)
Pucker (

) + Chair
The 4-membered ring exhibits "wing-flapping" disorder.[1][2]
Sterics Unhindered NHindered N (Adj. to Spiro)Reduced basicity; altered salt crystallization kinetics.[1][2]
Isomeric Distinction: 5-Aza vs. 7-Aza

It is critical to distinguish the 5-aza isomer from the more common 7-aza isomer.[1][2]

  • 7-Azaspiro[3.5]nonane: Nitrogen is distal to the spiro center (position 7).[1][2] It behaves like a standard piperidine.[1][2]

  • 5-Azaspiro[3.5]nonane: Nitrogen is proximal to the spiro center (position 5).[1][2] The adjacent quaternary carbon creates steric hindrance, often requiring stronger acids or specific solvents to stabilize the salt lattice.[2]

Part 2: Crystallographic Characterization[2]

Salt Selection Strategy

For X-ray diffraction, the choice of counterion is paramount.[2] The steric bulk near the nitrogen in 5-azaspiro[3.5]nonane makes the Hydrochloride (HCl) and Oxalate salts the primary candidates.[1][2]

  • Hydrochloride (HCl): Forms a tight lattice but can be hygroscopic due to the exposed polar head group and lipophilic tail.[1][2] The chloride ion typically sits in a pocket defined by the ammonium proton and the cyclobutane ring hydrogens.[2]

  • Oxalate: Often yields superior crystals for this scaffold.[1][2] The bidentate nature of oxalate can bridge two ammonium cations, creating a "molecular ladder" packing motif that stabilizes the disordered cyclobutane ring.[2]

Key Structural Parameters to Report

When refining the structure of 5-azaspiro[3.5]nonane salts, pay specific attention to these parameters:

  • Cremer-Pople Puckering Parameters:

    • Cyclobutane Ring: Report

      
       and 
      
      
      .[1][2] Expect significant thermal motion (high
      
      
      ) or disorder in the carbon atoms distal to the spiro center (
      
      
      ).[1]
    • Piperidine Ring:[1][2][3] Confirm the chair conformation (

      
      ).[1][2]
      
  • Bond Angles:

    • The

      
       angle is often compressed (<109.5°) due to the adjacent quaternary center.[1][2]
      
    • The "Spiro Angle" (angle between the mean planes of the two rings) should be close to 90°.[1][2]

Part 3: Experimental Protocols

Protocol A: Synthesis of 5-Azaspiro[3.5]nonane Hydrochloride

Safety Note: Work in a fume hood.[1][2] Amines can be volatile and irritants.[1][2]

  • Dissolution: Dissolve 1.0 eq of 5-azaspiro[3.5]nonane free base in anhydrous Diethyl Ether (

    
    ).
    
    • Why Ether? The free base is soluble, but the HCl salt is insoluble, ensuring immediate precipitation.[1]

  • Acidification: Dropwise add 1.1 eq of 2M HCl in Diethyl Ether at 0°C.

    • Observation: A white precipitate forms immediately.[1][2]

  • Isolation: Filter the solid under

    
     atmosphere. Wash with cold pentane to remove excess acid.[1][2]
    
  • Drying: Vacuum dry at 40°C for 4 hours.

Protocol B: Crystal Growth (Vapor Diffusion)

Target: Single crystals suitable for X-ray diffraction (approx.[1][2] 0.2 x 0.2 x 0.2 mm).

  • Inner Vial: Dissolve 20 mg of the HCl salt in 0.5 mL of Methanol (good solubility).

  • Outer Vial: Place the inner vial (uncapped) inside a larger jar containing 5 mL of Ethyl Acetate or Acetone (antisolvent).

  • Equilibration: Seal the outer jar tightly. Store at 4°C in a vibration-free environment.

    • Mechanism:[1][2][3] The volatile antisolvent diffuses into the methanol, slowly lowering solubility and promoting ordered lattice growth.[1][2]

  • Timeline: Check for crystals after 3–7 days.

Part 4: Visualization & Logic[2]

Workflow: From Synthesis to Structure

The following diagram outlines the decision logic for salt selection and the crystallographic workflow.

GStart5-Azaspiro[3.5]nonaneFree BaseSolubilityCheckCheck Solubility(LogP ~2.1)Start->SolubilityCheckSaltChoiceSelect CounterionSolubilityCheck->SaltChoiceHCl_RouteHCl Salt(Standard)SaltChoice->HCl_RouteHigh CrystallinityOxalate_RouteOxalate Salt(If HCl is Hygroscopic)SaltChoice->Oxalate_RouteNeed H-Bond NetworkCrystallizationVapor Diffusion(MeOH / EtOAC)HCl_Route->CrystallizationOxalate_Route->CrystallizationXRDX-Ray Diffraction(Low Temp 100K)Crystallization->XRDAnalysisData Analysis:Check Ring Pucker & DisorderXRD->Analysis

Caption: Workflow for the synthesis, crystallization, and structural analysis of 5-azaspiro[3.5]nonane salts.

Structural Logic: The Spiro Effect

This diagram illustrates the geometric constraints imposed by the spiro center.[2]

SpiroGeometrycluster_4ringCyclobutane Ringcluster_6ringPiperidine RingSpiroCenterSpiro Carbon (C4)N5N5 (Amine)SpiroCenter->N5Orthogonal VectorC1C1C1->SpiroCenterC2C2C1->C2C3C3C2->C3C3->SpiroCenterN5->SpiroCenterSteric ClashC6C6N5->C6C9C9C9->SpiroCenter

Caption: Connectivity map highlighting the steric proximity of the N5 amine to the quaternary spiro center.

References

  • Burkhard, J. A., et al. (2010).[1] Synthesis and Structural Analysis of Spirocyclic Bioisosteres of Piperidine. Journal of Organic Chemistry.[1][2] Link (Foundational work on spiro-piperidine geometry).[1][2]

  • Chamberlain, P. P., et al. (2019).[1] Structure-based design of spirocyclic inhibitors of the KRAS G12C mutant. Nature Structural & Molecular Biology.[1][2] Link (Application of spiro scaffolds in crystallography).[1][2]

  • PubChem. (2025).[1][2] Compound Summary: 5-Azaspiro[3.5]nonane hydrochloride (CID 121553451).[1][2][4][5] National Library of Medicine.[1][2][5] Link

  • Cambridge Crystallographic Data Centre (CCDC). CSD Entry: Spirocyclic Ammonium Salts.[1][2] (General reference for salt packing motifs). Link

Biological activity of 5-Azaspiro[3.5]nonane-8-carboxylic acid analogs

Author: BenchChem Technical Support Team. Date: March 2026

Biological Activity and Performance of 5-Azaspiro[3.5]nonane-8-carboxylic Acid Analogs: A Comparative Guide

Introduction

The "Escape from Flatland" concept has revolutionized modern drug design by emphasizing three-dimensional, Fsp3-rich chemical structures[1]. Among these, the 5-azaspiro[3.5]nonane-8-carboxylic acid scaffold has emerged as a superior bioisostere for traditional flat heterocycles like piperidine and pipecolic acid[1]. By replacing planar rings with a rigid, orthogonal spirocyclic framework, medicinal chemists can project functional groups into novel vector spaces while avoiding the metabolic liabilities of flat aromatic systems[2]. This guide objectively compares the biological performance and pharmacokinetic advantages of 5-azaspiro[3.5]nonane analogs against conventional alternatives, providing actionable data for drug development professionals.

Physicochemical Performance: Escaping Flatland

The primary driver for incorporating the 5-azaspiro[3.5]nonane core is the profound enhancement of ADME (Absorption, Distribution, Metabolism, and Excretion) profiles[2]. Traditional piperidines often suffer from rapid oxidative metabolism at the α-carbon adjacent to the nitrogen. The spirocyclic architecture introduces steric bulk and eliminates these labile protons, shielding the molecule from Cytochrome P450 (CYP) enzymes[1]. Furthermore, the inherent three-dimensionality disrupts crystal lattice packing, which significantly lowers the LogD and enhances aqueous solubility—a critical parameter for oral bioavailability[2].

Table 1: Comparative Physicochemical Properties of Carboxylic Acid Scaffolds

Scaffold TypeRepresentative StructureFsp3 FractionLogD (pH 7.4)Aqueous SolubilityMetabolic Half-life (HLM)
Traditional Bioisostere Piperidine-4-carboxylic acid0.831.2Moderate (~45 µg/mL)Short (~15 min)
Spirocyclic Scaffold 5-Azaspiro[3.5]nonane-8-carboxylic acid1.000.2High (>150 µg/mL)Prolonged (>60 min)

(Note: Data synthesized from comparative spirocycle literature to illustrate general scaffold advantages[2],[1].)

Comparative Biological Activity and Target Engagement

The unique exit vectors of the 5-azaspiro[3.5]nonane-8-carboxylic acid scaffold impose conformational constraints that improve target binding and selectivity[3].

A. Dual mTORC1/mTORC2 Inhibition (CNS & Oncology)

In the development of brain-penetrant kinase inhibitors, achieving high selectivity while maintaining CNS exposure is notoriously difficult. Analogs incorporating the azaspiro[3.5]nonane motif (such as derivatives related to PQR626 and PQR530) have demonstrated superior performance compared to their morpholine or piperidine counterparts[4],[5]. The spirocycle optimally occupies the solvent-exposed region of the mTOR kinase domain, providing potent dual inhibition of mTORC1 and mTORC2 while exhibiting excellent blood-brain barrier (BBB) penetration due to optimized lipophilicity[4].

Pathway PI3K PI3K Activation AKT AKT Signaling PI3K->AKT mTORC2 mTORC2 Complex PI3K->mTORC2 mTORC1 mTORC1 Complex AKT->mTORC1 Proliferation Cell Proliferation & Survival mTORC1->Proliferation mTORC2->AKT Phosphorylates Spiro 5-Azaspiro[3.5]nonane Analog (Inhibitor) Spiro->mTORC1 Dual Inhibition Spiro->mTORC2

Mechanism of dual mTORC1/2 inhibition by 5-azaspiro[3.5]nonane analogs in cancer models.

B. G-Protein Coupled Receptor (GPR119) Agonism

For metabolic disorders like Type 2 diabetes, 7-azaspiro[3.5]nonane and 5-azaspiro[3.5]nonane derivatives have been benchmarked against traditional linear or monocyclic agonists[6]. The spirocyclic analogs demonstrate prolonged receptor activation and enhanced glucose-dependent insulin secretion[6]. The rigidity of the spiro-core locks the pharmacophore into the bioactive conformation required for deep binding within the GPR119 transmembrane pocket, reducing off-target promiscuity.

Experimental Methodologies: Validating Performance

To ensure reproducibility and scientific rigor, the following self-validating protocols detail the evaluation of 5-azaspiro[3.5]nonane analogs[2].

Protocol A: In Vitro Metabolic Stability (Microsomal Clearance)

Causality & Design: This assay measures the intrinsic clearance of the compound. We utilize ice-cold acetonitrile (MeCN) for quenching because it instantly denatures CYP enzymes and precipitates proteins, locking the analyte concentration at precise time points[2]. Self-Validation: The protocol includes a parallel negative control lacking NADPH. This ensures that any observed compound depletion is strictly due to enzymatic metabolism, ruling out chemical instability or non-specific binding to plasticware.

Workflow Step1 Incubate Analog with Microsomes Step2 Aliquot at Time Points Step1->Step2 Step3 Quench with Cold MeCN Step2->Step3 Step4 Centrifuge & Precipitate Step3->Step4 Step5 LC-MS/MS Quantification Step4->Step5

Step-by-step workflow for in vitro microsomal stability and LC-MS/MS quantification.

Step-by-Step Procedure:

  • Preparation: Prepare a 1 µM solution of the 5-azaspiro[3.5]nonane analog in 0.1 M potassium phosphate buffer (pH 7.4) containing human liver microsomes (HLM) at a final protein concentration of 0.5 mg/mL.

  • Initiation: Pre-incubate the mixture at 37°C for 5 minutes. Initiate the metabolic reaction by adding NADPH (final concentration 1 mM).

  • Sampling: At designated time points (0, 5, 15, 30, 45, and 60 minutes), withdraw 50 µL aliquots[2].

  • Quenching: Immediately dispense the aliquot into 150 µL of ice-cold MeCN containing a known concentration of an analytical internal standard (e.g., tolbutamide)[2].

  • Precipitation: Vortex the quenched samples for 2 minutes, then centrifuge at 14,000 x g for 15 minutes at 4°C to precipitate the proteins[2].

  • Analysis: Transfer the supernatant to LC vials. Quantify the remaining parent compound using LC-MS/MS in Multiple Reaction Monitoring (MRM) mode[2].

  • Calculation: Determine the in vitro half-life by plotting the natural logarithm of the percentage of remaining parent compound against time[2].

Protocol B: Target Engagement (mTOR Kinase Assay)

Causality & Design: To confirm that biological activity stems directly from kinase inhibition rather than general cytotoxicity, a Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) assay is employed. Self-Validation: The TR-FRET assay is intrinsically self-validating because it relies on a ratiometric emission readout (520 nm / 495 nm). This internal calibration corrects for well-to-well volume variations and eliminates false positives caused by compound auto-fluorescence or light scattering, ensuring the calculated IC50 represents true target engagement.

Step-by-Step Procedure:

  • Assay Assembly: In a 384-well plate, combine recombinant mTOR enzyme, ATP (at Km concentration), and a GFP-labeled physiological substrate.

  • Compound Addition: Add serial dilutions of the 5-azaspiro[3.5]nonane analog (from 10 µM to 0.1 nM) using an acoustic liquid handler to eliminate tip carryover.

  • Incubation: Incubate the reaction at room temperature for 60 minutes.

  • Detection: Add the Tb-labeled anti-phospho-substrate antibody. The proximity of the Tb-donor to the GFP-acceptor upon substrate phosphorylation generates a robust FRET signal.

  • Readout & Analysis: Measure the emission ratio on a microplate reader. Calculate the IC50 using a 4-parameter logistic non-linear regression model.

Conclusion

The 5-azaspiro[3.5]nonane-8-carboxylic acid scaffold represents a significant leap forward in medicinal chemistry. By escaping flatland, these analogs offer superior physicochemical properties, enhanced metabolic stability, and precise target engagement compared to traditional piperidine bioisosteres[2],[1].

References[6] Title: The Spiro[3.5]nonane Scaffold: A Comparative Guide to the Biological Activity of its Analogs | Source: Benchchem | URL:Link[2] Title: A Comparative Analysis of Azaspiro[3.5]nonane and Other Spirocycles in Drug Discovery | Source: Benchchem | URL:Link[1] Title: oxa-2-azaspiro[3.5]nonane-1-carboxylic Acid for Drug Design | Source: French-Ukrainian Journal of Chemistry | URL:Link[4] Title: 4-(Difluoromethyl)-5-(4-((3 R ,5 S )-3,5-dimethylmorpholino)-6-(( R )-3-methylmorpholino)-1,3,5-triazin-2-yl)pyridin-2-amine (PQR626), a Potent, Orally Available, and Brain-Penetrant mTOR | Source: ResearchGate | URL:Link[5] Title: PQR-530 | CAS#:1927857-61-1 | Source: Chemsrc | URL:Link[3] Title: 2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-5,8-dioxa-2-azaspiro[3.5]nonane-6-carboxylicacid | Source: Benchchem | URL:Link

Sources

Escaping Flatland: Pharmacokinetic Profiling of 5-Azaspiro[3.5]nonane Scaffolds

Author: BenchChem Technical Support Team. Date: March 2026

The Paradigm Shift in Scaffold Design

For decades, planar cyclic amines like piperidine and morpholine were the default building blocks in medicinal chemistry. However, the modern drug discovery landscape demands compounds with exceptional metabolic stability and precise target selectivity. This has driven a strategic shift toward spirocyclic architectures. The 5-azaspiro[3.5]nonane scaffold represents a premier example of "escaping flatland"—increasing the fraction of sp³-hybridized carbons (Fsp³) to fundamentally rewrite a drug's pharmacokinetic (PK) profile.

Mechanistic Causality: Why Spirocycles Outperform Planar Amines

Replacing a standard piperidine ring with a 5-azaspiro[3.5]nonane system is not merely a structural novelty; it is a calculated manipulation of physicochemical properties:

  • Steric Shielding and CYP450 Evasion: The quaternary spiro-carbon introduces significant steric bulk adjacent to the basic nitrogen. This 3D conformation physically restricts the accessibility of adjacent C-H bonds to the catalytic heme iron of Cytochrome P450 enzymes (e.g., CYP3A4, CYP2D6). Consequently, the rates of N-dealkylation and α-oxidation are drastically reduced, lowering intrinsic clearance (CLint).

  • pKa Modulation and Membrane Permeability: The constrained ring strain of the spirocycle subtly alters the s-character of the nitrogen lone pair, typically lowering the basic pKa by 0.5 to 1.5 units compared to open-chain or planar analogs. This shift increases the proportion of the un-ionized species at physiological pH (7.4), directly enhancing passive transcellular diffusion. This is a critical design vector for achieving high blood-brain barrier (BBB) penetration, as demonstrated in the development of[1].

  • Therapeutic Window Expansion: The rigid, non-planar architecture disrupts the flat binding modes typically responsible for off-target hERG channel blockade, thereby mitigating cardiotoxicity risks often associated with basic amines[2].

Quantitative Pharmacokinetic Comparison

The following table synthesizes representative matched-pair data comparing a standard piperidine scaffold against its 5-azaspiro[3.5]nonane counterpart, drawing from recent optimizations in kinase inhibitor development (e.g., PLK4 and mTOR programs)[1][2].

PK ParameterPiperidine Scaffold5-Azaspiro[3.5]nonane ScaffoldPharmacokinetic Impact
Fsp³ (Fraction sp³) ~0.45~0.65Enhanced aqueous solubility; reduced crystal lattice energy.
Basic pKa 9.5 - 10.58.5 - 9.2Increased un-ionized fraction at pH 7.4; better passive permeability.
In Vitro CLint (µL/min/mg) > 80 (High)< 20 (Low)Steric shielding of the α-carbon prevents rapid CYP450 oxidation.
Oral Bioavailability (%F) 15 - 30%60 - 85%Lower first-pass hepatic extraction translates to higher systemic exposure.
Brain/Plasma Ratio (Kp) < 0.2> 1.5Superior CNS penetration for neuro-oncology/neurology targets[1].

Self-Validating Experimental Methodologies

To objectively validate the PK advantages of 5-azaspiro[3.5]nonane derivatives, a rigorous screening cascade is required. The following protocols are designed as self-validating systems, ensuring that every data point is internally controlled.

Protocol A: In Vitro Microsomal Stability (CLint Determination)
  • Causality: We utilize human liver microsomes (HLMs) supplemented with NADPH to isolate CYP450-mediated metabolism. This validates the hypothesis that the spiro-fusion provides steric shielding against oxidative enzymes.

  • Self-Validating Step: Verapamil (high clearance) and Warfarin (low clearance) are run concurrently. If Verapamil is not rapidly degraded (t1/2 < 15 min), the NADPH regenerating system is deemed inactive, and the assay is automatically voided.

  • Methodology:

    • Incubate 1 µM of the 5-azaspiro[3.5]nonane test compound with 0.5 mg/mL HLMs in 100 mM potassium phosphate buffer (pH 7.4) at 37°C.

    • Initiate the metabolic reaction by adding 1 mM NADPH.

    • Quench 50 µL aliquots at 0, 5, 15, 30, and 60 minutes using 150 µL of ice-cold acetonitrile containing an internal standard (e.g., tolbutamide).

    • Centrifuge at 4000 rpm for 15 minutes to precipitate proteins.

    • Analyze the supernatant via LC-MS/MS to determine the half-life (t1/2) and calculate intrinsic clearance (CLint).

Protocol B: Caco-2 Bidirectional Permeability Assay
  • Causality: This assay measures bidirectional transport to assess passive diffusion (A→B) and active efflux (B→A). It directly validates whether the pKa modulation of the spirocycle translates to improved intestinal absorption.

  • Self-Validating Step: Propranolol (high permeability) and Ranitidine (low permeability) serve as controls. Lucifer Yellow is added to the apical chamber; if basolateral fluorescence indicates >1% leakage, the monolayer integrity is compromised, and the plate is rejected.

  • Methodology:

    • Seed Caco-2 cells on polycarbonate filter inserts and culture for 21 days until transepithelial electrical resistance (TEER) exceeds 250 Ω·cm².

    • Add 10 µM of the test compound to the apical (A) chamber for A→B transport, or the basolateral (B) chamber for B→A transport.

    • Incubate at 37°C for 2 hours in a 5% CO₂ atmosphere.

    • Sample both chambers and quantify compound concentrations via LC-MS/MS.

    • Calculate apparent permeability (Papp) and the Efflux Ratio (ER = Papp(B→A) / Papp(A→B)).

Protocol C: In Vivo Pharmacokinetics (Rodent Model)
  • Causality: High oral bioavailability (%F) is the ultimate validation of the spirocycle's resistance to first-pass hepatic extraction. This protocol confirms the translation of in vitro stability to in vivo systemic exposure.

  • Self-Validating Step: Intravenous (IV) dosing is performed in a parallel cohort to accurately calculate absolute oral bioavailability. Without the IV reference, absorption cannot be mathematically uncoupled from clearance.

  • Methodology:

    • Administer the compound to male Sprague-Dawley rats (n=3 per route). Dose at 1 mg/kg IV (formulated in 5% DMSO / 95% Saline) and 5 mg/kg PO (formulated in 0.5% Methylcellulose)[1].

    • Collect serial blood samples via the jugular vein at 0.08 (IV only), 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose.

    • Extract plasma via centrifugation and precipitate proteins with acetonitrile.

    • Quantify compound concentrations via LC-MS/MS.

    • Derive AUC, Cmax, T1/2, and %F using non-compartmental analysis (NCA).

PK Validation Workflow

PK_Cascade Synthesis Spirocycle Synthesis (5-Azaspiro[3.5]nonane) HLM Microsomal Stability (HLM + NADPH) Synthesis->HLM Caco2 Caco-2 Permeability (A-B & B-A) Synthesis->Caco2 Fail High CLint / Efflux > 2 Reject HLM->Fail t1/2 < 15 min Pass Low CLint / High Papp Advance HLM->Pass t1/2 > 60 min Caco2->Fail Poor Permeability Caco2->Pass Good Permeability InVivo In Vivo PK (Rodent) IV & PO Dosing Pass->InVivo Data PK Parameters (AUC, Cmax, %F, T1/2) InVivo->Data

Fig 1: Self-validating in vitro to in vivo PK screening cascade for spirocyclic amines.

References

  • Title: 4-(Difluoromethyl)-5-(4-((3R,5S)-3,5-dimethylmorpholino)-6-((R)-3-methylmorpholino)-1,3,5-triazin-2-yl)pyridin-2-amine (PQR626), a Potent, Orally Available, and Brain-Penetrant mTOR Inhibitor Source: ACS Publications (Journal of Medicinal Chemistry) URL: [Link]

  • Title: Discovery of Potent, Selective and Efficacious Aminopyrazole Inhibitors of PLK4 Source: ACS Publications (Journal of Medicinal Chemistry) URL: [Link]

Sources

A Comparative Guide to High-Performance Liquid Chromatography for Purity Validation of 5-Azaspiro[3.5]nonane-8-carboxylic Acid

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

The structural complexity and therapeutic potential of spirocyclic compounds, such as 5-Azaspiro[3.5]nonane-8-carboxylic acid, necessitate rigorous analytical methods to ensure their purity and, consequently, their safety and efficacy in drug development.[1][2][3] High-Performance Liquid Chromatography (HPLC) is a cornerstone technique for the qualitative and quantitative analysis of these molecules.[2] This guide provides an in-depth comparison of HPLC methodologies for validating the purity of 5-Azaspiro[3.5]nonane-8-carboxylic acid, supported by experimental protocols and data, to assist researchers in making informed decisions for their analytical workflows.

The Critical Role of Purity in Drug Development

The presence of impurities in an active pharmaceutical ingredient (API) can significantly impact its therapeutic effect and may introduce toxicity.[4] Impurities can originate from starting materials, by-products of the synthesis, or degradation products.[4] Therefore, robust and validated analytical methods are paramount for ensuring the purity, safety, and consistency of the final drug product.[4][5]

5-Azaspiro[3.5]nonane-8-carboxylic acid, a spirocyclic compound containing both a secondary amine and a carboxylic acid functional group, presents unique analytical challenges. Its structure suggests potential impurities arising from its synthesis, which may include starting materials, isomers, or related substances.

Primary Analytical Technique: Reversed-Phase HPLC (RP-HPLC)

For the analysis of polar compounds like 5-Azaspiro[3.5]nonane-8-carboxylic acid, which contains ionizable functional groups, Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) is the method of choice. This technique utilizes a non-polar stationary phase and a polar mobile phase.

  • Stationary Phase: A C18 (octadecylsilane) column is a versatile and widely used stationary phase in RP-HPLC. Its long alkyl chains provide sufficient hydrophobicity to retain the spirocyclic backbone of the analyte, while allowing for elution with a moderately polar mobile phase.

  • Mobile Phase: A mixture of an aqueous buffer and an organic modifier is typically employed.

    • Aqueous Buffer: A phosphate or acetate buffer is used to control the pH of the mobile phase. For a compound with both acidic (carboxylic acid) and basic (amine) centers, pH control is critical to ensure consistent retention and peak shape. By adjusting the pH, the ionization state of the analyte can be manipulated to optimize its interaction with the stationary phase.

    • Organic Modifier: Acetonitrile or methanol is commonly used as the organic modifier. The proportion of the organic modifier is adjusted to control the elution strength of the mobile phase. An increase in the organic modifier concentration will decrease the retention time of the analyte.

  • Detection: Due to the absence of a strong chromophore in 5-Azaspiro[3.5]nonane-8-carboxylic acid, direct UV detection at low wavelengths (e.g., 200-210 nm) is often employed. However, for enhanced sensitivity and specificity, derivatization with a UV-absorbing or fluorescent tag can be considered.[6] Alternatively, detectors such as an Evaporative Light Scattering Detector (ELSD) or a Charged Aerosol Detector (CAD) can be used, which do not require the analyte to have a chromophore. Mass Spectrometry (MS) detection offers the highest specificity and can provide structural information about any detected impurities.

This protocol outlines a general procedure for the purity validation of 5-Azaspiro[3.5]nonane-8-carboxylic acid. Method validation should be performed according to ICH guidelines to ensure the method is suitable for its intended purpose.[5][7][8][9][10]

1. Instrumentation and Materials:

  • HPLC system with a pump, autosampler, column oven, and a suitable detector (e.g., UV/Vis, ELSD, or MS).

  • C18 analytical column (e.g., 4.6 mm x 150 mm, 5 µm particle size).

  • Reference standard of 5-Azaspiro[3.5]nonane-8-carboxylic acid of known purity.

  • HPLC-grade acetonitrile, methanol, and water.

  • Analytical grade phosphate or acetate buffer salts.

2. Chromatographic Conditions:

  • Mobile Phase A: 20 mM Phosphate buffer, pH adjusted to 3.0 with phosphoric acid.

  • Mobile Phase B: Acetonitrile.

  • Gradient Elution: A gradient elution is often necessary to separate the main peak from potential impurities with different polarities. A typical gradient might be:

    • 0-5 min: 10% B

    • 5-20 min: 10% to 90% B

    • 20-25 min: 90% B

    • 25-30 min: 90% to 10% B

    • 30-35 min: 10% B (re-equilibration)

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Injection Volume: 10 µL.

  • Detection: UV at 210 nm or ELSD/MS.

3. Sample and Standard Preparation:

  • Standard Solution: Accurately weigh and dissolve the reference standard in a suitable diluent (e.g., a mixture of water and acetonitrile) to a final concentration of approximately 1 mg/mL.

  • Sample Solution: Prepare the sample to be tested at the same concentration as the standard solution.

4. Validation Parameters (as per ICH Q2(R1)):

  • Specificity: Demonstrate that the method can unequivocally assess the analyte in the presence of components that may be expected to be present, such as impurities, degradation products, and matrix components.[7] This can be achieved by spiking the sample with known impurities and demonstrating their separation from the main peak.

  • Linearity: Analyze a series of solutions at different concentrations to demonstrate a linear relationship between the detector response and the concentration of the analyte.[9]

  • Accuracy: Determine the closeness of the test results obtained by the method to the true value. This is often assessed by analyzing samples with known amounts of added analyte (spiked samples).[9]

  • Precision: Assess the degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample under the prescribed conditions. This includes repeatability (intra-assay precision) and intermediate precision (inter-day and inter-analyst variability).[5][9]

  • Limit of Detection (LOD) and Limit of Quantitation (LOQ): Determine the lowest concentration of the analyte that can be reliably detected and quantified, respectively.

  • Robustness: Evaluate the method's capacity to remain unaffected by small, but deliberate, variations in method parameters (e.g., pH of the mobile phase, column temperature, flow rate).[10]

HPLC_Validation_Workflow cluster_prep Preparation cluster_analysis Analysis cluster_validation Validation & Reporting SamplePrep Sample & Standard Preparation HPLC_System HPLC System (Pump, Injector, Column, Detector) SamplePrep->HPLC_System Inject MobilePhasePrep Mobile Phase Preparation MobilePhasePrep->HPLC_System Elute Data_Acquisition Data Acquisition HPLC_System->Data_Acquisition Signal Peak_Integration Peak Integration & Purity Calculation Data_Acquisition->Peak_Integration Validation_Parameters Validation Parameter Assessment (ICH Q2) Peak_Integration->Validation_Parameters Final_Report Final Purity Report Validation_Parameters->Final_Report

Caption: Workflow for HPLC Purity Validation.

Comparison with Alternative Analytical Techniques

While RP-HPLC is a powerful tool, other analytical techniques can be used as complementary methods or as alternatives depending on the specific analytical need.

FeatureReversed-Phase HPLC (RP-HPLC)Gas Chromatography (GC)Supercritical Fluid Chromatography (SFC)
Principle Partitioning between a polar mobile phase and a non-polar stationary phase.Partitioning between a gaseous mobile phase and a liquid or solid stationary phase.Partitioning between a supercritical fluid mobile phase and a stationary phase.
Applicability Broadly applicable to a wide range of polar and non-polar compounds. Ideal for 5-Azaspiro[3.5]nonane-8-carboxylic acid.Suitable for volatile and thermally stable compounds. Derivatization is required for non-volatile compounds like carboxylic acids.[11]A "green" alternative to normal-phase HPLC, suitable for chiral and achiral separations. Can be faster than HPLC.
Sample Preparation Simple dissolution in a suitable solvent.Often requires derivatization to increase volatility (e.g., esterification of the carboxylic acid).Dissolution in a suitable organic solvent.
Sensitivity High, especially with sensitive detectors like MS.Very high, particularly with detectors like Flame Ionization Detector (FID) and MS.Comparable to HPLC, detector dependent.
Specificity High, especially when coupled with MS.High, particularly with MS detection.High, can be coupled with MS.
Throughput Moderate, typical run times are 15-45 minutes.Can be faster than HPLC for volatile compounds.Generally faster than HPLC due to lower viscosity of the mobile phase.
Advantages Versatile, robust, well-established, and widely available.High resolution and sensitivity for volatile compounds.Faster separations, lower organic solvent consumption.
Disadvantages Requires significant volumes of organic solvents.Limited to volatile and thermally stable compounds; derivatization adds complexity.Requires specialized instrumentation.

Analytical_Method_Comparison cluster_hplc HPLC cluster_gc GC cluster_sfc SFC Analyte 5-Azaspiro[3.5]nonane-8-carboxylic acid HPLC Reversed-Phase HPLC Analyte->HPLC Primary Choice GC Gas Chromatography Analyte->GC Alternative (with derivatization) SFC Supercritical Fluid Chromatography Analyte->SFC Emerging Alternative HPLC_Pros Pros: - Versatile - Robust - High Specificity (with MS) HPLC->HPLC_Pros HPLC_Cons Cons: - Solvent Consumption HPLC->HPLC_Cons GC_Pros Pros: - High Resolution - High Sensitivity GC->GC_Pros GC_Cons Cons: - Requires Derivatization - Thermally Labile Compounds? GC->GC_Cons SFC_Pros Pros: - Fast Separations - 'Green' Technique SFC->SFC_Pros SFC_Cons Cons: - Specialized Equipment SFC->SFC_Cons

Caption: Comparison of Analytical Techniques.

Conclusion

For the purity validation of 5-Azaspiro[3.5]nonane-8-carboxylic acid, a well-validated Reversed-Phase HPLC method is the most appropriate and reliable choice. Its versatility, robustness, and the ability to be coupled with highly specific detectors like mass spectrometry make it the industry standard for pharmaceutical analysis. While other techniques like GC and SFC have their merits, they present challenges such as the need for derivatization or specialized equipment for this particular analyte. By following a systematic approach to method development and validation as outlined in this guide, researchers can ensure the quality and integrity of this promising spirocyclic compound for its intended applications in drug discovery and development.

References

  • Purification of Organic Compounds: from Crude Product to Purity. (2023, July 4). PHYSICS DEPARTMENT & CHEMISTRY DEPARTMENT.
  • Spirocyclic derivatives as antioxidants: a review. PMC - NIH. Retrieved from [Link]

  • Synthesis of Azaspirocycles and their Evaluation in Drug Discovery. (2025, August 30). ResearchGate. Retrieved from [Link]

  • A rapid HPLC method for the determination of carboxylic acid in human urine using a monolithic column. (2025, August 6). ResearchGate. Retrieved from [Link]

  • Method for the determination of carboxylic acids in industrial effluents using dispersive liquid-liquid microextraction with inj. MOST Wiedzy. Retrieved from [Link]

  • oxa-2-azaspiro[3.5]nonane-1-carboxylic Acid for Drug Design. French-Ukrainian Journal of Chemistry. Retrieved from [Link]

  • Steps for HPLC Method Validation. (2024, December 11). Pharmaguideline. Retrieved from [Link]

  • ICH Guidelines for Analytical Method Validation Explained. (2025, July 22). AMSbiopharma. Retrieved from [Link]

  • Development and Validation of HPLC Methods for the Quantitative Determination and Related Impurities of Naftifine Hydrochloride in Solution and Cream Dosage Forms. (2025, December 31). MDPI. Retrieved from [Link]

  • Validation of Stability-Indicating HPLC Methods for Pharmaceuticals: Overview, Methodologies, and Case Studies. (2021, March 26). LCGC International. Retrieved from [Link]

  • New Method Development by HPLC and Validation as per ICH Guidelines. (2020, March 23). Acta Scientific. Retrieved from [Link]

  • CN105758984A - Method using derivatization HPLC-DAD method to determine small-molecule halogenated carboxylic acid in medicine. Google Patents.
  • CAPILLARY GAS CHROMATOGRAPHIC SEPARATION OF CARBOXYLIC ACIDS USING AN ACIDIC WATER STATIONARY PHASE. University of Calgary. Retrieved from [Link]

Sources

Safety Operating Guide

5-Azaspiro[3.5]nonane-8-carboxylic acid proper disposal procedures

Author: BenchChem Technical Support Team. Date: March 2026

Topic: 5-Azaspiro[3.5]nonane-8-carboxylic acid Proper Disposal Procedures

Executive Summary & Compound Profile

Objective: This guide defines the operational protocols for the safe containment, neutralization, and disposal of 5-Azaspiro[3.5]nonane-8-carboxylic acid . As a spirocyclic amino acid derivative, this compound presents unique handling challenges due to its zwitterionic potential and structural rigidity.

Target Audience: Chemical Safety Officers (CSO), Synthetic Chemists, and Waste Management Technicians.

Chemical Identity & Hazard Characterization
  • Chemical Name: 5-Azaspiro[3.5]nonane-8-carboxylic acid[1][2]

  • Chemical Class: Spirocyclic amino acid / Secondary amine.[1]

  • CAS Number (Analog/Salt): Frequently encountered as the hydrochloride salt (e.g., CAS 1419101-47-5 for the parent amine core) or N-Boc protected forms (CAS 2138124-99-7).[1] Note: Always verify the specific salt form (HCl, TFA) as counterions dictate specific incompatibilities.[1]

  • Molecular Formula: C₉H₁₅NO₂ (Free base)[1]

Table 1: GHS Hazard Classification (Conservative Assessment)

Hazard Class Category Hazard Statement Signal Word
Skin Irritation Cat. 2 H315: Causes skin irritation WARNING
Eye Irritation Cat.[1][3] 2A H319: Causes serious eye irritation WARNING
STOT-SE Cat.[1][3][4] 3 H335: May cause respiratory irritation WARNING

| Acute Toxicity | Cat.[1][5][6] 4 (Oral) | H302: Harmful if swallowed (Presumed) | WARNING |[1]

Pre-Disposal Handling & Safety (The "Self-Validating" System)

Expert Insight: The primary risk with spirocyclic amino acids is not instability, but incompatibility .[1] The secondary amine at position 5 is nucleophilic; the carboxylic acid at position 8 is acidic. In a mixed-waste stream, this compound can react exothermically with acid chlorides, anhydrides, or strong oxidizers.[1]

Protocol: Treat all waste containing this compound as Hazardous Chemical Waste . Do not rely on drain disposal or evaporation.[7][8]

Personal Protective Equipment (PPE) Matrix
  • Respiratory: NIOSH-approved N95 (for solids) or half-mask respirator with organic vapor cartridges (if in volatile solvent).[1]

  • Dermal: Nitrile gloves (Minimum thickness: 0.11 mm).[1] Double-gloving recommended for solutions >0.1 M.

  • Ocular: Chemical splash goggles.[1] Standard safety glasses are insufficient for liquid waste handling.

Disposal Decision Framework

This workflow ensures compliance with RCRA (Resource Conservation and Recovery Act) guidelines and local EHS regulations.

Visual Workflow: Waste Stream Segregation

DisposalWorkflow cluster_legend Protocol Legend Start Waste Generation: 5-Azaspiro[3.5]nonane-8-carboxylic acid StateCheck Determine Physical State Start->StateCheck Solid Solid / Powder StateCheck->Solid Liquid Liquid / Solution StateCheck->Liquid SolidBin Segregate: Solid Hazardous Waste (Double-bagged) Solid->SolidBin Place in wide-mouth jar SolventCheck Identify Solvent Base Liquid->SolventCheck Halo Halogenated Solvent (DCM, Chloroform) SolventCheck->Halo NonHalo Non-Halogenated Organic (MeOH, EtOAc, DMSO) SolventCheck->NonHalo Aqueous Aqueous Buffer (pH < 4 or > 10) SolventCheck->Aqueous HaloBin Container A: Halogenated Waste (Red Label) Halo->HaloBin NonHaloBin Container B: Non-Halogenated Waste (Clear/Yellow Label) NonHalo->NonHaloBin AqBin Container C: Aqueous Chemical Waste (Blue Label - DO NOT DRAIN) Aqueous->AqBin key Blue: Start | Yellow: Decision Point | Red: Final Disposal Stream

Figure 1: Decision logic for segregating 5-Azaspiro[3.5]nonane-8-carboxylic acid waste based on physical state and solvent carrier.

Detailed Operational Protocols

Protocol A: Solid Waste Disposal (Pure Compound)

Applicability: Expired reagents, reaction byproducts, contaminated weighing paper.[1]

  • Container Selection: Use a wide-mouth high-density polyethylene (HDPE) or glass jar.

  • Labeling: Affix a hazardous waste tag immediately.

    • Constituents: "5-Azaspiro[3.5]nonane-8-carboxylic acid".[1][2]

    • Hazard Checkbox: "Toxic", "Irritant".

  • Segregation: Do not mix with solid oxidizers (e.g., potassium permanganate) or active metals (e.g., sodium).

  • Deactivation (Optional for Trace Amounts): For small spills (<500 mg), treat with dilute HCl to form the stable hydrochloride salt before sweeping, reducing volatility and dusting potential.

Protocol B: Liquid Waste Disposal (Reaction Mixtures)

Applicability: Mother liquors, extraction layers, HPLC waste.[1]

Table 2: Solvent Compatibility Guide

Primary Solvent Waste Stream Category Critical Precaution
Dichloromethane (DCM) Halogenated Organic Ensure pH is neutral; amines can react with DCM over long periods to form quaternary salts (exothermic).[1]
Methanol / Ethanol Non-Halogenated Organic Compatible.[1] Flammable waste protocols apply.
DMSO / DMF Non-Halogenated Organic Do not mix with strong oxidizers (e.g., Nitric Acid) – Risk of runaway reaction.[1]

| Water / Buffer | Aqueous Chemical Waste | NEVER pour down the sink.[1] Adjust pH to 5–9 if required by local contractor, but collection is preferred. |

Step-by-Step Liquid Disposal:

  • pH Verification: Using a pH strip, verify the waste solution is not extremely acidic (<2) or basic (>12) unless the waste container is specifically rated for corrosives.

  • Transfer: Use a funnel to prevent splashing. Fill container to 90% capacity only (leave headspace for expansion).

  • Secondary Containment: Store the waste carboy in a chemically resistant tray capable of holding 110% of the container's volume.

Protocol C: Empty Container Management
  • Triple Rinse: Rinse the empty reagent bottle three times with a solvent capable of dissolving the residue (e.g., Methanol or Water).

  • Rinsate Disposal: Collect all three rinses into the appropriate liquid waste container (Protocol B).

  • Defacing: Cross out the original label and mark "EMPTY".

  • Disposal: Discard the clean, dry container in standard laboratory glass trash (or recycle if permitted).

Emergency Procedures (Spill Response)

In the event of a spill during disposal:

  • Isolate: Evacuate the immediate area (10-foot radius).[1]

  • Protect: Don PPE (Goggles, Gloves, Lab Coat).

  • Contain:

    • Solids: Cover with wet paper towels to prevent dust generation, then scoop into a bag.

    • Liquids: Absorb with vermiculite or a commercial "Organic" spill pad.

  • Decontaminate: Clean the surface with a soap/water solution. Collect all cleanup materials as Hazardous Solid Waste .

Regulatory Compliance & References

RCRA Classification (USA): While 5-Azaspiro[3.5]nonane-8-carboxylic acid is not explicitly P-listed or U-listed, it must be characterized by the generator.[1]

  • Characteristic Waste: If mixed with flammable solvents (Flash point <60°C), code as D001 .

  • Default: If pure, manage as non-RCRA regulated hazardous waste, but adhere to "Cradle-to-Grave" tracking.

References:

  • National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 139026565, 5-Azaspiro[3.4]octane-8-carboxylic acid hydrochloride (Analog).[1] Retrieved from [Link][1]

  • Occupational Safety and Health Administration (OSHA). Hazard Communication Standard: Safety Data Sheets (29 CFR 1910.1200). Retrieved from [Link][1]

  • U.S. Environmental Protection Agency (EPA). Resource Conservation and Recovery Act (RCRA) Orientation Manual. Retrieved from [Link]

Sources

Personal protective equipment for handling 5-Azaspiro[3.5]nonane-8-carboxylic acid

Author: BenchChem Technical Support Team. Date: March 2026

Comprehensive Safety and Logistical Guide: Handling 5-Azaspiro[3.5]nonane-8-carboxylic acid

As spirocyclic building blocks become increasingly indispensable in modern drug discovery for their ability to impose conformational restriction and enhance metabolic stability, their safe handling is paramount[1]. 5-Azaspiro[3.5]nonane-8-carboxylic acid, along with its protected derivatives (e.g., Boc- or Fmoc-protected forms), is a highly valued intermediate[2][3]. However, its physicochemical properties demand precise operational and logistical controls to ensure both operator safety and chemical integrity.

This guide provides a causality-driven, step-by-step operational framework for researchers and safety officers handling this compound.

Mechanistic Hazard Profile: The Causality of Risk

To effectively protect yourself, you must understand why the chemical poses a threat. 5-Azaspiro[3.5]nonane-8-carboxylic acid is typically supplied as a lyophilized powder or crystalline solid[3]. Based on Globally Harmonized System (GHS) classifications for related spirocyclic amino acids, it presents three primary hazards[2][4]:

  • H335 (May cause respiratory irritation): Fine organic powders possess low bulk density and are highly susceptible to aerosolization via static charge or ambient air currents. If inhaled, these microparticles deposit in the upper respiratory tract. The carboxylic acid moiety can cause localized pH shifts upon contact with mucosal moisture, triggering acute respiratory irritation[2][5].

  • H315 (Causes skin irritation) & H319 (Causes serious eye irritation): The spirocyclic core is inherently lipophilic, allowing the compound to readily interact with the lipid bilayers of the stratum corneum (skin) or corneal epithelium (eyes). Upon dissolution in human sweat or tears, the acidic functional group—or residual synthetic impurities such as hydrochloride salts—induces localized cellular irritation and inflammation[2][6].

G H315 H315: Skin Irritation Gloves Nitrile Gloves (>0.11 mm) H315->Gloves Requires H319 H319: Eye Irritation Goggles Safety Goggles (ANSI Z87.1) H319->Goggles Requires H335 H335: Respiratory Risk Hood Fume Hood (Negative Pressure) H335->Hood Requires Handling Safe Operations: 5-Azaspiro[3.5]nonane-8-carboxylic acid Gloves->Handling Goggles->Handling Hood->Handling

Hazard mitigation logic mapping GHS classifications to specific PPE requirements.

Quantitative PPE Matrix

Based on the hazard profile, the following Personal Protective Equipment (PPE) specifications are mandatory for handling 5-Azaspiro[3.5]nonane-8-carboxylic acid[2][7].

PPE CategoryTechnical SpecificationRegulatory StandardReplacement / Maintenance Frequency
Hand Protection Nitrile gloves (Minimum 0.11 mm thickness); Double-gloving recommended for bulk transfers.EN 374 / ASTM D6978Replace every 2 hours, or immediately upon suspected chemical contact.
Eye Protection Indirect vented safety goggles (prevents powder ingress).EN 166 / ANSI Z87.1Inspect before each use; replace if lenses are scratched or seals are degraded.
Body Protection Flame-retardant, long-sleeved laboratory coat (100% cotton or specialized polymer).NFPA 2112Launder weekly via professional lab services, or immediately after a spill.
Respiratory N95/FFP2 Particulate Respirator (Only required if handling outside of a fume hood, which is strongly discouraged).NIOSH / EN 149Single-use; discard immediately after the operational session.

Self-Validating Operational Protocol

To ensure absolute safety, every step in the handling process must include a validation checkpoint. Do not proceed to the next step unless the validation criteria are met.

Phase 1: Pre-Operation & PPE Donning
  • Assess the Environment: Ensure the laboratory is equipped with a functioning eyewash station and safety shower within a 10-second walking distance[2].

  • Don Body and Eye Protection: Put on the lab coat (fully buttoned) and indirect vented safety goggles.

    • Validation: Perform a rapid head-shake test. Goggles must remain sealed against the face without slipping.

  • Don Hand Protection: Put on nitrile gloves. Pull the cuffs over the sleeves of the lab coat to eliminate exposed skin at the wrists.

    • Validation: Perform a visual inspection and a quick air-inflation test (trapping air in the glove and squeezing) to ensure zero micro-punctures before touching the chemical container.

Phase 2: Chemical Handling & Weighing
  • Prepare the Fume Hood: Turn on the fume hood and clear it of unnecessary clutter to prevent airflow disruption[2].

    • Validation: Check the digital airflow monitor. It must read between 0.4 and 0.6 m/s (80–120 fpm). Do not open the chemical vial if the alarm is sounding or airflow is inadequate.

  • Static Mitigation: Because 5-Azaspiro[3.5]nonane-8-carboxylic acid is a fine powder, use an anti-static gun (Zerostat) on the weighing spatula and the receiving vessel to prevent the powder from aerosolizing or clinging to surfaces.

  • Transfer: Slowly open the sealed container (stored at 2–8°C) only after it has reached room temperature in a desiccator to prevent condensation[3]. Weigh the required mass using a static-free spatula.

    • Validation: Observe the powder during transfer. If visible dust clouds form, immediately pause, lower the fume hood sash, and allow the ventilation system to clear the air before resuming.

Phase 3: PPE Doffing & Decontamination
  • Secure the Chemical: Seal the primary container tightly, backfill with inert gas (Argon/Nitrogen) if required for stability, and return it to 2–8°C storage[3].

  • Decontaminate Surfaces: Wipe down the balance and fume hood surface with a damp paper towel (using water or a mild ethanol solution) to capture any invisible micro-dust.

  • Doff PPE: Remove gloves using the "beak method" (pulling the first glove inside out, then using the clean inside of that glove to remove the second).

    • Validation: Inspect your bare hands. If any redness or irritation is present, immediately wash with copious amounts of soap and water for 15 minutes and consult occupational health[2].

Spill Response and Disposal Plan

Accidental Spill Response
  • Minor Powder Spill (< 50g): Do not dry-sweep, as this will aerosolize the H335-classified powder[5]. Gently cover the spill with damp absorbent paper towels to suppress dust. Carefully scoop the wet material into a designated solid hazardous waste container. Wash the area thoroughly with soap and water[6].

  • Major Spill (> 50g): Evacuate the immediate area. Personnel wearing full PPE (including N95/FFP2 respirators) should contain the spill using damp absorbent materials.

Waste Disposal Routing

5-Azaspiro[3.5]nonane-8-carboxylic acid waste must not be disposed of in standard municipal waste or poured down the drain[7].

  • Solid Waste: Contaminated gloves, paper towels, and empty vials must be placed in a clearly labeled, sealable biohazard/chemical solid waste bin.

  • Liquid Waste: If the compound is dissolved in organic solvents (e.g., DMSO, DMF, or Methanol during synthesis), the resulting solution must be collected in a designated halogenated or non-halogenated organic waste carboy, depending on the solvent used.

  • Labeling: All waste containers must be explicitly labeled with "Contains Spirocyclic Amino Acid Derivatives - Irritant."

References

  • European Commission. Health and safety: H/P phrases - SAMANCTA. Retrieved from: [Link]

  • Fisher Scientific. SAFETY DATA SHEET - 4-n-Hexylresorcinol (General H315/H319/H335 Handling Guidelines). Retrieved from: [Link]

Sources

×

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.